Propylene

• CAS: 25085-53-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Reactivity of Propylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propylene (B89431) (propene), a colorless, flammable gas with the chemical formula C₃H₆, is a cornerstone of the petrochemical industry and a versatile starting material in organic synthesis.[1] Its reactivity, primarily centered around the carbon-carbon double bond, allows for a diverse range of chemical transformations, making it a crucial building block for polymers, oxygenated compounds, and various intermediates. This guide provides a comprehensive overview of the chemical properties and reactivity of propylene, with a focus on data-driven insights and detailed experimental methodologies relevant to research and development.

Chemical and Physical Properties

Propylene is an unsaturated hydrocarbon, the second simplest member of the alkene class.[1] Its physical and chemical properties are summarized in the tables below.

Physical Properties of Propylene

Property	Value
Molecular Formula	C₃H₆
Molar Mass	42.081 g/mol [1]
Appearance	Colorless gas[1]
Odor	Faint petroleum-like[1]
Melting Point	-185.2 °C[1]
Boiling Point	-47.6 °C[1]
Density (liquid)	0.6139 g/cm³
Density (gas)	1.81 kg/m ³ (1.013 bar, 15 °C)[1]
Solubility in Water	0.61 g/m³[1]
Dipole Moment	0.366 D (gas)[1]

Structural Parameters of Propylene

Parameter	Value
C=C Bond Length	1.336 Å
C-C Bond Length	1.501 Å
C=C-C Bond Angle	124.3°
Methyl C-H Bond Length	~1.09 Å (typical for sp³ C-H)
Vinyl C-H Bond Length	~1.08 Å (typical for sp² C-H)
Methyl H-C-H Bond Angle	~109.5° (tetrahedral)

Bond Dissociation Energies of Propylene

Bond	Bond Dissociation Energy (kcal/mol)
Methyl C-H	88.8
Vinyl C-H (internal)	~111
Vinyl C-H (terminal)	~111
C-C Single Bond	~84
C=C Double Bond (π-bond)	~65

Reactivity of Propylene

The presence of a π-bond makes propylene significantly more reactive than its alkane counterpart, propane. The electron density of the double bond serves as a site for electrophilic attack, leading to a variety of addition reactions. Furthermore, the allylic hydrogens on the methyl group exhibit unique reactivity.

Electrophilic Addition Reactions

Propylene readily undergoes electrophilic addition reactions where the double bond is broken.[1] A key principle governing the regioselectivity of these reactions with unsymmetrical reagents is Markovnikov's Rule , which states that the electrophile (typically H⁺) adds to the carbon atom of the double bond that has the greater number of hydrogen atoms. This leads to the formation of the more stable carbocation intermediate (a secondary carbocation in the case of propylene).

Electrophilic addition of HBr to propylene.

This protocol outlines the laboratory-scale synthesis of 2-bromopropane (B125204) via the electrophilic addition of hydrogen bromide to propylene.

Materials:

• Propylene gas

• Hydrogen bromide (gas or solution in acetic acid)

• Inert solvent (e.g., dichloromethane (B109758) or acetic acid)

• Drying agent (e.g., anhydrous sodium sulfate)

• Gas dispersion tube

• Reaction flask with a magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a reaction flask equipped with a magnetic stirrer and a gas dispersion tube in a well-ventilated fume hood.

• Cool the reaction flask in an ice bath to minimize the evaporation of propylene and control the reaction temperature.

• Add the inert solvent to the reaction flask.

• Bubble propylene gas through the solvent until a saturated solution is obtained.

• Slowly bubble hydrogen bromide gas through the propylene solution, or add a solution of HBr in acetic acid dropwise. The reaction is exothermic, so maintain the temperature with the ice bath.

• Continue the addition of HBr until the reaction is complete, which can be monitored by the disappearance of the starting material using techniques like gas chromatography (GC).

• Once the reaction is complete, transfer the mixture to a separatory funnel and wash with cold water to remove any unreacted HBr and acetic acid (if used).

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent using a rotary evaporator to obtain the crude 2-bromopropane.

• The product can be further purified by distillation.

Polymerization

Propylene is the monomer for polypropylene, a widely used thermoplastic. The polymerization is typically carried out using Ziegler-Natta or metallocene catalysts, which allow for control over the stereochemistry (tacticity) of the resulting polymer.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to Laboratory-Scale Propylene Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of established and emerging routes for the laboratory-scale synthesis of propylene (B89431), a critical feedstock in the chemical and pharmaceutical industries. The following sections detail various synthesis methodologies, complete with experimental protocols, quantitative data for comparison, and visual representations of workflows and reaction pathways.

Dehydration of Isopropanol (B130326)

The catalytic dehydration of isopropanol is a straightforward and common laboratory method for producing propylene.[1][2][3] This reaction is often used to characterize the acid-base properties of catalysts, with acidic sites favoring propylene formation and basic sites promoting dehydrogenation to acetone.[1][2][3]

Reaction Principle

The dehydration of isopropanol is an endothermic reaction that proceeds over an acid catalyst, typically at elevated temperatures. The primary reaction is the elimination of a water molecule from isopropanol to form propylene.

Reaction: CH₃CH(OH)CH₃ → CH₂=CHCH₃ + H₂O

A potential side reaction is the formation of diisopropyl ether (DIPE), particularly at lower temperatures (below 200°C).[2]

Experimental Protocol

This protocol is based on the use of a γ-alumina catalyst in a fixed-bed reactor.[4]

Materials:

• Isopropanol (reagent grade)

• γ-alumina catalyst (mean pore diameter 30-150 Å)[4]

• Inert gas (e.g., nitrogen or argon)

• Fixed-bed reactor (quartz or stainless steel)

• Tube furnace

• Gas and liquid collection system

• Gas chromatograph (GC) for analysis

Procedure:

• Pack the fixed-bed reactor with a known amount of the γ-alumina catalyst.

• Heat the reactor to the desired reaction temperature (e.g., 320°C) under a flow of inert gas.[4]

• Introduce isopropanol into the reactor at a controlled flow rate (e.g., Liquid Hourly Space Velocity (LHSV) of 2 hr⁻¹).[4] An inert gas can be co-fed to facilitate the removal of products from the reaction system.[4]

• Maintain the reaction at the set temperature and pressure (e.g., atmospheric or slightly elevated).[4]

• Condense the reactor effluent to separate liquid products (unreacted isopropanol, water, and any by-products) from the gaseous propylene.

• Collect the gaseous product and analyze its purity using gas chromatography.

• Analyze the liquid product to determine the conversion of isopropanol and the selectivity to by-products.

Quantitative Data

The following table summarizes the performance of a γ-alumina catalyst in the dehydration of isopropanol under different conditions.

Temperature (°C)	Pressure ( kg/cm ²)	Isopropanol Conversion (%)	Propylene Yield (%)	Propylene Purity (%)	Reference
320	1	98.4	98.0	99.5	[4]
320	5	99.1	98.5	-	[4]
320	10	99.5	98.9	-	[4]
250	1	64.1	54.2	-	[4]

Experimental Workflow

Workflow for isopropanol dehydration.

Propane (B168953) Dehydrogenation (PDH)

Propane dehydrogenation is a key on-purpose technology for propylene production, involving the removal of hydrogen from propane.[5] This endothermic reaction is equilibrium-limited and typically requires high temperatures and low pressures.[6]

Reaction Principle

The main reaction is the dehydrogenation of propane to propylene and hydrogen. Side reactions such as cracking and coke formation can also occur, especially at higher temperatures.[5][7]

Main Reaction: C₃H₈ ⇌ C₃H₆ + H₂

Side Reactions: Cracking (e.g., C₃H₈ → C₂H₄ + CH₄), Hydrogenolysis (e.g., C₃H₈ + H₂ → C₂H₆ + CH₄), Coke Formation

Experimental Protocol

This protocol describes a typical lab-scale PDH experiment in a fixed-bed reactor using a Pt-Sn/Al₂O₃ catalyst.[7]

Materials:

• Propane (high purity)

• Hydrogen (for catalyst reduction and co-feed)

• Inert gas (e.g., nitrogen or argon)

• Pt-Sn/Al₂O₃ catalyst

• Fixed-bed reactor

• Tube furnace

• Mass flow controllers

• Gas chromatograph (GC) for online analysis

Procedure:

• Load the Pt-Sn/Al₂O₃ catalyst into the reactor.

• Reduce the catalyst in situ with a flow of hydrogen at an elevated temperature (e.g., 530°C for 1 hour).[7]

• After reduction, switch to an inert gas flow and adjust the reactor temperature to the desired reaction temperature (e.g., 580-620°C).[7]

• Introduce a feed mixture of propane and hydrogen (e.g., H₂/propane molar ratio of 1) into the reactor at a defined weight hourly space velocity (WHSV) (e.g., 2 h⁻¹).[7]

• The reaction is typically carried out at near-atmospheric pressure.[7]

• Continuously analyze the reactor effluent using an online GC to determine propane conversion and selectivity to propylene and by-products.

Quantitative Data

The following table shows the effect of operating conditions on the performance of a Pt-Sn/Al₂O₃ catalyst in propane dehydrogenation.

Temperature (°C)	WHSV (h⁻¹)	H₂/Propane Ratio	Propane Conversion (%)	Propylene Selectivity (%)	Reference
600	2	1	~30	~95	[7]
620	2	1	~38	~92	[7]

Note: Selectivity can be influenced by time-on-stream due to coke formation.[7]

Logical Relationship Diagram

Key factors in propane dehydrogenation.

Methanol-to-Propylene (MTP)

The Methanol-to-Propylene (MTP) process is a significant route for producing propylene from non-petroleum feedstocks like natural gas, coal, or biomass.[8] This process typically employs zeolite catalysts, such as ZSM-5, to achieve high propylene selectivity.[9][10]

Reaction Principle

The MTP process involves a complex network of reactions. Initially, methanol (B129727) is dehydrated to dimethyl ether (DME). Subsequently, methanol and DME are converted to a mixture of olefins, with reaction conditions and catalyst properties tuned to maximize propylene production.

Initial Step: 2CH₃OH ⇌ CH₃OCH₃ + H₂O Olefin Formation: CH₃OH / CH₃OCH₃ → Light Olefins (C₂H₄, C₃H₆, C₄H₈) + other hydrocarbons

Experimental Protocol

This protocol is based on a lab-scale fixed-bed reactor setup for the MTP reaction over a ZSM-5 catalyst.[9][11][12]

Materials:

• Methanol/water solution (e.g., water to methanol ratio of 0.7)[9][11]

• ZSM-5 catalyst

• Inert gas (e.g., nitrogen or helium)[10][12]

• Fixed-bed reactor (e.g., Pyrex or stainless steel)[12]

• Tube furnace with PID controller[12]

• HPLC pump for liquid feed[9]

• Gas and liquid separation system

• Gas chromatograph (GC) for product analysis[10]

Procedure:

• Place a measured amount of the ZSM-5 catalyst in the center of the fixed-bed reactor.[12]

• Pre-treat the catalyst by heating it under an inert gas flow (e.g., at 550°C for 2 hours).[10]

• Adjust the reactor to the desired reaction temperature (e.g., 470-480°C).[9][10][13]

• Pump the methanol/water mixture into a vaporizer and then introduce it into the reactor at a specific weight hourly space velocity (WHSV).[13] An inert gas is often used as a diluent.[12]

• The reaction is conducted at atmospheric pressure.[12][13]

• Pass the reactor effluent through a separation system to collect gaseous and liquid products.

• Analyze the products using a GC to determine methanol conversion and product selectivity.[10]

Quantitative Data

The following table presents typical performance data for ZSM-5 catalysts in the MTP process.

Catalyst	Temperature (°C)	WHSV (h⁻¹)	Methanol Conversion (%)	Propylene Selectivity (C mol%)	Reference
HZSM-5 (Si/Al=80)	470	1	>99	22.7	[10]
HMOR	470	1	>99	44.2	[10]
ZSM-5 (Si/Al=177)	480	2.0	100	39.7	[13]

MTP Reaction Pathway

Simplified MTP reaction pathway.

Olefin Metathesis

Olefin metathesis is a versatile reaction that allows for the redistribution of alkylidene fragments of alkenes.[14] For propylene production, the cross-metathesis of ethylene (B1197577) and 2-butene (B3427860) is a commercially relevant process.[15]

Reaction Principle

In this reaction, ethylene and 2-butene react over a suitable catalyst to produce two molecules of propylene.

Reaction: CH₂=CH₂ + CH₃CH=CHCH₃ ⇌ 2 CH₂=CHCH₃

This is a reversible reaction, and achieving high propylene yields often involves optimizing reaction conditions and catalyst selection.[16]

Experimental Protocol

A laboratory-scale protocol for olefin metathesis can be performed in a fixed-bed reactor.

Materials:

• Ethylene (high purity)

• 2-Butene (cis/trans mixture)

• Metathesis catalyst (e.g., tungsten-based on a support)[15][16]

• Inert gas (e.g., argon)

• Fixed-bed reactor

• Tube furnace

• Mass flow controllers

• Gas chromatograph (GC) for online analysis

Procedure:

• Load the catalyst into the fixed-bed reactor.

• Activate the catalyst under appropriate conditions (e.g., heating in an inert gas flow).

• Set the reactor to the desired reaction temperature (e.g., 150°C for a W-H/Al₂O₃ catalyst).[15]

• Introduce a gaseous feed of ethylene and 2-butene at a specific molar ratio into the reactor.

• Conduct the reaction at a suitable pressure (e.g., low pressure).[15]

• Continuously analyze the product stream with an online GC to determine the conversion of reactants and the selectivity to propylene.

Quantitative Data

The following table provides performance data for a tungsten-based catalyst in the metathesis of ethylene and 2-butene.

Catalyst	Temperature (°C)	Ethylene Conversion (%)	2-Butene Conversion (%)	Propylene Selectivity (%)	Reference
W-H/Al₂O₃	150	-	-	High	[15]
W/AlMCM-41 (Si/Al=60)	475	12.1	76.8	34.3	[16]

Note: At lower temperatures (e.g., 120°C), catalyst deactivation can be significant.[15]

Metathesis Reaction Scheme

Cross-metathesis of ethylene and 2-butene.

Propylene Purification

Regardless of the synthesis route, the propylene produced will contain unreacted starting materials, by-products, and in some cases, water. A purification train is therefore necessary to obtain high-purity propylene. For laboratory scale, this can be achieved through a series of condensation and distillation steps.

A typical laboratory-scale purification process might involve:

• Condensation: Passing the reactor effluent through a cold trap (e.g., using a dry ice/acetone bath) to condense unreacted starting materials and heavier by-products.

• Drying: Using a suitable drying agent to remove water from the propylene gas stream.

• Fractional Distillation: For higher purity, a small-scale fractional distillation setup can be used to separate propylene from components with close boiling points, such as propane in the case of PDH.[17]

For polymerization-grade propylene, the removal of trace contaminants such as water, sulfur compounds, and other reactive species is critical as they can poison the polymerization catalysts.[18]

Purification Workflow

General laboratory propylene purification.

References

• 1. Catalytic Dehydration of Isopropanol to Propylene [ouci.dntb.gov.ua]
• 2. pyroco2.eu [pyroco2.eu]
• 3. researchgate.net [researchgate.net]
• 4. US5227563A - Preparation of propylene by dehydration of isopropanol in the presence of a pseudo-boehmite derived gamma alumina catalyst - Google Patents [patents.google.com]
• 5. wattco.com [wattco.com]
• 6. umpir.ump.edu.my [umpir.ump.edu.my]
• 7. ijche.com [ijche.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. researchgate.net [researchgate.net]
• 12. sid.ir [sid.ir]
• 13. mdpi.com [mdpi.com]
• 14. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00269D [pubs.rsc.org]
• 15. Study of ethylene/2-butene cross-metathesis over W-H/Al₂O₃ for propylene production: Effect of the temperature and reactant ratios on the productivity and deactivation [agris.fao.org]
• 16. Evaluation of Catalysts for the Metathesis of Ethene and 2-Butene to Propene [mdpi.com]
• 17. valmet.com [valmet.com]
• 18. Propylene Purification | Axens [axens.net]

Propylene (Propene): A Technical Guide to its CAS Number and Safety Information

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and critical safety information for propylene (B89431), also known as propene. The information is intended for professionals in research and development who may handle or utilize this chemical in their work. All quantitative data is presented in standardized tables for clarity and ease of comparison.

Chemical Identification

Propylene is an unsaturated organic compound and the second simplest member of the alkene class of hydrocarbons.[1] It is a colorless, flammable gas with a faint petroleum-like odor.[1][2]

Identifier	Value
Chemical Name	Propene[3]
Common Name	Propylene[4]
CAS Number	115-07-1[1][3][4][5][6]
Chemical Formula	C₃H₆[3][4]
Molecular Weight	42.08 g/mol [4][6]
EC Number	204-062-1[1][3][6]
UN Number	1077[7]

Physical and Chemical Properties

Understanding the physical properties of propylene is fundamental to its safe handling and use in experimental settings.

Property	Value
Boiling Point	-48 °C (-53.9°F) at 760 mmHg[2][5]
Melting Point	-185 °C (-301.4°F)[2][5]
Flash Point	-108 °C (-162°F)[2]
Autoignition Temperature	455 °C (851°F)[2]
Vapor Density (Air = 1)	1.46 (Heavier than air)[2]
Specific Gravity (Liquid)	0.609 at -52.6°F (Less dense than water)[2]
Water Solubility	44.6 mL/100 mL[2]

Safety and Hazard Information

Propylene presents several significant hazards that must be managed through proper engineering controls, personal protective equipment, and safe work practices. The primary hazards are its extreme flammability and its potential to act as a simple asphyxiant.[8][9]

Flammability

Propylene is an extremely flammable gas.[3][8] It can be easily ignited by heat, sparks, or open flames, and its vapors, being heavier than air, can travel a considerable distance to an ignition source and flash back.[2][7] It may form explosive mixtures with air, and containers may rupture or explode if exposed to prolonged fire or intense heat.[2][8][10]

Flammability Parameter	Value (in Air)
Lower Explosive Limit (LEL)	2.0%[2][11]
Upper Explosive Limit (UEL)	11.1%[2][11]
NFPA 704 Rating: Fire	4 (Severe Hazard)[11]

Health Hazards

The primary health risk associated with propylene is asphyxiation.[2] At high concentrations, it can displace oxygen in the air, leading to dizziness, drowsiness, unconsciousness, and potentially death from lack of oxygen.[7][9] Direct contact with liquefied propylene can cause severe frostbite and burns.[2][8][9] Propylene has low acute toxicity from inhalation and is not classified as a human carcinogen.[1]

Health Hazard Parameter	Value
NFPA 704 Rating: Health	1 (Slight Hazard)[11]
Primary Routes of Exposure	Inhalation, Skin/Eye Contact (liquefied gas)
Effects of Acute Exposure	Dizziness, Drowsiness, Unconsciousness, Asphyxiation[7][9]
Effects of Dermal Contact	Frostbite, Burns (liquefied gas)[9]

Occupational Exposure Limits

Various regulatory and advisory bodies have established occupational exposure limits for propylene to protect workers.

Organization	Limit
ACGIH (TLV-TWA)	500 ppm[7]
NIOSH (REL-TWA)	1000 ppm (1800 mg/m³)
OSHA (PEL-TWA)	Not formally established, but adheres to the principle of maintaining oxygen levels above 19.5%[11]
IDLH (Immediately Dangerous to Life or Health)	2100 ppm (10% of LEL)

Experimental Protocols

Determination of Flammability Limits

The Lower and Upper Flammability Limits (LFL/UFL) or Lower and Upper Explosive Limits (LEL/UEL) are determined using standardized methods. The most common is ASTM E681.

Methodology: ASTM E681 - Standard Test Method for Concentration Limits of Flammability of Chemicals (Vapors and Gases)

• Apparatus: A closed, typically 5-liter, spherical glass flask is used. The apparatus includes a pressure gauge, a temperature controller, a vacuum source, and an ignition source (e.g., electrically activated fuse wire or spark).[6]

• Procedure:

  • The test vessel is evacuated and heated to the desired test temperature.[4]

  • A measured partial pressure of the test gas (propylene) is introduced into the flask.

  • Air is then added to the flask to reach atmospheric pressure, creating a mixture of a known concentration.[2]

  • The ignition source is activated.

  • A visual observation is made to determine if a flame detaches from the ignition source and propagates upwards and outwards.[2][6]

• Determination of Limit: The concentration of the test gas is varied in successive trials. The flammability limit is defined as the concentration at which flame propagation is just observed. The test is repeated to find the lowest concentration (LFL) and the highest concentration (UFL) that support combustion.[4]

Air Sampling and Analysis

While specific OSHA or NIOSH analytical methods for propylene gas are not listed, general methods for volatile organic compounds (VOCs) can be adapted.[3] Air quality monitoring in spaces where propylene is used is critical, focusing on two key aspects: ensuring oxygen levels remain above 19.5% and that propylene concentrations stay well below the LEL of 2.0%.[7]

Methodology: Whole Air Sampling with GC Analysis

• Sample Collection: Air samples are collected in evacuated, specially prepared stainless steel canisters (e.g., Summa canisters). The canister valve is opened in the target environment to collect a whole air sample.[3]

• Analysis: The collected gas is analyzed using gas chromatography (GC), often with a flame ionization detector (FID) or mass spectrometry (MS) for detection and quantification.[3]

• Quantification: The concentration of propylene is determined by comparing the instrument's response to that of certified gas standards of known propylene concentrations.

Safe Handling and Emergency Procedures

A logical workflow is essential for the safe management of propylene in a laboratory or research setting.

References

• 1. osha.gov [osha.gov]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. pubs.acs.org [pubs.acs.org]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. stonehousesafety.com [stonehousesafety.com]
• 6. fauske.com [fauske.com]
• 7. cdc.gov [cdc.gov]
• 8. cdc.gov [cdc.gov]
• 9. osha.gov [osha.gov]
• 10. NIOSH Method 1612: Propylene Oxide | Homeland Security Research | US EPA [19january2017snapshot.epa.gov]
• 11. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Thermodynamic Properties of Propylene Gas Phase

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for propylene (B89431) (propene) in its gas phase. The information is curated for professionals in research and development who require precise thermodynamic values for modeling, process simulation, and safety analysis. This document summarizes key quantitative data in structured tables, outlines the experimental and theoretical methodologies for their determination, and presents a visual workflow of these processes.

Introduction to Propylene

Propylene (C₃H₆) is a colorless, flammable gas that is a fundamental building block in the petrochemical industry.[1][2] Its primary applications include the production of polypropylene, a versatile polymer, as well as other important chemicals like propylene oxide, acrylonitrile, and isopropyl alcohol.[1] A thorough understanding of its thermodynamic properties is crucial for the design, optimization, and safe operation of chemical processes.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of propylene gas. The data has been compiled from various sources, with a significant portion sourced from the National Institute of Standards and Technology (NIST) Chemistry WebBook.[3][4][5][6][7]

Table 1: Standard Molar Thermodynamic Properties at 298.15 K and 1 bar

Property	Symbol	Value	Units
Standard Molar Enthalpy of Formation	ΔfH°	+20.4	kJ/mol
Standard Molar Entropy	S°	267.05	J/mol·K
Molar Heat Capacity (Constant Pressure)	C_p	64.32	J/mol·K

Table 2: Molar Heat Capacity (C_p) of Propylene Gas at Constant Pressure as a Function of Temperature

This table presents the molar heat capacity of propylene gas at various temperatures, demonstrating its dependence on temperature.

Temperature (K)	Molar Heat Capacity (C_p) (J/mol·K)
100	39.07
150	44.34
200	50.24
250	56.5
298.15	64.32
300	64.61
400	80.45
500	95.17
600	108.00
700	119.09
800	128.72
900	137.12
1000	144.44
1500	169.18

Data sourced from the NIST Chemistry WebBook.[3][6]

Methodologies for Determination of Thermodynamic Properties

The thermodynamic data presented in this guide are determined through a combination of experimental measurements and theoretical calculations.

Experimental Protocols

3.1.1. Calorimetry for Enthalpy of Formation

The standard enthalpy of formation (ΔfH°) of propylene is typically determined indirectly through its enthalpy of combustion (ΔcH°). This is measured using a bomb calorimeter, a type of constant-volume calorimeter.[8]

Experimental Procedure Outline:

• A known mass of propylene gas is introduced into a high-pressure vessel ("bomb").

• The bomb is pressurized with an excess of pure oxygen.

• The bomb is sealed and placed in a well-insulated container of water (the calorimeter).

• The initial temperature of the water is precisely measured.

• The propylene-oxygen mixture is ignited, and the combustion reaction proceeds rapidly.

• The heat released by the combustion is absorbed by the bomb and the surrounding water, causing a temperature rise.

• The final temperature of the water is measured.

• The heat capacity of the calorimeter is known from prior calibration experiments.

• The heat of combustion at constant volume is calculated from the temperature change and the heat capacity of the calorimeter.

• This value is then corrected to constant pressure to obtain the enthalpy of combustion.

• The standard enthalpy of formation is then calculated using Hess's Law, by combining the measured enthalpy of combustion with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

3.1.2. Measurement of Heat Capacity

The heat capacity of propylene gas can be measured using various calorimetric techniques, including:

• Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow between a sample and a reference as a function of temperature.[9] It is a common method for determining the specific heat capacity of substances.[9]

• Constant-Pressure Calorimetry: This method directly measures the heat flow at constant pressure, providing a direct value for the enthalpy change.[8] While conceptually straightforward, it can be challenging for gases.

• Supersonic Measurement: The heat capacity of propylene has also been determined by measuring the speed of sound in the gas.[3]

Theoretical Protocols

3.2.1. Statistical Thermodynamics for Entropy and Heat Capacity

The standard molar entropy (S°) and the temperature-dependent heat capacity (C_p) of propylene gas are often calculated with high accuracy using statistical thermodynamics.[10][11] This method relies on molecular properties obtained from spectroscopic measurements.[12]

Calculation Procedure Outline:

• Molecular Spectroscopic Data: The vibrational frequencies, rotational constants, and other molecular parameters of the propylene molecule are determined from experimental techniques such as infrared (IR) and Raman spectroscopy.

• Partition Function: A molecular partition function is constructed. This function mathematically describes how the total energy of the system is distributed among the various translational, rotational, vibrational, and electronic energy levels of the molecules.

• Thermodynamic Properties from the Partition Function: All the macroscopic thermodynamic properties, including entropy, enthalpy, and heat capacity, can be derived mathematically from the partition function and its temperature derivatives.[12]

Visualization of Methodologies

The following diagrams illustrate the workflows for determining the thermodynamic properties of propylene gas.

Caption: Workflow for determining thermodynamic properties of propylene gas.

The diagram above illustrates the interconnectedness of experimental and theoretical approaches. Experimental techniques like bomb calorimetry and spectroscopy provide the foundational data for calculating key thermodynamic properties. These experimental results are then used in theoretical frameworks such as Hess's Law and statistical mechanics to derive the final thermodynamic values.

References

• 1. thermopedia.com [thermopedia.com]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. Propene [webbook.nist.gov]
• 4. Propene [webbook.nist.gov]
• 5. Propene [webbook.nist.gov]
• 6. Propene [webbook.nist.gov]
• 7. Propene [webbook.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mt.com [mt.com]
• 10. Entropy (statistical thermodynamics) - Wikipedia [en.wikipedia.org]
• 11. Thermodynamics, Statistical Mechanics and Entropy [mdpi.com]
• 12. [PDF] Ideal gas thermodynamic properties of ethylene and propylene | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to Propylene Reaction Mechanisms with Transition Metals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core reaction mechanisms of propylene (B89431) with transition metals, a cornerstone of modern industrial chemistry and a field of increasing interest in the development of complex molecules. This document details the catalytic cycles, presents quantitative data for comparative analysis, outlines experimental methodologies, and provides visual representations of key pathways.

Propylene Polymerization

The polymerization of propylene into polypropylene (B1209903) (PP) is one of the most significant industrial chemical processes. The properties of the resulting polymer are highly dependent on the transition metal catalyst employed. Two main classes of catalysts dominate this field: Ziegler-Natta and metallocene catalysts.

Ziegler-Natta Catalysts

Developed in the 1950s, Ziegler-Natta (ZN) catalysts are heterogeneous catalysts typically based on titanium compounds (e.g., TiCl₄) co-catalyzed with organoaluminum compounds (e.g., triethylaluminum, Al(C₂H₅)₃).[1] These catalysts are lauded for their cost-effectiveness and high yield, making them a staple in large-scale industrial production. They are capable of producing a wide range of polypropylene grades with good mechanical properties.

Mechanism: The polymerization occurs at the titanium active sites on the catalyst surface. The generally accepted Cossee-Arlman mechanism involves the following key steps:

• Activation: The organoaluminum compound activates the titanium precursor, creating a coordinatively unsaturated titanium species with a vacant orbital.[1]

• Initiation: A propylene monomer coordinates to the titanium center at the vacant site.[1][2]

• Propagation: The coordinated propylene molecule inserts into the titanium-alkyl bond, extending the polymer chain and regenerating the vacant site for the next monomer to coordinate. This cycle repeats, leading to the growth of the polymer chain.[2]

• Termination: The polymer chain growth is terminated through various processes, including chain transfer to the monomer, the co-catalyst, or an external agent like hydrogen.

Quantitative Data: Ziegler-Natta Catalysts

Catalyst System	Co-catalyst/Donor	Temperature (°C)	Pressure (bar)	Activity (kg PP/g cat·h)	Isotacticity (%)	Reference
TiCl₄/MgCl₂	TEA	70	8	~8	-	[3]
TiCl₄/MgCl₂/DIBP	TEA/DCPDMS	70	7	-	>95
TiCl₄/MgCl₂/Phthalate (B1215562)	TEA/Silane	70	-	-	High	[3]
Post-phthalate ZN	TEA/N-donor	58-94	8	Varies with temp.	-	[4]

DIBP: Diisobutyl phthalate, DCPDMS: Dicyclopentyldimethoxysilane, TEA: Triethylaluminum

Metallocene Catalysts

Metallocene catalysts, developed later, are homogeneous single-site catalysts consisting of a transition metal (typically zirconium or titanium) sandwiched between two cyclopentadienyl (B1206354) ligands. They offer precise control over the polymer's microstructure, leading to polypropylenes with narrow molecular weight distributions (MWD), improved clarity, and enhanced chemical resistance.[5] The properties of the resulting polymer can be tailored by modifying the ligand structure of the metallocene.[5]

Mechanism: The polymerization mechanism is similar to the Ziegler-Natta process, involving coordination of the propylene monomer to the cationic metal center followed by migratory insertion. The stereochemistry of the polymer is controlled by the geometry of the metallocene ligands.

Quantitative Data: Metallocene Catalysts

Metallocene Catalyst	Co-catalyst	Temp. (°C)	Activity (kg PP/mol Zr·h)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
Me₂Si(Ind)₂ZrCl₂ on RHA-SiO₂	MAO (0.4 wt%)	55	4142.7	~120,000	2.5	[6][7]
C₂H₄(Ind)₂ZrCl₂ on RHA-SiO₂	MAO (0.4 wt%)	55	~3540	~40,000	2.0	[6][7]
rac-Me₂Si(2-Me-4-Ph-Ind)₂ZrCl₂	Borate/TIBA	50	11.07 x 10⁶ (g/molMt·h)	-	-	[8]
rac-Et(Ind)₂ZrCl₂	Borate/TIBA	50	-	-	-	[8]

RHA: Rice Husk Ash, MAO: Methylaluminoxane, PDI: Polydispersity Index, TIBA: Triisobutylaluminum

Propylene Hydroformylation

Hydroformylation, or the oxo process, is a key industrial method for producing aldehydes from alkenes. In the case of propylene, it yields a mixture of n-butyraldehyde and isobutyraldehyde. This reaction is typically catalyzed by cobalt or rhodium complexes.[9][10] Rhodium-based catalysts, often modified with phosphine (B1218219) ligands, are more active and selective towards the linear aldehyde product compared to cobalt catalysts.[10]

Mechanism (Rhodium-based): The generally accepted mechanism for rhodium-catalyzed hydroformylation (Heck-Breslow cycle) involves the following steps:

• Ligand Dissociation: A phosphine ligand dissociates from the rhodium complex to create a vacant coordination site.

• Olefin Coordination: Propylene coordinates to the rhodium center.

• Migratory Insertion: The coordinated propylene inserts into the rhodium-hydride bond, forming a rhodium-alkyl species.

• CO Coordination: A molecule of carbon monoxide coordinates to the rhodium complex.

• CO Insertion: The coordinated CO inserts into the rhodium-alkyl bond, forming a rhodium-acyl species.

• Oxidative Addition of H₂: Dihydrogen undergoes oxidative addition to the rhodium center.

• Reductive Elimination: The aldehyde product is eliminated, regenerating the active catalyst.

Quantitative Data: Hydroformylation Catalysts

Catalyst	Ligand	Temp. (°C)	Pressure (bar)	Propylene Conv. (%)	Aldehyde Select. (%)	n/i Ratio	Reference
Rhodium	TPP	90-110	-	>85	>95	~10:1	[10]
Rh(acac)(CO)₂	TPPTS	55	120-140	-	-	4.3-4.5	[5]
Cobalt Carbonyl	None	110-150	35-100	Varies	-	-	[11]
Cationic Co(II)	Bisphosphine	-	-	High Activity	-	Low for linear alkenes	[12]

TPP: Triphenylphosphine, TPPTS: Tris(3-sulfophenyl)phosphine trisodium (B8492382) salt

Propylene Metathesis

Olefin metathesis is a powerful reaction that involves the redistribution of carbon-carbon double bonds. For propylene, this typically refers to self-metathesis to produce ethylene (B1197577) and 2-butene. This reaction is catalyzed by transition metal carbene complexes, most notably Grubbs' catalysts, which are based on ruthenium.[13][14]

Mechanism (Chauvin Mechanism): The widely accepted Chauvin mechanism proceeds through a series of [2+2] cycloaddition and cycloreversion steps involving a metal-carbene intermediate and the olefin.

• Initiation: The catalyst reacts with the olefin to form a metallacyclobutane intermediate.

• Cycloreversion: The metallacyclobutane ring opens to form a new metal-carbene and a new olefin.

• Propagation: The newly formed metal-carbene reacts with another olefin molecule, entering a catalytic cycle that produces the metathesis products.

Quantitative Data: Propylene Metathesis

Catalyst	Reaction Type	Temperature (°C)	Pressure	Products	Yield/Selectivity	Reference
W/SiO₂	Ethene + 2-Butene to Propylene	250-400	-	Propylene	Varies	[2]
MoO₃/Al₂O₃	1-Hexene + Ethene to Propylene	150	3 bar C₂H₄	Propylene	~60% conversion	[15]
Grubbs' 2nd Gen.	ADMET Polymerization	120	-	Polyester	Mₙ up to 12,000 Da	[16][17]
Mesoporous Tungsten	2-Butene to Propylene	500	-	Propylene, Ethylene, etc.	19.72% Propylene Yield	[18]

ADMET: Acyclic Diene Metathesis

Experimental Protocols

Detailed experimental protocols are crucial for reproducible research. Below are generalized procedures for the key reactions discussed.

Slurry Polymerization of Propylene (Ziegler-Natta)

Materials:

• Ziegler-Natta catalyst (e.g., TiCl₄/MgCl₂)

• Co-catalyst (e.g., Triethylaluminum, TEA)

• External donor (e.g., an alkoxysilane)

• Propylene (polymerization grade)

• Hydrogen (for molecular weight control)

• Solvent (e.g., hexane (B92381) or liquid propylene)

• Quenching agent (e.g., acidified methanol)

Apparatus:

• A high-pressure stainless-steel reactor (e.g., 1-6.5 L) equipped with a stirrer, temperature and pressure controls, and injection ports for catalyst and monomer.

Procedure:

• Reactor Preparation: The reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon) to remove all moisture and oxygen.

• Solvent and Co-catalyst Addition: The solvent (if not liquid propylene) and the co-catalyst/external donor mixture are added to the reactor.

• Pressurization and Temperature Control: The reactor is pressurized with propylene and hydrogen to the desired levels, and the temperature is stabilized.

• Catalyst Injection: The Ziegler-Natta catalyst, typically as a slurry in a hydrocarbon solvent, is injected into the reactor to initiate polymerization.

• Polymerization: The reaction is allowed to proceed for a predetermined time, with propylene fed continuously to maintain a constant pressure.

• Termination: The polymerization is terminated by venting the reactor and adding a quenching agent.

• Product Recovery: The polymer is collected, washed to remove catalyst residues, and dried.

Homogeneous Polymerization of Propylene (Metallocene)

Materials:

• Metallocene precatalyst (e.g., rac-Me₂Si(2-Me-4-Ph-Ind)₂ZrCl₂)[8]

• Co-catalyst/activator (e.g., Methylaluminoxane (MAO) or a borate)[8]

• Propylene (polymerization grade)

• Solvent (e.g., toluene)

• Quenching agent (e.g., acidified methanol)

Apparatus:

• A glass or stainless-steel reactor equipped with a stirrer, temperature and pressure controls, and a system for continuous monomer supply.[8]

Procedure:

• Reactor Preparation: The reactor is baked under vacuum and purged with an inert gas.

• Solvent and Co-catalyst Addition: The solvent and co-catalyst are added to the reactor and saturated with propylene at the desired pressure.

• Catalyst Injection: The metallocene catalyst, dissolved in a suitable solvent, is injected to start the polymerization.

• Polymerization: The reaction is maintained at a constant temperature and pressure for the desired duration.

• Termination and Recovery: The reaction is quenched, and the polymer is precipitated, washed, and dried.

Propylene Hydroformylation (Rhodium-based)

Materials:

• Rhodium precursor (e.g., Rh(acac)(CO)₂)

• Phosphine ligand (e.g., Triphenylphosphine, TPP)

• Propylene

• Synthesis gas (CO/H₂ mixture)

• Solvent (e.g., toluene (B28343) or a higher boiling point aldehyde)

Apparatus:

• A high-pressure autoclave equipped with a stirrer, gas inlet and outlet, and a sampling system.

Procedure:

• Catalyst Preparation: The rhodium precursor and the phosphine ligand are dissolved in the solvent inside the reactor under an inert atmosphere.

• Pressurization: The reactor is pressurized with the CO/H₂ mixture to the desired pressure.

• Reaction Initiation: The reactor is heated to the reaction temperature, and propylene is introduced.

• Reaction Monitoring: The reaction progress is monitored by gas uptake and/or by analyzing liquid samples via gas chromatography.

• Product Recovery: After the reaction, the reactor is cooled and depressurized. The aldehyde products are separated from the catalyst solution, typically by distillation.

Propylene Metathesis (Grubbs' Catalyst)

Materials:

• Grubbs' catalyst (e.g., 1st or 2nd generation)

• Propylene or other olefinic substrate

• Solvent (e.g., dichloromethane, toluene)

Apparatus:

• Standard laboratory glassware (e.g., Schlenk flask) under an inert atmosphere.

Procedure:

• Setup: The reaction vessel is charged with the olefinic substrate and solvent under an inert atmosphere.

• Catalyst Addition: The Grubbs' catalyst is added to the solution.

• Reaction: The reaction mixture is stirred at the desired temperature. For reactions that produce a gaseous byproduct like ethylene, a continuous flow of inert gas can be bubbled through the solution to drive the equilibrium.[13]

• Quenching and Purification: The reaction is quenched (e.g., with ethyl vinyl ether), and the product is purified by standard techniques such as column chromatography.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Performance of post phthalate Ziegler Natta catalysts with activity limiting agents for propylene gas phase polymerization - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00041A [pubs.rsc.org]
• 5. iosrjournals.org [iosrjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. Propylene Polymerization Catalyzed by Metallocene/Methylaluminoxane Systems on Rice Husk Ash - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetic and Thermal Study of Ethylene and Propylene Homo Polymerization Catalyzed by ansa-Zirconocene Activated with Alkylaluminum/Borate: Effects of Alkylaluminum on Polymerization Kinetics and Polymer Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. atomiclayerdeposition.com [atomiclayerdeposition.com]
• 10. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 11. iscre.org [iscre.org]
• 12. Highly active cationic cobalt(II) hydroformylation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. researchgate.net [researchgate.net]
• 16. BJOC - About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations [beilstein-journals.org]
• 17. About the activity and selectivity of less well-known metathesis catalysts during ADMET polymerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

The Elusive Quest for Novel Propylene Derivatives in Drug Discovery: A Technical Assessment

Despite significant interest in identifying novel chemical scaffolds for therapeutic intervention, a comprehensive review of the current scientific and patent literature reveals a notable scarcity of research focused on the discovery and development of novel propylene (B89431) derivatives as a distinct class of bioactive molecules. While the propylene structural motif is present in numerous biologically active compounds, there does not appear to be a concerted effort to explore propylene derivatives as a unique chemical space for drug discovery in the way that other scaffolds, such as kinase inhibitors or natural product derivatives, are investigated. This technical guide will, therefore, pivot to an analysis of the existing landscape, examining the roles that propylene and its immediate derivatives play in pharmacology and highlighting the challenges and potential opportunities that may exist for future exploration.

Propylene and its Immediate Derivatives in a Pharmacological Context

The term "propylene derivatives" in the context of drug discovery can be interpreted in several ways. It could refer to small molecules where a propylene (or propenyl) group is a key pharmacophoric feature, or it could encompass a broader range of compounds synthesized from propylene as a starting material. An examination of the available literature indicates that the latter is more common, though these molecules are not typically classified as "propylene derivatives" in their final therapeutic form.

Propylene glycol (PG), a diol derivative of propylene, is perhaps the most pharmacologically relevant simple propylene derivative. However, its role is overwhelmingly that of an excipient—a vehicle for drug delivery, a solubilizing agent, and a stabilizer in a wide array of pharmaceutical formulations. While some studies have explored the intrinsic biological activities of PG, such as its antiviral properties, it is not being actively developed as a lead compound for new therapeutics.

Propylene oxide, a highly reactive epoxide, is a critical industrial intermediate used in the synthesis of a vast number of chemicals, including propylene glycol and polypropylene. Due to its reactivity and toxicity profile, including carcinogenic potential, it is not considered a viable scaffold for direct therapeutic development.

Challenges in the Development of Novel Propylene Derivatives

Several factors may contribute to the apparent lack of focus on novel propylene derivatives in drug discovery:

• Limited Chemical Diversity: The simple, aliphatic nature of the propylene backbone offers limited opportunities for generating the vast chemical diversity typically required for high-throughput screening and lead optimization.

• Metabolic Instability: The double bond in propylene-containing compounds can be susceptible to metabolic oxidation, potentially leading to the formation of reactive intermediates such as epoxides. This can result in undesirable toxicity and a poor pharmacokinetic profile.

• Lack of a Clear Biological Rationale: There is no well-defined biological target or pathway that is known to be specifically modulated by simple propylene derivatives, which would otherwise drive research in this area.

Experimental Protocols: A Case Study in the Synthesis of a Propylene-Containing Scaffold

While novel propylene derivatives as a distinct class are not prevalent, propylene-containing building blocks are utilized in the synthesis of more complex molecules. The following is a generalized protocol for the incorporation of a propylene moiety into a larger scaffold, a common step in medicinal chemistry.

Objective: To synthesize a substituted quinoline (B57606) with a C-3 allyl (propylene) group via a Suzuki cross-coupling reaction.

Materials:

• 3-Bromoquinoline (B21735)

• Allylboronic acid pinacol (B44631) ester

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453) (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoquinoline (1.0 eq), allylboronic acid pinacol ester (1.2 eq), and potassium carbonate (3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Catalyst and Ligand Addition: Under a positive pressure of inert gas, add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio to the flask via syringe.

• Reaction: Heat the reaction mixture to 90°C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with brine. Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to yield the desired 3-allylquinoline.

Data Presentation: A Hypothetical Scenario

Given the lack of concrete examples of novel propylene derivatives in advanced development, we present a hypothetical data table that would be used to summarize the in vitro activity of a theoretical series of propylene-linked kinase inhibitors.

Compound ID	Propylene Linker Modification	Target Kinase	IC₅₀ (nM)	Off-Target Kinase 1 IC₅₀ (nM)	Off-Target Kinase 2 IC₅₀ (nM)
PRO-001	(E)-but-2-en-1-yl	Kinase A	15	>10,000	5,200
PRO-002	(Z)-but-2-en-1-yl	Kinase A	250	>10,000	8,900
PRO-003	Pent-3-en-2-yl	Kinase A	8	8,500	4,100
PRO-004	2-methylallyl	Kinase A	5	9,200	3,500

Table 1: Hypothetical in vitro profiling data for a series of propylene-linked kinase inhibitors. IC₅₀ values represent the half-maximal inhibitory concentration.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate a typical workflow for the synthesis and evaluation of a novel chemical entity, which would be applicable to any future discovery of a bioactive propylene derivative.

A generalized workflow for the synthesis and biological evaluation of a novel chemical entity.

A simplified diagram of the PI3K/Akt/mTOR signaling pathway, a common target in cancer drug discovery.

Conclusion and Future Outlook

The discovery of novel propylene derivatives as a distinct class of therapeutic agents remains an underexplored area of medicinal chemistry. The inherent challenges associated with this chemical scaffold, including limited diversity and potential metabolic liabilities, may have directed research efforts towards more promising areas. However, the vastness of chemical space and the continual need for new drugs mean that the potential of propylene derivatives cannot be entirely dismissed. Future research could focus on the use of propylene linkers to constrain the conformation of more complex molecules or on the development of novel bioisosteres that incorporate the propylene motif. For now, the field remains open for pioneering researchers to establish the therapeutic potential of this fundamental chemical building block.

Propylene: A Versatile C3 Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propylene (B89431), a readily available and cost-effective petrochemical feedstock, serves as a cornerstone in the chemical industry. Beyond its large-scale polymerization to polypropylene, its rich reactivity makes it an invaluable C3 building block for the synthesis of a diverse array of fine chemicals, pharmaceuticals, and complex molecular architectures. This guide provides a technical overview of key synthetic transformations involving propylene, focusing on methodologies and data relevant to the research and development laboratory.

Allylic C-H Functionalization: Direct Valorization of a Simple Alkene

Direct functionalization of the allylic C-H bonds of propylene represents a highly atom-economical approach to introduce complexity. Recent advances in transition metal catalysis have enabled the direct coupling of propylene with various electrophiles.

A notable development is the use of cationic iron dicarbonyl complexes for the allylic C-H functionalization of propylene.[1][2][3][4][5][6][7] This method allows for the direct formation of C-C bonds at the allylic position under catalytic conditions.[1]

Iron-Catalyzed Allylic C-C Coupling with Aldehydes

This reaction facilitates the direct allylation of carbonyl electrophiles using propylene gas.[8] The use of a specifically designed cyclopentadienyliron dicarbonyl complex is crucial for the reaction's success.[1][5]

Experimental Protocol: General Procedure for Iron-Catalyzed Allylic C-H Functionalization of Propylene with Aldehydes [2][7]

• Catalyst Preparation: In a nitrogen-filled glovebox, the iron catalyst precursor (e.g., [Cp¹Fe(CO)₂(THF)]⁺BF₄⁻, 5 mol%) and the aldehyde substrate (0.2 mmol) are added to an oven-dried vial equipped with a magnetic stir bar.

• Solvent and Base Addition: Dichloromethane (1.0 mL) is added, followed by a hindered base such as 2,2,6,6-tetramethylpiperidine (B32323) (TMP) (0.4 mmol, 2.0 equiv.).

• Reaction Setup: The vial is sealed with a Teflon-lined cap and removed from the glovebox. The vial is then connected to a balloon or bladder filled with propylene gas (1 atm).

• Reaction Execution: The reaction mixture is stirred at room temperature (23 °C) for the specified time (e.g., 12-24 hours).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired homoallylic alcohol product.

Table 1: Iron-Catalyzed Allylic Functionalization of Propylene with Various Aldehydes [2][7]

Entry	Aldehyde	Catalyst Loading (mol%)	Base	Time (h)	Yield (%)
1	Benzaldehyde	5	TMP	12	85
2	4-Methoxybenzaldehyde	5	TMP	12	78
3	4-Trifluoromethylbenzaldehyde	5	TMP	24	92
4	2-Naphthaldehyde	5	TMP	24	88
5	Cinnamaldehyde	5	TMP	12	65

Yields are for the isolated product.

Allylic C-H Functionalization Workflow

Asymmetric Dihydroxylation and Epoxidation: Access to Chiral Building Blocks

The synthesis of chiral diols and epoxides from prochiral propylene is a fundamental transformation in organic synthesis, providing key intermediates for pharmaceuticals and natural products. The Sharpless asymmetric dihydroxylation and epoxidation are powerful methods to achieve this with high enantioselectivity.

Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation (AD) allows for the enantioselective synthesis of 1,2-diols from alkenes.[5][9][10][11][12][13][14][15] The reaction uses a catalytic amount of osmium tetroxide in the presence of a chiral cinchona alkaloid-derived ligand. Commercially available reagent mixtures, AD-mix-α and AD-mix-β, contain the osmium catalyst, the chiral ligand [(DHQ)₂PHAL for AD-mix-α and (DHQD)₂PHAL for AD-mix-β], a re-oxidant (potassium ferricyanide), and a base (potassium carbonate).[5][9][10]

Experimental Protocol: General Procedure for Sharpless Asymmetric Dihydroxylation of a Gaseous Alkene (e.g., Propylene)

• Reaction Setup: A two-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a balloon is charged with AD-mix-β (or AD-mix-α) (1.4 g per 1 mmol of alkene).

• Solvent Addition: A 1:1 mixture of tert-butanol (B103910) and water (10 mL per 1 g of AD-mix) is added, and the mixture is stirred at room temperature until all solids dissolve, resulting in a clear, two-phase system.

• Cooling: The flask is cooled to 0 °C in an ice bath.

• Alkene Addition: Propylene gas is bubbled through the solution for a few minutes to ensure saturation. The gas inlet is then replaced with a stopper, and a balloon of propylene is attached.

• Reaction Execution: The reaction mixture is stirred vigorously at 0 °C. The reaction progress is monitored by TLC or GC analysis of aliquots. For gaseous alkenes, maintaining a positive pressure of the alkene is crucial.

• Quenching and Work-up: Upon completion, solid sodium sulfite (B76179) (1.5 g per 1 g of AD-mix) is added, and the mixture is stirred at room temperature for 1 hour. Ethyl acetate (B1210297) is added, and the layers are separated. The aqueous layer is extracted with ethyl acetate (3x).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude diol is purified by flash column chromatography or distillation.

Table 2: Asymmetric Dihydroxylation of Representative Aliphatic Alkenes [9][16]

Alkene	Ligand System	Yield (%)	ee (%)
1-Hexene	AD-mix-β	97	97
1-Octene	AD-mix-β	98	95
trans-2-Hexene	AD-mix-β	95	98
cis-2-Hexene	AD-mix-β	90	35
Allyl acetate	AD-mix-β	88	85

ee = enantiomeric excess

Sharpless Asymmetric Dihydroxylation

Wacker-Tsuji Oxidation: Synthesis of Acetone (B3395972)

The Wacker-Tsuji oxidation is a palladium-catalyzed reaction that converts terminal alkenes into methyl ketones.[17] For propylene, this reaction provides a direct route to acetone. The industrial Wacker process uses oxygen as the terminal oxidant, while laboratory-scale reactions often employ a co-oxidant like copper(II) chloride to regenerate the active Pd(II) catalyst.[18]

Experimental Protocol: General Procedure for Wacker-Tsuji Oxidation of Propylene [2]

• Catalyst Solution Preparation: In a Schlenk flask under an inert atmosphere, palladium(II) chloride (5-10 mol%) and copper(I) chloride (1-2 equivalents) are dissolved in a mixture of DMF and water (e.g., 7:1 v/v).

• Oxygenation: The flask is evacuated and backfilled with oxygen (1 atm) from a balloon. The mixture is stirred vigorously for 30 minutes to ensure the oxidation of Cu(I) to Cu(II).

• Alkene Addition: The flask is cooled to room temperature. Propylene gas is then bubbled through the catalyst solution. A balloon of propylene is attached to maintain a positive pressure.

• Reaction Execution: The reaction mixture is stirred at room temperature or slightly elevated temperature (e.g., 40-60 °C) until the starting material is consumed (monitored by GC).

• Work-up and Purification: The reaction mixture is diluted with water and extracted with diethyl ether. The combined organic layers are washed with saturated aqueous ammonium (B1175870) chloride (to remove copper salts), followed by brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is carefully removed by distillation. The resulting acetone can be further purified by distillation.

Table 3: Wacker-Tsuji Oxidation of Terminal Alkenes

Alkene	Pd Catalyst	Co-oxidant	Solvent	Temperature (°C)	Yield of Methyl Ketone (%)
1-Octene	PdCl₂ (10 mol%)	CuCl (2 eq)	DMF/H₂O	60	85
1-Decene	PdCl₂ (5 mol%)	CuCl (1 eq)	DMA/H₂O	25	90
Allylbenzene	PdCl₂ (10 mol%)	CuCl (2 eq)	DMF/H₂O	50	78

DMA = Dimethylacetamide

Wacker-Tsuji Oxidation Catalytic Cycle

Heck Reaction: Formation of Substituted Alkenes

The Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[8][19][20][21][22][23][24][25] While challenging with gaseous alkenes like propylene due to handling and solubility issues, specialized conditions can be employed. The reaction typically requires a palladium catalyst, a phosphine (B1218219) ligand, and a base.[19][21]

Experimental Protocol: Representative Procedure for the Heck Reaction of Propylene with an Aryl Iodide [23]

• Reaction Setup: A high-pressure reaction vessel (e.g., a Parr autoclave) is charged with the aryl iodide (1.0 equiv.), palladium(II) acetate (1-5 mol%), a phosphine ligand (e.g., triphenylphosphine, 2-10 mol%), and a base (e.g., triethylamine, 2.0 equiv.).

• Solvent Addition: An appropriate solvent such as acetonitrile, DMF, or NMP is added.

• Alkene Addition: The vessel is sealed, purged with nitrogen, and then charged with liquid propylene (condensed at low temperature) or pressurized with propylene gas to the desired pressure.

• Reaction Execution: The reaction mixture is heated to the desired temperature (typically 80-140 °C) and stirred for several hours.

• Work-up and Purification: After cooling to room temperature and venting the excess propylene, the reaction mixture is filtered to remove palladium black. The filtrate is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The product is purified by flash column chromatography or distillation.

Table 4: General Conditions for the Heck Reaction [19][21]

Parameter	Typical Conditions
Catalyst	Pd(OAc)₂, PdCl₂, Pd(PPh₃)₄
Ligand	PPh₃, P(o-tol)₃, BINAP
Base	Et₃N, K₂CO₃, NaOAc
Solvent	Acetonitrile, DMF, NMP
Temperature	80 - 140 °C
Aryl Halide Reactivity	I > Br > OTf >> Cl

Hydroformylation: Synthesis of Butanals

Hydroformylation, or the oxo process, involves the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene.[26][27][28][29][30] In the case of propylene, this reaction yields a mixture of n-butanal and isobutanal. The regioselectivity of the reaction is a critical aspect and can be controlled by the choice of catalyst and ligands.[29][31][32] Rhodium-based catalysts are commonly used for their high activity and selectivity under milder conditions compared to cobalt catalysts.[21][28][30]

Experimental Protocol: Representative Laboratory-Scale Hydroformylation of Propylene [26]

• Catalyst Preparation: In a glovebox, a high-pressure autoclave equipped with a magnetic stirrer is charged with the rhodium catalyst precursor (e.g., Rh(acac)(CO)₂, 0.01-0.1 mol%) and a phosphine ligand (e.g., triphenylphosphine).

• Solvent and Alkene Addition: A degassed solvent (e.g., toluene) is added. The autoclave is sealed, removed from the glovebox, and cooled in a dry ice/acetone bath. A known amount of liquid propylene is then added.

• Syngas Addition: The autoclave is connected to a cylinder of synthesis gas (a mixture of CO and H₂) and pressurized to the desired pressure (e.g., 10-50 atm).

• Reaction Execution: The reaction vessel is heated to the desired temperature (e.g., 80-120 °C) with vigorous stirring. The pressure is maintained by adding syngas as it is consumed.

• Work-up and Analysis: After the reaction is complete, the autoclave is cooled to room temperature and the excess gas is carefully vented. The reaction mixture is analyzed by GC or NMR to determine the conversion and the ratio of n-butanal to isobutanal. The products can be isolated by distillation.

Table 5: Regioselectivity in the Hydroformylation of Terminal Alkenes [29][31]

Alkene	Catalyst/Ligand	Temperature (°C)	Pressure (bar)	n:iso ratio
1-Hexene	Rh/PPh₃	100	20	3:1
1-Octene	Rh/P(OPh)₃	100	50	10:1
1-Decene	Rh/BISBI	120	40	30:1

n:iso refers to the ratio of the linear to the branched aldehyde product. BISBI = 2,2'-bis(diphenylphosphinomethyl)-1,1'-biphenyl.

Hydroformylation of Propylene

Conclusion

Propylene's utility in organic synthesis extends far beyond its role as a monomer for polymerization. The reactions highlighted in this guide demonstrate its versatility as a C3 building block for constructing complex molecules with high levels of control over stereochemistry and regiochemistry. For researchers in drug discovery and fine chemical synthesis, the continued development of novel catalytic methods for propylene functionalization will undoubtedly open new avenues for innovation.

References

• 1. US8389750B2 - Purification of propylene oxide - Google Patents [patents.google.com]
• 2. Designed Iron Catalysts for Allylic C−H Functionalization of Propylene and Simple Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 6. Designed Iron Catalysts for Allylic C-H Functionalization of Propylene and Simple Olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Data-Driven Prediction of Enantioselectivity for the Sharpless Asymmetric Dihydroxylation: Model Development and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Highly (regio)selective hydroformylation of olefins using self-assembling phosphines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00714J [pubs.rsc.org]
• 11. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 14. researchgate.net [researchgate.net]
• 15. organicreactions.org [organicreactions.org]
• 16. york.ac.uk [york.ac.uk]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. Regioselective Hydroformylation of Internal and Terminal Alkenes via Remote Supramolecular Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Heck reaction - Wikipedia [en.wikipedia.org]
• 20. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 21. researchgate.net [researchgate.net]
• 22. Heck Reaction [organic-chemistry.org]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. odinity.com [odinity.com]
• 25. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. US20070282134A1 - Process For Hydroformylation Of Propylene - Google Patents [patents.google.com]
• 28. WO2005095315A2 - Process for hydroformylation of propylene - Google Patents [patents.google.com]
• 29. researchgate.net [researchgate.net]
• 30. iscre.org [iscre.org]
• 31. Chemo- and regioselective hydroformylation of alkenes with CO2/H2 over a bifunctional catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 32. mdpi.com [mdpi.com]

The Evolution of Polypropylene: A Technical Guide to its Research and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Polypropylene (B1209903) (PP), a synthetic resin created through the polymerization of propylene (B89431), has become one of the most widely used thermoplastics globally due to its exceptional versatility, durability, and cost-effectiveness. Its applications span a vast range of industries, from packaging and textiles to automotive components and medical devices. This technical guide provides a comprehensive chronological overview of the pivotal research and development milestones that have shaped our understanding and utilization of polypropylene. We will delve into the core scientific advancements, from its initial discovery to the revolutionary catalyst technologies that have enabled the precise tailoring of its properties. This document is intended to serve as a detailed resource, offering insights into the experimental methodologies and the fundamental chemical principles that underpin the synthesis and characterization of this remarkable polymer.

Chronological Development of Polypropylene Research

The journey of polypropylene from a laboratory curiosity to a global commodity is a testament to the ingenuity and perseverance of scientists in the field of polymer chemistry. The timeline below highlights the key breakthroughs in its development.

1951: The Dawn of Polypropylene The story of polypropylene begins with the pioneering work of J. Paul Hogan and Robert Banks, chemists at Phillips Petroleum. While investigating catalysts for the production of high-octane gasoline, they serendipitously discovered that a nickel oxide-based catalyst could polymerize propylene into a crystalline, solid polymer. This marked the first synthesis of polypropylene, although the initial material had limited practical applications.

1954: The Advent of Stereospecific Polymerization A monumental leap in polypropylene research occurred with the independent discoveries of German chemist Karl Ziegler and Italian chemist Giulio Natta. Building upon Ziegler's earlier work with organometallic catalysts for polyethylene, Natta and his team discovered that a combination of titanium tetrachloride (TiCl₄) and a trialkylaluminum compound could polymerize propylene to create a highly ordered, crystalline polymer with exceptional properties. This new form of polypropylene was termed "isotactic" due to the regular arrangement of its methyl groups along the polymer chain. For their groundbreaking work on catalysts for polymer synthesis, Ziegler and Natta were jointly awarded the Nobel Prize in Chemistry in 1963.[1][2]

1957: Commercialization and the Rise of Ziegler-Natta Catalysts Following Natta's discovery, the Italian company Montecatini began the first commercial production of isotactic polypropylene. The catalysts used in this process became known as Ziegler-Natta (ZN) catalysts. The first-generation ZN catalysts, typically based on α-TiCl₃ and diethylaluminum chloride (Al(C₂H₅)₂Cl), had relatively low activity and stereospecificity, necessitating a post-polymerization step to remove catalyst residues and atactic (non-crystalline) byproducts.

The 1960s and 1970s: Evolution of Ziegler-Natta Catalysts The subsequent decades saw significant advancements in Ziegler-Natta catalyst technology, leading to the development of second and third-generation catalysts. These new catalysts, often supported on magnesium chloride (MgCl₂), exhibited dramatically higher activity and stereospecificity. The use of internal and external electron donors, such as esters and silanes, allowed for greater control over the polymer's microstructure and properties. This led to the production of polypropylene with improved stiffness, impact resistance, and clarity.

The 1980s: The Metallocene Revolution A new era in polypropylene synthesis began with the development of metallocene catalysts. These single-site catalysts, typically composed of a transition metal (like zirconium or titanium) sandwiched between two cyclopentadienyl (B1206354) ligands, offered unprecedented control over the polymerization process. Activated by methylaluminoxane (B55162) (MAO), metallocene catalysts could produce polypropylene with a very narrow molecular weight distribution and highly uniform comonomer incorporation.[3][4][5][6][7][8][9] This level of precision enabled the creation of polypropylene with tailored properties, including enhanced softness, clarity, and elasticity. Furthermore, specific metallocene catalysts were designed to produce syndiotactic polypropylene, where the methyl groups alternate in a regular fashion on opposite sides of the polymer chain, leading to a different set of material properties.[10][11]

The 1990s to Present: Advanced Catalysts and Beyond The fourth and subsequent generations of Ziegler-Natta catalysts continued to evolve, offering even higher performance and eliminating the need for phthalate-based internal donors in some cases.[12][13][14][15][16][17] Concurrently, the field of metallocene catalysis has matured, with the development of a wide array of catalyst structures that allow for the synthesis of a diverse range of polypropylene grades, including elastomers and plastomers.[18] Current research focuses on developing non-phthalate Ziegler-Natta catalysts, improving the efficiency of metallocene systems, and exploring bio-based routes for propylene production to enhance the sustainability of polypropylene.[19]

Quantitative Data on Polypropylene Properties

The evolution of catalyst technology has had a profound impact on the achievable properties of polypropylene. The following tables summarize typical quantitative data for polypropylene produced with different catalyst systems.

Table 1: Evolution of Typical Properties of Isotactic Polypropylene Homopolymers

Property	First-Generation Ziegler-Natta (ca. 1960s)	Fourth-Generation Ziegler-Natta (ca. 1990s-2000s)	Metallocene (ca. 1990s-2000s)
Tensile Strength (MPa)	30 - 35	34 - 38	30 - 40
Flexural Modulus (GPa)	1.2 - 1.5	1.5 - 2.0	1.4 - 1.8
Melting Point (°C)	160 - 165	162 - 168	145 - 160
Izod Impact Strength (J/m)	20 - 40	30 - 50	25 - 60
Molecular Weight Distribution (Mw/Mn)	5 - 10	4 - 8	2 - 3
Isotacticity Index (%)	85 - 92	> 95	> 98

Table 2: Comparison of Properties for Different Polypropylene Types (Modern Catalysts)

Property	Isotactic PP (Ziegler-Natta)	Isotactic PP (Metallocene)	Syndiotactic PP (Metallocene)	Atactic PP
Density (g/cm³)	0.90 - 0.91	0.90 - 0.91	0.88 - 0.90	~0.86
Tensile Strength (MPa)	34 - 38	30 - 40	15 - 25	Low
Melting Point (°C)	162 - 168	145 - 160	125 - 135	Amorphous
Crystallinity (%)	60 - 70	50 - 60	30 - 40	0
Clarity	Opaque to Translucent	High Clarity	High Clarity	Transparent

Key Experimental Protocols

This section provides detailed methodologies for the laboratory-scale synthesis of isotactic and syndiotactic polypropylene, reflecting the core catalyst technologies discussed.

Experimental Protocol 1: Synthesis of Isotactic Polypropylene using a Ziegler-Natta Catalyst

Objective: To synthesize isotactic polypropylene via slurry polymerization using a fourth-generation Ziegler-Natta catalyst.

Materials:

• Catalyst: A commercially available fourth-generation MgCl₂-supported TiCl₄ catalyst.

• Co-catalyst: Triethylaluminum (TEAL) as a solution in heptane (B126788).

• External Donor: Cyclohexylmethyldimethoxysilane (CMMS) as a solution in heptane.

• Monomer: Polymerization-grade propylene.

• Solvent: Anhydrous heptane.

• Quenching Agent: Isopropanol (B130326) containing 5% HCl.

• Apparatus: A high-pressure stainless-steel autoclave reactor equipped with a mechanical stirrer, temperature and pressure controls, and ports for the introduction of reactants. All glassware should be oven-dried and cooled under a nitrogen atmosphere.

Procedure:

• Reactor Preparation: The reactor is thoroughly cleaned, dried, and purged with high-purity nitrogen to remove any traces of oxygen and moisture.

• Solvent and Co-catalyst Addition: 500 mL of anhydrous heptane is introduced into the reactor. The reactor is then heated to the desired polymerization temperature (e.g., 70 °C).

• A specific amount of the TEAL solution (e.g., to achieve an Al/Ti molar ratio of 250) is injected into the reactor, followed by the addition of the CMMS solution (e.g., to achieve an Al/Si molar ratio of 10).

• Catalyst Injection: A suspension of the Ziegler-Natta catalyst in heptane (e.g., 10 mg of catalyst) is injected into the reactor to initiate polymerization.

• Polymerization: Propylene is continuously fed into the reactor to maintain a constant pressure (e.g., 7 bar). The polymerization is allowed to proceed for a set duration (e.g., 1 hour) with vigorous stirring.

• Termination and Quenching: The propylene feed is stopped, and the reactor is vented. The polymerization is terminated by injecting 20 mL of the isopropanol/HCl mixture into the reactor.

• Polymer Isolation and Purification: The polymer slurry is stirred for 30 minutes and then filtered. The collected polypropylene powder is washed repeatedly with isopropanol and then with distilled water to remove catalyst residues.

• Drying: The purified polymer is dried in a vacuum oven at 60 °C to a constant weight.

Experimental Protocol 2: Synthesis of Syndiotactic Polypropylene using a Metallocene Catalyst

Objective: To synthesize syndiotactic polypropylene using a homogeneous metallocene catalyst system.

Materials:

• Pre-catalyst: A suitable syndiospecific metallocene catalyst, such as diphenylmethylene(cyclopentadienyl)(fluorenyl)zirconium dichloride ([Ph₂C(Cp)(Flu)]ZrCl₂).[11]

• Co-catalyst/Activator: Methylaluminoxane (MAO) as a solution in toluene (B28343).

• Monomer: Polymerization-grade propylene.

• Solvent: Anhydrous toluene.

• Quenching Agent: Acidified methanol (B129727) (5% HCl).

• Apparatus: A glass-lined or stainless-steel pressure reactor equipped with a magnetic stirrer, temperature and pressure control, and a septum for injections. All manipulations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Procedure:

• Reactor Setup: The reactor is assembled, thoroughly dried, and purged with argon or nitrogen.

• Solvent and Co-catalyst: 100 mL of anhydrous toluene is transferred to the reactor, followed by the injection of a specific volume of the MAO solution (e.g., to achieve an Al/Zr molar ratio of 2000). The solution is stirred and brought to the desired polymerization temperature (e.g., 50 °C).

• Monomer Saturation: The reactor is pressurized with propylene to the desired pressure (e.g., 2 bar), and the solvent is allowed to become saturated with the monomer while stirring.

• Catalyst Injection: The metallocene pre-catalyst, dissolved in a small amount of toluene, is injected into the reactor to start the polymerization.

• Polymerization: The reaction is allowed to proceed for a specified time (e.g., 30 minutes) while maintaining constant pressure by continuously feeding propylene.

• Termination: The polymerization is quenched by injecting 10 mL of acidified methanol.

• Polymer Precipitation and Washing: The polymer precipitates from the solution. The solid polymer is collected by filtration and washed extensively with methanol to remove the catalyst residues and unreacted MAO.

• Drying: The resulting syndiotactic polypropylene is dried in a vacuum oven at 50 °C until a constant weight is achieved.

Signaling Pathways and Experimental Workflows

The stereochemical outcome and properties of polypropylene are intricately linked to the structure of the catalyst's active site and the mechanism of polymerization. The following diagrams, rendered in DOT language, illustrate the fundamental catalytic cycles for Ziegler-Natta and metallocene systems.

Ziegler-Natta Catalysis for Isotactic Polypropylene

Caption: Ziegler-Natta catalytic cycle for isotactic polypropylene synthesis.

Metallocene Catalysis for Syndiotactic Polypropylene

Caption: Metallocene catalytic cycle for syndiotactic polypropylene synthesis.

Conclusion

The chronological development of polypropylene research is a compelling narrative of scientific discovery and technological innovation. From its serendipitous discovery to the sophisticated catalyst systems of today, the journey has been marked by a relentless pursuit of greater control over the polymer's molecular architecture. The advent of Ziegler-Natta catalysts unlocked the potential of stereoregular polypropylene, laying the foundation for a global industry. The subsequent emergence of metallocene catalysts provided an even finer level of control, enabling the creation of a vast array of polypropylene grades with precisely tailored properties. This technical guide has provided a comprehensive overview of these developments, including quantitative data on the evolution of polypropylene's properties and detailed experimental protocols for its synthesis. The continued exploration of new catalyst technologies and sustainable production methods promises to further expand the horizons of polypropylene, ensuring its place as a cornerstone material in the 21st century.

References

• 1. benchchem.com [benchchem.com]
• 2. Ziegler-Natta Catalyst - GeeksforGeeks [geeksforgeeks.org]
• 3. longdom.org [longdom.org]
• 4. Tailoring of polypropylene structures and properties with metallocene catalysis [aaltodoc.aalto.fi]
• 5. researchgate.net [researchgate.net]
• 6. How Metallocene Catalysts Revolutionize Polypropylene Production [eureka.patsnap.com]
• 7. d-nb.info [d-nb.info]
• 8. The Multifaceted Role of Methylaluminoxane in Metallocene-Based Olefin Polymerization Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. repositorio.uchile.cl [repositorio.uchile.cl]
• 12. Synthesis of high melt-strength polypropylene using the 4th generation heterogeneous Ziegler-Natta catalyst and commercial production process - American Chemical Society [acs.digitellinc.com]
• 13. sid.ir [sid.ir]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. carbonandhydrogen.com [carbonandhydrogen.com]
• 17. tandfonline.com [tandfonline.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. plasticstoday.com [plasticstoday.com]

Protocols & Analytical Methods

Application Notes and Protocols for Propylene Polymerization using Ziegler-Natta Catalysts

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ziegler-Natta (Z-N) catalysts have been a cornerstone of the polymer industry since their discovery, enabling the production of stereoregular polymers like isotactic polypropylene (B1209903).[1][2][3] These heterogeneous catalyst systems, typically comprising a transition metal compound (e.g., titanium tetrachloride) and an organoaluminum cocatalyst (e.g., triethylaluminium), offer high efficiency and control over polymer properties.[1][4] Modern Z-N catalysts are often supported on magnesium dichloride (MgCl2) and utilize internal and external electron donors to enhance stereospecificity, resulting in highly isotactic polypropylene with desirable mechanical properties.[1][5][6]

This document provides detailed application notes and experimental protocols for the polymerization of propylene (B89431) using Ziegler-Natta catalysts, intended for researchers in polymer chemistry and material science.

Data Presentation

Table 1: Ziegler-Natta Catalyst Systems and Components

Component	Example Material	Function	Reference
Catalyst Precursor	Titanium tetrachloride (TiCl₄)	Active center for polymerization.[1][7]	[1][7]
Support	Magnesium dichloride (MgCl₂)	Increases catalyst activity and stability.[1][5]	[1][5]
Cocatalyst	Triethylaluminium (Al(C₂H₅)₃, TEAL)	Activates the catalyst precursor.[1][7]	[1][7]
Internal Donor	Diisobutyl phthalate (B1215562) (DIBP), Ethyl Benzoate (EB), Diethers	Controls the stereospecificity of the catalyst.[6][8]	[6][8]
External Donor	Cyclohexylmethyl dimethoxy silane (B1218182) (C-Donor), Aminosilanes	Further enhances the stereoselectivity of the polymerization.[8][9][10]	[8][9][10]

Table 2: Typical Propylene Polymerization Conditions and Resulting Polymer Properties

Parameter	Value	Effect on Polymer Properties	Reference
Polymerization Temperature	60 - 80 °C	Affects polymerization rate and polymer stereoregularity.[11]	[11]
Propylene Pressure	5.0 ± 0.1 bar	Influences the rate of polymerization.
Hydrogen Concentration	0.03 - 0.3 g	Controls the molecular weight of the polymer.[12][13]	[12][13]
[Al]/[Ti] Molar Ratio	250 - 300	Affects catalyst activity.[12]	[12]
[Al]/[External Donor] Molar Ratio	10 - 30	Influences stereospecificity.[12]	[12]
Polymerization Time	1 - 2 hours	Determines the yield of the polymer.[13]	[13]
Resulting Isotacticity Index	> 95%	High isotacticity leads to crystalline polypropylene with high stiffness.[13][14]	[13][14]
Molecular Weight Distribution (MWD)	5 - 12.3	Broad MWD can be achieved with specific catalyst designs.[13][15]	[13][15]

Experimental Protocols

Protocol 1: Preparation of a MgCl₂-Supported Ziegler-Natta Catalyst

This protocol describes the preparation of a fourth-generation Ziegler-Natta catalyst with an internal donor.

Materials:

• Magnesium ethoxide (Mg(OC₂H₅)₂)

• Titanium tetrachloride (TiCl₄)

• Diisobutyl phthalate (DIBP) as internal donor

• Chlorobenzene (B131634) (anhydrous)

• n-Hexane (anhydrous)

• Mineral oil (anhydrous)

• Three-necked jacketed glass reactor with a mechanical stirrer

• Schlenk line and nitrogen atmosphere setup

Procedure:

• Under a nitrogen atmosphere, add magnesium ethoxide and a portion of chlorobenzene to the three-necked reactor.

• Slowly add a mixture of TiCl₄ and the remaining chlorobenzene to the reactor while stirring. The Mg/Ti molar ratio should be approximately 0.085.

• Add the internal donor, diisobutyl phthalate (DIBP), to the mixture. The molar ratio of DIBP to Mg(OC₂H₅)₂ can be varied (e.g., 0.28, 0.32, 0.36) to control the donor incorporation.

• Heat the mixture to 120 °C and stir for 45 minutes.

• Stop stirring, allow the solid to settle, and then siphon off the supernatant liquid.

• Treat the solid again with a TiCl₄/chlorobenzene mixture (1:1 v/v) at 120 °C for 45 minutes.

• Separate the solid product by settling and decantation of the supernatant liquid.

• Wash the solid catalyst four times with 100 mL portions of n-hexane.

• Dry the catalyst under a nitrogen stream and store it as a slurry in dried mineral oil.

Protocol 2: Propylene Polymerization

This protocol outlines the slurry polymerization of propylene in a stainless-steel autoclave.

Materials:

• Prepared Ziegler-Natta catalyst slurry

• Triethyl aluminum (TEAL) solution (e.g., 10% in hexane)

• External donor (e.g., cyclohexylmethyl dimethoxy silane, C-Donor)

• Anhydrous hexane (B92381)

• Propylene (polymerization grade)

• Hydrogen gas

• 6.5 L stainless steel autoclave with a stirrer

Procedure:

• Thoroughly dry the autoclave and purge with nitrogen.

• Add 2000 mL of anhydrous hexane to the autoclave under a nitrogen atmosphere.

• Introduce the desired amount of triethyl aluminum (TEAL) as a scavenger and cocatalyst. A typical Al/Ti molar ratio is 250.

• Add the external donor. The Al/Donor molar ratio is typically around 30.

• Inject the Ziegler-Natta catalyst slurry into the autoclave.

• Introduce a calculated volume of hydrogen gas to control the polymer's molecular weight.

• Pressurize the reactor with propylene gas and raise the temperature to the desired polymerization temperature (e.g., 70 °C).[13]

• Maintain a constant total pressure (e.g., 5.0 ± 0.1 bar) by continuously feeding propylene.

• After the desired reaction time (e.g., 1 hour), stop the propylene feed and vent the reactor.

• Collect the polymer product, wash it with a suitable solvent (e.g., ethanol) to remove catalyst residues, and then dry it in a vacuum oven.

Protocol 3: Characterization of Polypropylene

This section briefly describes common techniques for characterizing the synthesized polypropylene.

• Isotacticity Index (I.I.): Determined by the amorphous fraction (AF) obtained from Temperature Rising Elution Fractionation (TREF). The I.I. is calculated as (100 – AF) wt%.[16]

• Molecular Weight and Molecular Weight Distribution (MWD): Determined by Gel Permeation Chromatography (GPC).[16]

• Crystallinity: Analyzed using Differential Scanning Calorimetry (DSC) by measuring the melting enthalpy.

• Morphology: The morphology of the catalyst and the resulting polymer particles can be observed using Scanning Electron Microscopy (SEM).[12]

Visualizations

Ziegler-Natta Polymerization Workflow

Caption: Experimental Workflow for Propylene Polymerization.

Mechanism of Ziegler-Natta Catalysis

Caption: Simplified Cossee-Arlman Mechanism.

Relationship between Catalyst Components and Polymer Properties

Caption: Influence of Catalyst System on Polypropylene Properties.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. 31.2 Stereochemistry of Polymerization: Ziegler–Natta Catalysts - Organic Chemistry | OpenStax [openstax.org]
• 3. Zeigler-Natta Catalyst | PPTX [slideshare.net]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Propylene Polymerization Performance with Ziegler-Natta Catalysts Combined with U-Donor and T01 Donor as External Donor [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Propane Dehydrogenation to Propylene: A Detailed Guide to Reaction Conditions and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Note

Propane (B168953) dehydrogenation (PDH) is a critical on-purpose technology for the production of polymer-grade propylene (B89431), a key building block for the chemical industry. This document provides a comprehensive overview of the typical reaction conditions for various catalytic systems and detailed protocols for catalyst preparation, characterization, and performance evaluation. The information presented herein is intended to serve as a practical guide for researchers and scientists engaged in the development and optimization of PDH catalysts and processes.

The PDH reaction is a highly endothermic and equilibrium-limited process, necessitating high reaction temperatures (typically 550-650°C) to achieve significant propane conversion.[1][2][3] The reaction is also sensitive to pressure, with lower pressures favoring the forward reaction. Catalyst stability is a major challenge in PDH due to side reactions such as cracking, hydrogenolysis, and coke formation, which lead to deactivation.[4] Consequently, research efforts are focused on developing catalysts with high activity, selectivity, and stability. The most common catalytic systems are based on platinum-tin (Pt-Sn) and chromium oxide (CrOₓ) supported on alumina (B75360) (Al₂O₃), with emerging research into gallium (Ga)-based catalysts.[4][5][6]

Catalytic Systems and Reaction Conditions

The selection of catalyst and reaction conditions is paramount to achieving high propylene yield and maintaining catalyst longevity. The following tables summarize typical quantitative data for various catalytic systems.

Platinum-Based Catalysts

Pt-based catalysts, often promoted with tin (Sn), are widely used in commercial PDH processes like the UOP Oleflex™ process.[1] Tin is known to improve the selectivity to propylene and the catalyst's stability by mitigating side reactions.[7]

Table 1: Typical Reaction Conditions and Performance of Pt-Sn/Al₂O₃ Catalysts

Parameter	Value	Reference(s)
Catalyst Composition	0.5-1.0 wt% Pt, 1.0-3.0 wt% Sn on γ-Al₂O₃	[2][4]
Reaction Temperature	580 - 650 °C	[1]
Pressure	Atmospheric	[1]
C₃H₈/H₂ Molar Ratio	1:1 to 1:1.25	[4]
Weight Hourly Space Velocity (WHSV) of Propane	1 - 12 h⁻¹	[4][8]
Initial Propane Conversion	25 - 57 %	[1][2]
Propylene Selectivity	> 95 %	[2][9]
Catalyst Lifetime	Requires frequent regeneration	[4]

Chromium-Based Catalysts

Chromium oxide-based catalysts are employed in processes such as the CATOFIN® process.[2] These catalysts are generally less expensive than platinum-based systems but can pose environmental concerns related to chromium.[4]

Table 2: Typical Reaction Conditions and Performance of CrOₓ/Al₂O₃ Catalysts

Parameter	Value	Reference(s)
Catalyst Composition	10-20 wt% Cr₂O₃ on γ-Al₂O₃	[10][11]
Reaction Temperature	550 - 650 °C	[2][12]
Pressure	Atmospheric	[11]
Weight Hourly Space Velocity (WHSV) of Propane	~1 h⁻¹	[12]
Propane Conversion	30 - 50 %	[12]
Propylene Selectivity	85 - 95 %	[11]
Catalyst Lifetime	Requires cyclic regeneration	[3]

Gallium-Based Catalysts

Gallium-based catalysts are a subject of ongoing research and show promise for high propylene selectivity.[13] They can be used as the primary active phase or as promoters.

Table 3: Typical Reaction Conditions and Performance of Ga-based Catalysts

Parameter	Value	Reference(s)
Catalyst Composition	Ga₂O₃ on various supports (Al₂O₃, ZSM-5, SBA-15)
Reaction Temperature	550 - 620 °C	[13]
Pressure	Atmospheric	[13]
Gas Hourly Space Velocity (GHSV)	~4900 h⁻¹	[13]
Initial Propane Conversion	~4 - 32 %	[13]
Propylene Selectivity	> 90 %
Catalyst Lifetime	Stability is a key research focus

Experimental Protocols

Detailed and reproducible experimental protocols are essential for advancing catalyst development. The following sections provide step-by-step methodologies for catalyst preparation, characterization, and performance testing.

Protocol 1: Preparation of Pt-Sn/Al₂O₃ Catalyst by Incipient Wetness Impregnation

This protocol describes the synthesis of a typical Pt-Sn/Al₂O₃ catalyst.

Materials:

• γ-Alumina (γ-Al₂O₃) spheres or extrudates

• Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

• Tin (II) chloride dihydrate (SnCl₂·2H₂O)

• Deionized water

• Ethanol

Procedure:

• Support Pre-treatment: Dry the γ-Al₂O₃ support in an oven at 120°C for at least 4 hours to remove adsorbed water.

• Impregnation Solution Preparation:

  • Calculate the required amounts of H₂PtCl₆·6H₂O and SnCl₂·2H₂O to achieve the desired metal loadings (e.g., 1 wt% Pt and 2 wt% Sn).[2]

  • Dissolve the calculated amount of SnCl₂·2H₂O in a minimal amount of ethanol.[2]

  • Separately, dissolve the calculated amount of H₂PtCl₆·6H₂O in deionized water. The total volume of the final solution should be equal to the pore volume of the γ-Al₂O₃ support.

  • Add the H₂PtCl₆ solution to the SnCl₂ solution and mix thoroughly.

• Impregnation:

  • Add the impregnation solution dropwise to the dried γ-Al₂O₃ support while continuously mixing to ensure uniform distribution.

  • Allow the impregnated support to stand at room temperature for 2-4 hours to allow for diffusion of the precursors into the pores.

• Drying and Calcination:

  • Dry the impregnated catalyst in an oven at 110-120°C overnight.[1]

  • Calcine the dried catalyst in a muffle furnace under a flow of dry air. Ramp the temperature to 500-600°C at a rate of 2-5°C/min and hold for 2-4 hours.[2][13]

Figure 1. Workflow for Pt-Sn/Al₂O₃ catalyst preparation.

Protocol 2: Catalyst Characterization

A thorough characterization of the catalyst's physicochemical properties is crucial for understanding its performance.

1. X-ray Diffraction (XRD):

• Purpose: To identify the crystalline phases of the support and active metals, and to estimate crystallite size.

• Procedure:

  • Grind the catalyst sample to a fine powder.

  • Mount the powder on a sample holder.

  • Collect the diffraction pattern using a diffractometer with Cu Kα radiation.

  • Analyze the data to identify phases using a reference database (e.g., JCPDS).

2. Temperature-Programmed Desorption of Ammonia (NH₃-TPD):

• Purpose: To determine the acidity (number and strength of acid sites) of the catalyst.

• Procedure:

  • Load the catalyst sample (approx. 100 mg) into a quartz reactor.

  • Pre-treat the sample by heating in a flow of inert gas (e.g., He or Ar) to a high temperature (e.g., 500°C) to clean the surface.

  • Cool the sample to a suitable adsorption temperature (e.g., 100°C).

  • Introduce a flow of a gas mixture containing NH₃ (e.g., 5% NH₃ in He) until the surface is saturated.

  • Purge with an inert gas to remove physisorbed NH₃.

  • Heat the sample at a linear rate (e.g., 10°C/min) in a flow of inert gas and monitor the desorption of NH₃ using a thermal conductivity detector (TCD) or a mass spectrometer.

3. Temperature-Programmed Reduction (H₂-TPR):

• Purpose: To investigate the reducibility of the metal species on the catalyst.

• Procedure:

  • Load the calcined catalyst sample (approx. 50-100 mg) into a quartz reactor.

  • Pre-treat the sample in an inert gas flow at a moderate temperature to remove moisture.

  • Cool to room temperature.

  • Switch to a reducing gas mixture (e.g., 5-10% H₂ in Ar or N₂).

  • Heat the sample at a linear rate (e.g., 10°C/min) to a high temperature (e.g., 800°C) and monitor the H₂ consumption with a TCD.

4. CO Pulse Chemisorption:

• Purpose: To determine the dispersion of the active metal (e.g., Pt).

• Procedure:

  • Load the catalyst sample into a chemisorption analyzer.

  • Reduce the catalyst in situ with a flow of H₂ at a specified temperature.

  • Purge with an inert gas to remove H₂.

  • Cool to the analysis temperature (e.g., 40°C).

  • Inject pulses of a known volume of CO into the inert gas stream flowing over the catalyst until saturation is reached.

  • The amount of chemisorbed CO is determined by integrating the peaks from the TCD signal.

Figure 2. Key catalyst characterization techniques.

Protocol 3: Catalytic Performance Testing in a Fixed-Bed Reactor

This protocol outlines a typical procedure for evaluating the catalytic performance of a PDH catalyst.

Apparatus:

• Fixed-bed reactor (typically quartz or stainless steel)

• Temperature controller and furnace

• Mass flow controllers (MFCs) for propane, hydrogen, and inert gas (e.g., N₂)

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a Thermal Conductivity Detector (TCD) for product analysis.

Procedure:

• Catalyst Loading: Load a known mass of the catalyst (e.g., 0.1 - 1.0 g) into the reactor, typically mixed with inert quartz wool or beads to fix the catalyst bed.[1][13]

• Catalyst Pre-treatment (Reduction):

  • Heat the catalyst to the reduction temperature (e.g., 530-590°C) under a flow of inert gas.[1][13]

  • Introduce a flow of hydrogen (or a H₂/N₂ mixture) for 1-2 hours to reduce the metal species.[1][13]

• Reaction:

  • After reduction, switch the gas flow to the reaction mixture of propane, hydrogen, and a balance of inert gas at the desired flow rates to achieve the target WHSV and C₃H₈/H₂ ratio.[4][13]

  • Maintain the reactor at the desired reaction temperature (e.g., 600°C).[4]

• Product Analysis:

  • Periodically, direct the reactor effluent to the online GC for analysis of reactants and products (propane, propylene, hydrogen, methane, ethane, ethylene, etc.).

• Data Calculation:

  • Propane Conversion (%): [ \text{Conversion} (%) = \frac{[\text{C₃H₈}]{\text{in}} - [\text{C₃H₈}]{\text{out}}}{[\text{C₃H₈}]_{\text{in}}} \times 100 ]

  • Propylene Selectivity (%): [ \text{Selectivity} (%) = \frac{[\text{C₃H₆}]{\text{out}}}{[\text{C₃H₈}]{\text{in}} - [\text{C₃H₈}]_{\text{out}}} \times 100 ]

  • Propylene Yield (%): [ \text{Yield} (%) = \frac{\text{Conversion} \times \text{Selectivity}}{100} ]

Figure 3. Experimental workflow for catalytic testing.

Conclusion

The development of efficient and stable catalysts for propane dehydrogenation is a continuous effort in the chemical industry. The reaction conditions and catalyst composition are intricately linked, and their optimization is key to maximizing propylene production. The protocols and data presented in this document provide a foundational framework for researchers to design, synthesize, and evaluate novel catalysts for this important industrial process. A systematic approach, combining robust experimental procedures with thorough characterization, will be instrumental in advancing the field of propane dehydrogenation.

References

• 1. The Acid Roles of PtSn@Al2O3 in the Synthesis and Performance of Propane Dehydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Propane Dehydrogenation over PtSn/Al2O3 Catalysts: Influence of Urea to Al(NO3)3·9H2O Ratio | MDPI [mdpi.com]
• 3. valmet.com [valmet.com]
• 4. Regeneration of Pt-Sn/Al2O3 Catalyst for Hydrogen Production through Propane Dehydrogenation Using Hydrochloric Acid [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. anhuilu.dlut.edu.cn [anhuilu.dlut.edu.cn]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. azom.com [azom.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Propylene in Metathesis Reactions for Olefin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olefin metathesis has emerged as a powerful and versatile tool in organic synthesis, enabling the efficient construction of carbon-carbon double bonds.[1][2] Among the various forms of metathesis, cross-metathesis (CM) involving propylene (B89431) (propenolysis) offers a strategic approach to the synthesis of complex molecules, including pharmaceutical intermediates and natural products.[3][4] Propenolysis allows for the cleavage of internal olefins to generate terminal allyl groups or the transformation of terminal olefins to internal ones with the introduction of a methyl group, providing a valuable method for late-stage functionalization and the synthesis of chiral building blocks.[5][6]

This document provides detailed application notes and experimental protocols for the use of propylene in laboratory-scale metathesis reactions, with a focus on applications relevant to drug discovery and development.

Catalyst Selection and General Considerations

The success of a propylene metathesis reaction is highly dependent on the choice of catalyst. Ruthenium-based catalysts, particularly Grubbs and Hoveyda-Grubbs catalysts, are widely used due to their functional group tolerance and stability.[1][7]

Key Considerations for Catalyst Selection:

• Substrate Steric Hindrance: For sterically demanding substrates, second-generation Grubbs catalysts or more specialized catalysts like the Hoveyda-Grubbs M721 may be necessary.[7][8]

• Desired Stereoselectivity: While many metathesis reactions yield a mixture of E/Z isomers, specific catalysts can be employed to favor the formation of one isomer.[2]

• Reaction Conditions: Hoveyda-Grubbs catalysts are known for their stability and can often be used at room temperature, while other catalysts may require elevated temperatures for optimal activity.[7][8]

• Ethylene (B1197577) Byproduct: In reactions that may generate ethylene, catalysts bearing a cyclic alkyl amino carbene (CAAC) ligand, such as M1001 or M1002, can be more suitable.[7]

Quantitative Data Summary

The following tables summarize key quantitative data for representative metathesis reactions involving propylene or similar light olefins.

Table 1: Industrial Propylene Production via Metathesis of Ethylene and Butene-2 [9]

Parameter	Value
Catalyst	Clariant's MetaMax® (Tungsten oxide and Magnesium oxide)
Reaction Temperature	300–350°C
Reaction Pressure	30–35 bar(g)
Propylene Selectivity	>96%
Propylene Purity	>99 mol%

Table 2: Laboratory-Scale Isomerization-Metathesis (ISOMET) of 1-Hexene (B165129) to Propylene [10]

Parameter	Value
Isomerization Catalyst	Zeolite H-beta (HBEA)
Metathesis Catalyst	12 wt% Molybdena on γ-alumina (MoO₃/Al₂O₃)
Reaction Temperature	150°C
Ethylene Pressure	3 bar
1-Hexene Conversion to Propylene	60% (quantitative after catalyst reactivation)

Table 3: Propylene Self-Metathesis over Molybdenum Silicate Microspheres [11]

Parameter	Value
Catalyst	Mo-SiO₂ (5 wt% Mo)
Reaction Temperature	200°C
Propylene Metathesis Rate	17.1 µmol g⁻¹ s⁻¹

Experimental Protocols

Safety Precautions for Handling Propylene

Propylene is a highly flammable gas and should be handled with extreme caution in a well-ventilated fume hood.[9]

• Ignition Sources: Eliminate all potential ignition sources, such as sparks, open flames, and hot surfaces.

• Grounding: Use proper grounding procedures to prevent static electricity buildup.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, flame-retardant lab coat, and gloves.

• Gas Monitoring: A gas detector for flammable gases is recommended.

• Storage: Store propylene cylinders in a cool, well-ventilated area, away from oxidizing agents and direct sunlight.

General Protocol for Laboratory-Scale Cross-Metathesis with Propylene Gas

This protocol provides a general procedure for the cross-metathesis of a functionalized olefin with propylene gas using a Grubbs-type catalyst. This can be adapted for the synthesis of various pharmaceutical intermediates.

Materials:

• Functionalized olefin substrate

• Grubbs catalyst (e.g., Grubbs II, Hoveyda-Grubbs II)

• Anhydrous, degassed solvent (e.g., dichloromethane, toluene)[8]

• Propylene gas (polymer grade)

• Inert gas (e.g., argon or nitrogen)

• Schlenk flask or other suitable reaction vessel

• Gas regulator and flow meter for propylene

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup:

  • Set up a Schlenk flask equipped with a magnetic stir bar under an inert atmosphere.

  • Dissolve the functionalized olefin substrate in the anhydrous, degassed solvent. The concentration will depend on the specific reaction, but cross-metathesis reactions are often run at higher concentrations.[7]

• Catalyst Addition:

  • Add the Grubbs catalyst to the reaction mixture (typically 1-5 mol%). The catalyst can be added as a solid or as a solution in the reaction solvent.

• Introduction of Propylene:

  • Purge the headspace of the flask with propylene gas.

  • Bubble a slow, steady stream of propylene gas through the reaction mixture via a needle submerged below the liquid surface. The flow rate should be controlled with a flow meter. Alternatively, the reaction can be performed under a constant pressure of propylene (e.g., using a balloon or a pressure regulator).

• Reaction Monitoring:

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR).

• Reaction Quenching and Workup:

  • Once the reaction is complete, stop the flow of propylene and purge the flask with an inert gas.

  • To quench the catalyst and facilitate purification, add a scavenger. A common method is to add a few drops of ethyl vinyl ether and stir for 30 minutes.[12] For a more robust cleanup, a polar isocyanide can be used to rapidly deactivate the catalyst and form a polar complex that is easily removed by silica (B1680970) gel chromatography.[13]

  • Concentrate the reaction mixture under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to isolate the desired cross-metathesis product.

Visualizations

Catalytic Cycle of Olefin Metathesis (Chauvin Mechanism)

Caption: The Chauvin mechanism for olefin metathesis.[14]

Experimental Workflow for Laboratory-Scale Propylene Cross-Metathesis

Caption: A typical workflow for a laboratory-scale cross-metathesis reaction with propylene.

Conclusion

The use of propylene in cross-metathesis reactions provides a powerful strategy for the synthesis of valuable olefins in the context of pharmaceutical and natural product research. By carefully selecting the appropriate catalyst and reaction conditions, researchers can effectively utilize propenolysis for molecular editing and the construction of complex chemical architectures. The protocols and data presented herein serve as a guide for the safe and efficient implementation of these reactions in a laboratory setting.

References

• 1. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. EP2895445B1 - Propylene via metathesis with low or no ethylene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Romo Group | Natural Product Derivatives [danielromogroup.com]
• 6. nobelprize.org [nobelprize.org]
• 7. React App [pmc.umicore.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ten.com [ten.com]
• 10. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. tbi.univie.ac.at [tbi.univie.ac.at]
• 13. Dotmatics Reaction Workflows – Macs in Chemistry [macinchem.org]
• 14. fiveable.me [fiveable.me]

Application Notes and Protocols for Gas-Phase Propylene Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting common gas-phase reactions involving propylene (B89431), including polymerization, partial oxidation, and dehydrogenation of propane (B168953) to produce propylene. The information is intended to guide researchers in setting up experimental apparatus, conducting experiments, and analyzing results.

Gas-Phase Propylene Polymerization

Gas-phase polymerization of propylene is a cornerstone of the polymer industry, producing polypropylene (B1209903) for a vast array of applications. The following sections detail the experimental setup and protocols for laboratory-scale gas-phase propylene polymerization.

Experimental Setup

A typical laboratory-scale setup for gas-phase propylene polymerization is conducted in a stirred-tank reactor. Key components include:

• Reactor: A stainless steel autoclave reactor (e.g., 0.5-L to 2.5-L) equipped with a helical or anchor stirrer to ensure good mixing and prevent catalyst agglomeration.[1][2]

• Catalyst Injection System: A vessel connected to the reactor for injecting dry or wetted catalyst powder under an inert atmosphere.[1][2]

• Monomer and Gas Feed System: Mass flow controllers to precisely meter propylene, hydrogen (as a chain transfer agent), and inert gases (e.g., nitrogen) into the reactor.[1]

• Temperature and Pressure Control: A jacketed reactor connected to a heated water bath or other temperature control system, along with pressure transducers to maintain constant reaction conditions.[1][2]

• Product Collection: A system for safely venting the reactor and collecting the polymer product after the reaction.

Experimental Protocols

Catalyst Preparation and Injection:

• Catalyst System: A common catalyst system is a Ziegler-Natta catalyst, often supported on MgCl₂ and used with a co-catalyst like triethylaluminium (TEA).[2][3] Metallocene catalysts supported on silica (B1680970) are also frequently used.[1]

• Preparation: In a glovebox under a nitrogen atmosphere, mix the catalyst with inert particles like sodium chloride to aid in fluidization and prevent sticking.[1]

• Injection: The catalyst can be injected dry or as a slurry (wetted with a hydrocarbon like paraffinic oil) into the evacuated and heated reactor.[2][3] Wet injection can help dissipate heat and improve initial reaction rates.[3]

Polymerization Procedure:

• Reactor Preparation: Evacuate the reactor and purge with nitrogen several times to remove impurities. Heat the reactor to the desired temperature (e.g., 40-80°C).[1][4]

• Co-catalyst and Donor Injection: Inject the co-catalyst (e.g., TEA in heptane) and an external donor (if used) into the reactor and start agitation (e.g., 300 rpm).[2]

• Catalyst Injection: Inject the prepared catalyst mixture into the reactor.

• Pressurization: Pressurize the reactor with a mixture of propylene and hydrogen to the desired reaction pressure (e.g., 5-25 bar).[1][4]

• Reaction: Maintain constant temperature and pressure throughout the polymerization. The reaction rate can be monitored by measuring the rate of pressure drop in the propylene feed ballast.[2]

• Termination and Product Recovery: After the desired reaction time, vent the reactor and collect the polypropylene powder. Dry the polymer under vacuum overnight.[4]

Data Presentation

Catalyst System	Temperature (°C)	Pressure (bar)	H₂ Concentration (vol%)	Polymerization Rate (kg PP/(g_cat·h))	Reference
Me₂Si[Ind]₂ZrCl₂ / MAO / SiO₂	50 - 70	15	~1	1 - 3	[1]
Ziegler-Natta / TEA	40	3.5 (prepoly)	0 (prepoly)	-	[2]
Ziegler-Natta / TEA	60 - 70	-	2	-	[2]

Gas-Phase Propylene Partial Oxidation to Acrolein

The selective oxidation of propylene to acrolein is a key industrial process for the production of acrylic acid and other valuable chemicals.

Experimental Setup

A laboratory-scale setup for this reaction typically employs a fixed-bed reactor.

• Reactor: A packed-bed quartz or Pyrex glass reactor (e.g., 4 mm inner diameter) placed inside a tubular furnace.[5][6]

• Catalyst Bed: The catalyst powder is loaded into the reactor, often supported by quartz wool.

• Gas Feed System: Mass flow controllers for metering propylene, oxygen (or air), and an inert diluent gas (e.g., helium or nitrogen).[5]

• Temperature Measurement: Thermocouples placed inside and outside the reactor to monitor and control the reaction temperature.[6]

• Product Analysis: An online gas chromatograph (GC) equipped with both a Thermal Conductivity Detector (TCD) and a Flame Ionization Detector (FID) for analyzing the reactor effluent.[6]

Experimental Protocols

Catalyst Preparation and Pre-treatment:

• Catalyst: Bismuth molybdate-based mixed metal oxides (e.g., Bi₂Mo₃O₁₂) are common catalysts for this reaction.[7] Supported vanadia catalysts (e.g., V₂O₅/Nb₂O₅) are also effective.[6]

• Preparation: Catalysts can be prepared by methods such as incipient wetness impregnation followed by calcination.[6]

• Pre-treatment: Before the reaction, the catalyst is typically calcined in-situ under an oxygen-containing stream (e.g., 10 vol% O₂ at 300°C for 1 hour) and may be followed by a reduction step (e.g., 10 vol% H₂ at 300°C for 1 hour).[5]

Oxidation Procedure:

• Feed Composition: A typical feed consists of propylene, oxygen, and a diluent gas. For example, a volume ratio of O₂/C₃H₆/He = 10/10/80.[5]

• Reaction Conditions: The reaction is carried out at atmospheric pressure and temperatures ranging from 150 to 450°C.[5][8]

• Analysis: The product stream is analyzed online by GC to determine the conversion of propylene and the selectivity to acrolein, CO, CO₂, and other byproducts.[6]

Data Presentation

Catalyst	Temperature (°C)	Feed Composition (vol%)	Propylene Conversion (%)	Acrolein Selectivity (%)	Reference
Au/MgCuCr₂O₄	200	10 O₂, 10 C₃H₆, 80 He	1.6	83	[5]
Bi-Mo mixed oxide	330	7 C₃H₆, 60.2 Air, 32.8 Diluent	-	-	[9]
Mo-Bi complex oxide	-	-	98.1	92.3 (Acrolein + Acrylic Acid)	[10]

Propane Dehydrogenation to Propylene

On-purpose production of propylene via the dehydrogenation of propane is becoming increasingly important to meet rising demand.

Experimental Setup

The experimental setup for propane dehydrogenation is similar to that for propylene oxidation, utilizing a fixed-bed reactor.

• Reactor: A fixed-bed quartz reactor (e.g., 15 mm inner diameter) is commonly used.[11]

• Catalyst: Platinum-tin based catalysts supported on alumina (B75360) (Pt-Sn/Al₂O₃) are widely studied for this reaction.[11] Chromium oxide-based catalysts are also used.[12]

• Gas Feed System: Mass flow controllers for propane, hydrogen, and an inert gas.

• Product Analysis: An online gas chromatograph with TCD and FID detectors to analyze the product stream for propane, propylene, and light hydrocarbon byproducts.[11]

Experimental Protocols

Catalyst Pre-treatment:

• Reduction: The catalyst is typically reduced in-situ in a hydrogen flow (e.g., 80 ml/min) at a high temperature (e.g., 530°C) for 1 hour before introducing the propane feed.[11]

Dehydrogenation Procedure:

• Feed Composition: The feed gas is a mixture of propane and hydrogen. The presence of hydrogen helps to suppress side reactions and coke formation. A typical H₂/C₃H₈ ratio is 1.[11]

• Reaction Conditions: The reaction is highly endothermic and requires high temperatures, typically in the range of 580-620°C, and is operated at near-atmospheric pressure.[11]

• Analysis: The reactor effluent is analyzed by GC to determine propane conversion and selectivity to propylene and other products.[11]

Data Presentation

| Catalyst | Temperature (°C) | WHSV (h⁻¹) | H₂/C₃H₈ Ratio | Propane Conversion (%) | Propylene Selectivity (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Pt-Sn/Al₂O₃ | 580 - 620 | 1.8 - 2.2 | 1 | 25 - 40 | - |[11] | | PtZn@S-1-R | 600 | 120 | 0 | - | >99 |[13] | | Pt/Al₂O₃ | 570 | - | 1 | 23 | 21 |[14] | | Ni-Mo/Al₂O₃ | 570 | - | 1 | 11.1 | 65 |[14] |

Analytical Methods

Gas Chromatography (GC):

Gas chromatography is the primary analytical technique for analyzing the products of gas-phase propylene reactions.

• Column: For hydrocarbon analysis, a PLOT Al₂O₃ "M" deactivated column is suitable.[15]

• Detectors: A combination of a Flame Ionization Detector (FID) for hydrocarbons and a Thermal Conductivity Detector (TCD) for permanent gases is often used.[6][11]

• Sample Injection: A gas sampling valve with a sample loop is used for reproducible injection of the gas-phase effluent.[15]

Visualizations

Experimental Workflows

Caption: Gas-Phase Propylene Polymerization Workflow.

Caption: Gas-Phase Propylene Oxidation Workflow.

Signaling Pathways (Reaction Mechanisms)

Caption: Propylene Partial Oxidation Reaction Pathway.

Caption: Propane Dehydrogenation Reaction Pathway.

References

• 1. ris.utwente.nl [ris.utwente.nl]
• 2. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 3. researchgate.net [researchgate.net]
• 4. ris.utwente.nl [ris.utwente.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lehigh.edu [lehigh.edu]
• 7. conservancy.umn.edu [conservancy.umn.edu]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. EP0257565B1 - Anhydrous diluent process for the propylene oxidation reaction to acrolein and acrolein oxidation to acrylic acid - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. ijche.com [ijche.com]
• 12. wattco.com [wattco.com]
• 13. researchgate.net [researchgate.net]
• 14. orbit.dtu.dk [orbit.dtu.dk]
• 15. agilent.com [agilent.com]

Propylene as a Monomer for Polypropylene Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polypropylene (B1209903) (PP), a versatile thermoplastic polymer, is synthesized through the chain-growth polymerization of propylene (B89431) monomer.[1] Its wide range of applications, from medical devices and packaging to automotive components and textiles, stems from its excellent mechanical properties, chemical resistance, and low cost. The properties of polypropylene are highly dependent on the polymerization process and the catalyst system employed. This document provides detailed application notes and experimental protocols for the synthesis of polypropylene, focusing on the use of Ziegler-Natta and metallocene catalysts.

The stereochemistry of the polymer chain, known as tacticity, significantly influences the physical properties of polypropylene. Isotactic polypropylene, with all methyl groups on the same side of the polymer backbone, is highly crystalline and possesses good mechanical strength.[2] Syndiotactic polypropylene, with alternating methyl groups, also exhibits crystallinity.[3] Atactic polypropylene, with a random arrangement of methyl groups, is amorphous and has limited practical application on its own.[2] The choice of catalyst is crucial in controlling the tacticity of the resulting polymer.[4]

Catalyst Systems for Propylene Polymerization

Two primary classes of catalysts dominate the industrial production of polypropylene: Ziegler-Natta catalysts and metallocene catalysts.

Ziegler-Natta Catalysts: Developed in the 1950s, these are heterogeneous catalysts typically based on titanium compounds (e.g., TiCl₄) supported on magnesium chloride (MgCl₂) and activated by an organoaluminum cocatalyst such as triethylaluminum (B1256330) (TEA). They are cost-effective and produce high yields of highly isotactic polypropylene. However, they are multi-sited catalysts, which can result in a broad molecular weight distribution in the polymer product.[5]

Metallocene Catalysts: These are a newer class of single-site catalysts, typically consisting of a transition metal (like zirconium or titanium) sandwiched between cyclopentadienyl (B1206354) ligands.[3][6] They offer precise control over the polymer's microstructure, leading to a narrow molecular weight distribution and uniform comonomer incorporation.[5][6] Metallocene catalysts can be designed to produce polypropylene with varying tacticities, including isotactic and syndiotactic forms.[3]

Polymerization Methods

The polymerization of propylene can be carried out using several methods, each with its own advantages and disadvantages. The most common industrial processes are bulk polymerization, gas-phase polymerization, and slurry polymerization.

Bulk Polymerization

In this method, the polymerization is carried out in liquid propylene, which acts as both the monomer and the reaction medium.[7] This process is typically conducted at high pressures (30-40 atm) and temperatures (60-80 °C) to maintain propylene in its liquid state.[7]

Gas-Phase Polymerization

This process involves the polymerization of gaseous propylene in a fluidized-bed reactor.[8] The solid catalyst particles are fluidized by a stream of propylene and other gases, such as hydrogen, which is used to control the molecular weight of the polymer.[1] The reaction is typically carried out at temperatures of 70-80°C.[8]

Slurry Polymerization

In slurry polymerization, the reaction is conducted in an inert hydrocarbon diluent (e.g., heptane) in which the propylene monomer is dissolved, but the resulting polypropylene is insoluble.[9] The solid polymer particles form a slurry in the diluent.

Data Presentation

The following tables summarize quantitative data from various experimental studies on propylene polymerization, highlighting the effects of different reaction parameters on the resulting polypropylene properties.

Table 1: Effect of Polymerization Conditions on Ziegler-Natta Catalyzed Slurry Polymerization of Propylene [7]

Run	Temperature (°C)	Monomer Pressure (bar)	Hydrogen Volume (mL)	Cocatalyst/Catalyst Ratio (Al/Ti)	Catalyst Activity (g PP/mg cat)	MFR (g/10 min)	Isotacticity (%)
1	70	7	140	410	7.4	15.9	99.7
2	60	5	140	410	3.9	11.6	-
3	80	7	140	500	5.4	38.4	99.1
4	80	7	170	410	2.5	38.0	98.7
5	70	8	140	340	6.0	10.7	-
6	80	7	140	340	3.9	32.9	98.5
7	70	5	170	410	2.4	31.4	-
8	60	7	140	500	3.9	6.1	98.8
9	70	7	130	500	5.0	17.3	99.5
10	70	8	140	500	6.7	18.5	-
11	70	7	130	340	4.3	18.1	99.3
12	70	5	140	500	2.9	30.2	-
13	60	7	130	410	3.0	10.2	97.7

Table 2: Effect of MAO Concentration and Temperature on Metallocene-Catalyzed Slurry Polymerization of Propylene [10]

Catalyst	MAO (wt%)	Temperature (°C)	Polymer Yield (g)	Activity (kg PP/mol Zr·h)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Me₂Si(Ind)₂ZrCl₂	0.1	55	0.82	1640	118,000	248,000	2.1
Me₂Si(Ind)₂ZrCl₂	0.2	55	1.55	3100	145,000	304,500	2.1
Me₂Si(Ind)₂ZrCl₂	0.4	55	2.07	4140	168,000	352,800	2.1
Me₂Si(Ind)₂ZrCl₂	0.6	55	2.35	4700	182,000	382,200	2.1
C₂H₄(Ind)₂ZrCl₂	0.4	40	1.85	3700	105,000	220,500	2.1
C₂H₄(Ind)₂ZrCl₂	0.4	55	2.21	4420	88,000	184,800	2.1
C₂H₄(Ind)₂ZrCl₂	0.4	70	1.63	3260	65,000	136,500	2.1

Table 3: Effect of Hydrogen Concentration on Gas-Phase Propylene Polymerization with a Metallocene Catalyst [11]

Temperature (°C)	Pressure (bar)	H₂ concentration ( kg/m ³)	Activity (kg PP/(g cat·h))	Mw ( kg/mol )	PDI (Mw/Mn)
70	15	0	1.8	450	2.2
70	15	0.005	2.1	280	2.3
70	15	0.011	2.3	210	2.4
70	15	0.022	2.4	150	2.5

Experimental Protocols

Protocol 1: Ziegler-Natta Catalyst Preparation

This protocol describes a general method for preparing a MgCl₂-supported TiCl₄ catalyst.[12][13]

Materials:

• Magnesium ethoxide (Mg(OC₂H₅)₂)

• Titanium tetrachloride (TiCl₄)

• Internal electron donor (e.g., Diisobutyl phthalate (B1215562) - DIBP)

• Toluene (B28343) (anhydrous)

• Heptane (B126788) (anhydrous)

Procedure:

• Under an inert nitrogen atmosphere, add a specific molar ratio of the internal electron donor to a suspension of magnesium ethoxide in toluene.

• Slowly add titanium tetrachloride to the mixture while stirring.

• Heat the mixture to a specified temperature (e.g., 100-120°C) and maintain for a defined period (e.g., 1-2 hours) to allow for the reaction to complete.

• After the reaction, allow the solid to settle and decant the supernatant.

• Wash the solid catalyst precursor multiple times with anhydrous toluene and then with anhydrous heptane to remove unreacted reagents and byproducts.

• Dry the final catalyst under a stream of nitrogen.

Protocol 2: Slurry Polymerization of Propylene with Ziegler-Natta Catalyst[8]

Materials:

• Ziegler-Natta catalyst (prepared as in Protocol 1)

• Triethylaluminum (TEA) as cocatalyst

• External electron donor (e.g., dicyclopentyldimethoxysilane (B162888) - DCPDMS)

• n-Heptane (polymerization grade, anhydrous)

• Propylene (polymerization grade)

• Hydrogen (for molecular weight control)

• Methanol (acidified, for quenching)

Equipment:

• 1 L stainless steel autoclave reactor equipped with a mechanical stirrer, temperature and pressure controllers, and inlets for gases and liquids.

Procedure:

• Thoroughly dry and purge the reactor with nitrogen to remove oxygen and moisture.

• Charge the reactor with 500 mL of n-heptane.

• Add the cocatalyst (TEA) and the external donor (DCPDMS) to the reactor and stir. The Al/Ti and Si/Ti molar ratios should be predetermined.

• Introduce a specific amount of the Ziegler-Natta catalyst (e.g., 10-20 mg) into the reactor.

• Pressurize the reactor with hydrogen to the desired partial pressure.

• Introduce propylene into the reactor to reach the desired total pressure (e.g., 5-8 bar).

• Increase the temperature to the desired polymerization temperature (e.g., 60-80°C) and maintain it for the desired reaction time (e.g., 1-2 hours).

• Continuously feed propylene to maintain a constant pressure throughout the polymerization.

• After the desired reaction time, stop the propylene feed and vent the reactor.

• Quench the polymerization by adding a small amount of acidified methanol.

• Collect the polymer by filtration, wash it with methanol, and dry it in a vacuum oven at 60°C to a constant weight.

Protocol 3: Gas-Phase Polymerization of Propylene with Metallocene Catalyst[12]

Materials:

• Supported metallocene catalyst (e.g., rac-Me₂Si[Ind]₂ZrCl₂ on silica)

• Methylaluminoxane (MAO) as cocatalyst

• Propylene (polymerization grade)

• Hydrogen

• Nitrogen (high purity)

• Inert powder (e.g., NaCl) to prevent particle agglomeration

Equipment:

• 0.5 L jacketed stainless steel reactor with a helical stirrer and a catalyst injection system.

Procedure:

• Prepare the catalyst under a nitrogen atmosphere in a glovebox by mixing the supported metallocene with the inert powder.

• Load the catalyst mixture into the injection vessel.

• Evacuate the reactor and then purge with nitrogen.

• Inject the catalyst mixture into the reactor.

• Introduce hydrogen to the desired partial pressure.

• Introduce propylene to the desired total pressure (e.g., up to 25 bar).

• Raise the temperature to the desired polymerization temperature (e.g., 50-80°C).

• Maintain constant pressure by continuously feeding propylene. The reaction rate is monitored by the monomer feed rate.

• After the desired polymerization time, stop the monomer feed and vent the reactor.

• Collect the polymer powder from the reactor.

Characterization of Polypropylene

The synthesized polypropylene should be characterized to determine its molecular properties and thermal behavior.

Gel Permeation Chromatography (GPC)

GPC is used to determine the molecular weight distribution (MWD), including the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[14]

• Protocol: The analysis is typically performed at high temperatures (e.g., 140-150°C) using a solvent like 1,2,4-trichlorobenzene (B33124) to dissolve the polypropylene.[11][14] The instrument is calibrated with polystyrene standards.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal properties of the polymer, such as the melting temperature (Tm) and the degree of crystallinity.[15]

• Protocol: A small sample of the polymer is heated at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. The heat flow is measured as a function of temperature. The sample is then cooled and reheated to observe the crystallization and melting behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is a powerful technique to determine the tacticity of the polypropylene.[15] The relative intensities of the methyl carbon resonances can be used to quantify the percentage of isotactic, syndiotactic, and atactic sequences.

• Protocol: The polymer is dissolved in a suitable deuterated solvent (e.g., 1,1,2,2-tetrachloroethane-d₂) at an elevated temperature. The spectrum is acquired on a high-field NMR spectrometer.

Visualizations

Caption: Ziegler-Natta/Metallocene Polymerization Mechanism.

Caption: General Experimental Workflow for Polypropylene Synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. KR100990923B1 - Process for producing polypropylene using a Ziegler-Natta catalyst - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Core technology Metallocene catalyst | Japan Polypropylene Corporation [j-polypropylene.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Propylene Polymerization Catalyzed by Metallocene/Methylaluminoxane Systems on Rice Husk Ash - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ris.utwente.nl [ris.utwente.nl]
• 12. CN102627712A - Preparation method and application of Ziegler Natta catalyst for propylene polymerization - Google Patents [patents.google.com]
• 13. A Study of Ziegler–Natta Propylene Polymerization Catalysts by Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. polymersolutions.com [polymersolutions.com]
• 15. resolvemass.ca [resolvemass.ca]

Application Notes & Protocols for High-Throughput Screening of Propylene Oxidation Catalysts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the high-throughput screening of catalysts for the partial oxidation of propylene (B89431). The methodologies outlined below are designed to accelerate the discovery and optimization of novel catalysts for the production of valuable chemicals such as propylene oxide, acrolein, and acrylic acid.

Introduction

The selective oxidation of propylene is a cornerstone of the chemical industry. High-throughput screening (HTS) methodologies have emerged as a powerful tool to rapidly synthesize and evaluate large libraries of catalyst candidates, significantly accelerating the pace of discovery. This document details the workflow, from catalyst synthesis to high-throughput screening and data analysis, providing researchers with the necessary protocols to implement these techniques in their laboratories.

High-Throughput Catalyst Synthesis

A key aspect of HTS is the rapid and reproducible synthesis of a diverse range of catalyst materials. Two common methods for preparing catalyst libraries for propylene oxidation are Pulsed Laser Ablation (PLA) and Sol-Gel synthesis.

Pulsed Laser Ablation (PLA) for Nanoparticle Catalyst Synthesis

PLA is a "top-down" method that uses a high-power laser to ablate a target material, creating nanoparticles that can be deposited onto a support. This technique is particularly useful for generating libraries of single and multi-metallic catalysts.

Protocol for High-Throughput PLA Catalyst Library Synthesis:

• Target Preparation:

  • Mount thin foils of the desired metals (e.g., Cu, Mn, Ag, Ru, Pd, Sn, Ir) onto a computer-controlled XY stage. For bimetallic catalysts, targets can be arranged for sequential ablation.

• Support Preparation:

  • Place inert support pellets (e.g., SiO₂, Al₂O₃, CeO₂, TiO₂, ZrO₂) in a grid pattern on a collection plate.[1][2]

• Ablation Chamber Setup:

  • Position the target and support plates inside a vacuum chamber.

  • Introduce a background gas, such as helium or argon, to control the cooling rate of the plasma plume and prevent unwanted reactions.

• Laser Ablation:

  • Use a high-power pulsed laser (e.g., Nd:YAG or excimer laser) to irradiate the metal target.

  • The laser vaporizes the metal, creating a plasma plume that expands towards the support pellets.

  • The vaporized metal condenses on the support surfaces, forming nanoparticles.

  • The XY stage moves the target to expose different metals for ablation, allowing for the creation of a library of different catalyst compositions on the support grid.

• Post-Synthesis:

  • After deposition, the catalyst library is ready for screening without further purification.

Sol-Gel Synthesis of Supported Catalysts

The sol-gel method is a "bottom-up" approach that allows for the synthesis of porous catalyst supports with highly dispersed metal species.

Protocol for High-Throughput Sol-Gel Catalyst Library Synthesis:

• Precursor Solution Preparation:

  • In an array of vials, prepare precursor solutions containing a support precursor (e.g., tetraethyl orthosilicate, TEOS, for SiO₂) and metal salt precursors (e.g., nitrates, chlorides, or acetates of the desired metals).

  • Use a liquid handling robot to dispense varying ratios of the metal salt solutions into the support precursor solution to create a compositionally diverse library.

• Hydrolysis and Condensation:

  • Add a controlled amount of water and a catalyst (acid or base) to each vial to initiate hydrolysis and condensation of the support precursor.

  • This process forms a "sol," a colloidal suspension of solid particles.

• Gelation:

  • Allow the sols to age, during which the particles link together to form a continuous network, resulting in a "gel."

• Drying:

  • Dry the gels under controlled conditions (e.g., in an oven or using supercritical drying) to remove the solvent. This step is critical in determining the porosity of the final catalyst.

• Calcination:

  • Calcine the dried gels in a furnace at elevated temperatures to remove organic residues and form the final metal oxide catalysts. The calcination temperature and atmosphere can be varied to influence the catalyst's properties.

High-Throughput Screening Workflow

The screening of the catalyst library is performed in a parallel reactor system, allowing for the simultaneous testing of multiple catalysts under identical conditions.

Caption: High-Throughput Screening Workflow for Propylene Oxidation Catalysts.

Parallel Reactor System

A 64-channel parallel fixed-bed reactor system is a common setup for high-throughput catalyst screening.[3][4] This system allows for the simultaneous evaluation of 64 different catalysts.

Protocol for Parallel Reactor Screening:

• Catalyst Loading:

  • Load a small, precisely measured amount of each catalyst from the library into individual reactor tubes.

  • Use an inert material like silicon carbide to dilute the catalyst bed and prevent thermal runaway.[5]

• Reactor Assembly:

  • Insert the reactor tubes into the heating block of the parallel reactor system.

  • Connect the gas feed lines and product outlet lines to each reactor tube.

• Reaction Conditions:

  • Pressurize the system to the desired reaction pressure (e.g., 1 atm).[1][2][6]

  • Heat the reactor block to the desired reaction temperature (e.g., 300-367 °C).[1][2][6]

  • Introduce the feed gas mixture to all reactors simultaneously using a gas flow splitter. A typical feed composition is 20 vol% propylene, 20 vol% oxygen, and the balance helium.[1][2][6]

  • Maintain a constant gas hourly space velocity (GHSV) across all reactors (e.g., 20,000 h⁻¹).[1][2][6]

• Product Collection and Analysis:

  • The effluent from each reactor is directed to an analytical system for product analysis. This can be done sequentially using a multi-port valve or in parallel if multiple analytical instruments are available.

Product Analysis

Rapid and reliable analysis of the reaction products is crucial for high-throughput screening. Gas chromatography-mass spectrometry (GC-MS) and colorimetric methods are commonly employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides detailed information on the composition of the product stream, allowing for the quantification of reactants, desired products (propylene oxide, acrolein, acrylic acid), and byproducts (CO, CO₂).

Protocol for GC-MS Analysis:

• Sampling:

  • Use a heated, automated multi-port valve to sequentially sample the effluent from each reactor.

• Chromatographic Separation:

  • Inject the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column for separating oxygenates).

  • Use a temperature program to separate the different components of the product mixture.

• Mass Spectrometric Detection:

  • The separated components are introduced into a mass spectrometer for identification and quantification.

• Data Analysis:

  • Integrate the peak areas of the chromatogram to determine the concentration of each product.

  • Calculate propylene conversion, selectivity to each product, and product yield for each catalyst.

Colorimetric Screening

For rapid primary screening, colorimetric methods can be used to detect specific products like acrolein.

Protocol for Colorimetric Acrolein Detection:

• Indicator Plate Preparation:

  • Prepare a solution of an indicator that changes color in the presence of acrolein.

  • Impregnate a porous plate (e.g., filter paper) with the indicator solution.

• Product Exposure:

  • Expose the indicator plate to the effluent stream from the parallel reactor.

• Imaging and Analysis:

  • Use a digital camera or scanner to capture an image of the indicator plate.

  • The intensity of the color change is proportional to the concentration of acrolein produced by each catalyst.

  • This method provides a rapid, qualitative or semi-quantitative assessment of catalyst performance.

Data Presentation and Interpretation

The large amount of data generated from high-throughput screening requires efficient organization and visualization to identify promising catalyst leads.

Tabular Data Summary

Summarizing the quantitative data in a structured table allows for easy comparison of catalyst performance.

Table 1: High-Throughput Screening Results for Propylene Oxidation Catalysts

Catalyst ID	Composition	Support	Temperature (°C)	GHSV (h⁻¹)	Propylene Conversion (%)	Propylene Oxide Selectivity (%)	Acrolein Selectivity (%)	Acrylic Acid Selectivity (%)
Cat-01	Cr	SiO₂	300	20,000	5.2	15.3	25.1	5.6
Cat-02	Mn	SiO₂	300	20,000	6.8	20.1	30.5	8.2
Cat-03	Cu	SiO₂	300	20,000	8.1	25.4	35.2	10.1
Cat-04	Ru	SiO₂	300	20,000	4.5	12.8	20.3	4.8
Cat-05	Pd	SiO₂	300	20,000	3.9	10.5	18.7	3.5
Cat-06	Ag	SiO₂	300	20,000	7.5	22.3	32.1	9.5
Cat-07	Sn	SiO₂	300	20,000	4.8	14.2	22.6	5.1
Cat-08	Ir	SiO₂	300	20,000	4.1	11.7	19.8	4.2
Cat-09	Cu-on-Mn	SiO₂	300	20,000	12.3	35.8	45.3	15.7

Note: The data in this table is representative and compiled from findings where SiO₂ supported various metals for propylene oxidation.[1][2][6] The bimetallic Cu-on-Mn/SiO₂ catalyst showed a significant increase in propylene oxide yield compared to single metal catalysts.[1][2][6]

Visualization of Logical Relationships

Diagrams can be used to illustrate the logical flow of the high-throughput screening process.

Caption: Logical Flow of High-Throughput Catalyst Discovery.

Conclusion

High-throughput screening is a powerful methodology for accelerating the discovery of novel catalysts for propylene oxidation. The protocols and workflows detailed in these application notes provide a framework for researchers to design and implement HTS campaigns. By combining rapid catalyst synthesis, parallel screening, and efficient data analysis, the identification of new and improved catalysts for this important industrial process can be significantly expedited.

References

• 1. ojs.openagrar.de [ojs.openagrar.de]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fhi.mpg.de [fhi.mpg.de]
• 6. pubs.aip.org [pubs.aip.org]

Propylene in Fine Chemical Manufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Propylene (B89431), a readily available petrochemical feedstock, serves as a versatile C3 building block for the synthesis of a wide array of fine chemicals and pharmaceutical intermediates. Its reactivity, primarily centered around the carbon-carbon double bond, allows for a variety of transformations, including epoxidation, alkylation, hydration, and hydroformylation. These reactions provide access to key intermediates such as propylene oxide, cumene (B47948), isopropanol, and 2-ethylhexanol, which are pivotal in the production of active pharmaceutical ingredients (APIs), solvents, and other specialty chemicals.

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of several key fine chemicals derived from propylene.

Propylene Oxide: A Chiral Building Block

Propylene oxide is a crucial epoxide intermediate, widely utilized for the production of propylene glycol, polyether polyols, and as a starting material for the synthesis of chiral pharmaceutical compounds.[1] Its high reactivity, stemming from the strained three-membered ring, makes it a valuable synthon for introducing a 1,2-propanediol unit into a molecule.

Application in Pharmaceutical Synthesis

In the pharmaceutical industry, the enantiomers of propylene oxide are valuable chiral building blocks. For instance, (R)-propylene oxide is a key starting material in the synthesis of the antibiotic Levofloxacin. Propylene glycol, derived from propylene oxide, is a common excipient in pharmaceutical formulations, acting as a solvent, humectant, and preservative.[2]

Experimental Protocol: Epoxidation of Propylene with Hydrogen Peroxide over TS-1 Catalyst

This protocol describes the liquid-phase epoxidation of propylene using hydrogen peroxide as the oxidant and titanium silicalite-1 (TS-1) as a heterogeneous catalyst in a laboratory-scale trickle-bed reactor.[3][4][5]

Materials:

• Propylene (polymer grade)

• Hydrogen peroxide (30 wt% in H₂O)

• Methanol (B129727) (anhydrous)

• Titanium Silicalite-1 (TS-1) catalyst

• Helium or Nitrogen (for inert atmosphere)

Equipment:

• Laboratory-scale trickle-bed reactor

• High-pressure liquid pump

• Mass flow controller for gas feed

• Back-pressure regulator

• Gas chromatograph (GC) for analysis

Procedure:

• Catalyst Loading: Pack the trickle-bed reactor with a known amount of TS-1 catalyst.

• System Pressurization: Pressurize the reactor system with an inert gas (Helium or Nitrogen) to the desired reaction pressure (e.g., 4.5 bar).

• Liquid Feed Preparation: Prepare a solution of hydrogen peroxide in methanol at the desired concentration (e.g., 1-4 wt%).

• Reaction Initiation:

  • Introduce the methanol/hydrogen peroxide solution into the reactor at a constant flow rate using a high-pressure liquid pump.

  • Simultaneously, feed propylene gas into the reactor at a controlled flow rate using a mass flow controller.

• Reaction Conditions: Maintain the reactor at the desired temperature (e.g., 25-60 °C) and pressure.[3]

• Product Collection: Collect the liquid effluent from the reactor outlet.

• Analysis: Analyze the liquid product stream by gas chromatography (GC) to determine the conversion of propylene and the selectivity to propylene oxide.

Quantitative Data:

Parameter	Value	Reference
Catalyst	Titanium Silicalite-1 (TS-1)	[3][4]
Oxidant	Hydrogen Peroxide (H₂O₂)	[3][4]
Solvent	Methanol	[3]
Temperature	25 - 80 °C	[3][5]
Pressure	2.5 - 8.5 bar	[3][5]
Propylene Conversion	Varies with conditions	[3]
Propylene Oxide Selectivity	Up to 99.3%	[4]

Reaction Pathway:

Caption: Epoxidation of propylene to propylene oxide.

Experimental Workflow:

Caption: Workflow for propylene oxide synthesis.

Cumene: Precursor to Phenol (B47542) and Acetone (B3395972)

Cumene (isopropylbenzene) is a high-volume industrial chemical primarily used as a raw material for the production of phenol and acetone via the cumene process. Phenol is a key precursor in the synthesis of various pharmaceuticals, including aspirin (B1665792) and certain antibiotics.

Application in Pharmaceutical Synthesis

The cumene process is an indirect route to phenol, a critical building block in the pharmaceutical industry. Phenol is used in the synthesis of a wide range of drugs, including antiseptics, analgesics, and antioxidants. Acetone, a co-product of this process, is a widely used solvent in pharmaceutical manufacturing.[6]

Experimental Protocol: Friedel-Crafts Alkylation of Benzene (B151609) with Propylene

This protocol outlines the gas-phase Friedel-Crafts alkylation of benzene with propylene to produce cumene using a solid acid catalyst, such as a zeolite, in a fixed-bed reactor.[7][8]

Materials:

• Benzene (anhydrous)

• Propylene (polymer grade)

• Zeolite catalyst (e.g., H-Beta or ZSM-5)

• Nitrogen (for inert atmosphere)

Equipment:

• Fixed-bed catalytic reactor

• High-pressure pumps for liquid feeds

• Mass flow controller for gas feed

• Furnace for reactor heating

• Condenser and collection flask

• Gas chromatograph (GC) for analysis

Procedure:

• Catalyst Activation: Activate the zeolite catalyst by heating it under a flow of nitrogen at a high temperature (e.g., 500 °C) for several hours.

• Reactor Setup: Load the activated catalyst into the fixed-bed reactor.

• Reaction Initiation:

  • Heat the reactor to the desired reaction temperature (e.g., 200-300 °C).

  • Introduce benzene into the reactor at a controlled flow rate using a high-pressure pump.

  • Introduce propylene gas into the reactor at a controlled flow rate using a mass flow controller. A high benzene-to-propylene molar ratio is typically used to suppress the formation of diisopropylbenzene.

• Reaction Conditions: Maintain the reactor at the desired temperature and pressure (e.g., 20-40 atm).[1]

• Product Collection: Cool the reactor effluent to condense the liquid products (cumene, unreacted benzene, and byproducts).

• Purification: Separate cumene from unreacted benzene and byproducts (such as diisopropylbenzene) by distillation.[9][10]

• Analysis: Analyze the product mixture by GC to determine the conversion of propylene and the selectivity to cumene.

Quantitative Data:

Parameter	Value	Reference
Catalyst	Zeolite (e.g., H-Beta, ZSM-5)	[11]
Reactants	Benzene, Propylene	[8]
Temperature	200 - 300 °C	[11]
Pressure	20 - 40 atm	[1]
Benzene:Propylene Molar Ratio	~5:1	[1]
Propylene Conversion	High (approaching 100%)	[11]
Cumene Selectivity	High	[11]

Reaction Pathway:

References

• 1. Propylene oxide - Wikipedia [en.wikipedia.org]
• 2. Propylene Oxide - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 8. CN102826974A - Method for preparing butyraldehyde through hydroformylation of propylene - Google Patents [patents.google.com]
• 9. EP0475562A2 - Purification of cumene recycle stream - Google Patents [patents.google.com]
• 10. WO2009080342A1 - Purification of cumene - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Flame Synthesis of Carbon Nanotubes Using Propylene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of carbon nanotubes (CNTs) using propylene (B89431) as a carbon source in a flame-based environment. The methodologies described are based on the catalytic pyrolysis of polypropylene (B1209903), which yields propylene and other hydrocarbon precursors for CNT growth.

Introduction

Flame synthesis is a promising method for the large-scale, cost-effective production of carbon nanotubes.[1] It offers a continuous process where the flame provides both the high-temperature environment and the carbon source necessary for CNT growth.[2] Propylene, a simple hydrocarbon, serves as an effective carbon feedstock for this process. The synthesis is typically catalyzed by transition metal nanoparticles, such as those of iron, nickel, or cobalt.[3]

The overall process involves the thermal decomposition (pyrolysis) of a propylene source, followed by the catalytic assembly of carbon atoms into nanotube structures.[4] Understanding and controlling the experimental parameters are crucial for synthesizing CNTs with desired properties, such as high purity, specific diameter, and length.[5]

Experimental Data and Observations

The following tables summarize quantitative data from studies on the synthesis of CNTs using polypropylene, a polymer of propylene, as the carbon source. These results provide insights into the expected characteristics of CNTs synthesized from propylene-rich feedstocks.

Table 1: Influence of Pyrolysis Temperature on CNT Characteristics

Pyrolysis Temperature (°C)	Pyrolysis Time (min)	Average Crystallite Size (nm)	Average Particle Size (nm)	Observations
525	30	23.81	104.8	Optimal quality based on structure and crystallinity.[6]
525	45	-	-	Highest yield obtained.[6]
700	-	-	-	Resulted in multi-walled CNTs with diameters of 16.5-40 nm.[4]
900	-	-	-	CNT growth was hindered due to catalyst particle coalescence.[4]

Table 2: General Synthesis Parameters and Resulting CNT Properties

Carbon Source	Catalyst	Synthesis Temperature (°C)	CNT Type	Diameter (nm)	Purity/Yield
Polypropylene	Iron nanoparticles	700	Multi-walled	16.5 - 40	-
Polypropylene	Ni/Mo/MgO	800	Multi-walled	-	Optimized for maximum yield.
Propane	Nickel overlayer	850	Multi-walled	-	Good graphitization.[7]
Polypropylene	Ni-Fe bimetallic	900	Bamboo-like multi-walled	-	~92.42% CNT content.[8]

Experimental Protocols

This section details a two-stage protocol for the synthesis of CNTs, involving the pyrolysis of a propylene source (polypropylene) followed by the flame synthesis of CNTs from the resulting pyrolysis gases.

Materials and Equipment

• Carbon Source: Polypropylene (PP) pellets or waste plastic.

• Catalyst: Stainless steel mesh (type 316) or other substrates coated with a catalyst like iron, nickel, or cobalt nanoparticles.[6]

• Gases: Oxygen, inert gas (e.g., Argon).

• Equipment:

  • Tube furnace for pyrolysis.

  • Quartz tube reactor for flame synthesis.

  • Gas flow controllers.

  • Substrate holder.

  • Gas sampler and Gas Chromatography-Flame Ionization Detector (GC-FID) for pyrolysis gas analysis.

  • Characterization equipment: Scanning Electron Microscope (SEM), Transmission Electron Microscope (TEM), Raman Spectrometer, X-ray Diffractometer (XRD).

Catalyst Substrate Preparation

• Cut the stainless steel 316 mesh to the desired dimensions to fit the synthesis reactor.

• Perform an oxidative heat treatment on the substrate at 800°C for 10 minutes. This step is crucial to breach the outer chromium layer and create catalytic grains on the surface to facilitate CNT growth.[6]

Two-Stage Pyrolysis and Flame Synthesis

• Pyrolysis Stage:

  • Place a known quantity of polypropylene into a ceramic boat and position it in the center of the pyrolysis tube furnace.

  • Purge the furnace with an inert gas (Argon) to remove any air.

  • Heat the furnace to the desired pyrolysis temperature (e.g., 525°C) and maintain for a specific duration (e.g., 30-45 minutes).[6]

  • The polypropylene will pyrolyze, generating a mixture of hydrocarbon gases, including propylene.

  • Collect the pyrolysis gases in a gas sampler for subsequent use and analysis.

• Flame Synthesis Stage:

  • Place the pre-treated catalyst substrate inside the synthesis reactor.

  • Heat the synthesis reactor to the target temperature (e.g., 800°C).[6]

  • Introduce the collected pyrolysis gases into the synthesis reactor at a controlled flow rate.

  • Simultaneously, introduce a controlled flow of oxygen into the reactor. The mixing of the hydrocarbon gases and oxygen will create a flame.

  • Allow the synthesis to proceed for a set duration.

  • After the synthesis period, turn off the gas flows and allow the reactor to cool to room temperature under an inert atmosphere.

  • Carefully remove the substrate, which should now be coated with a black deposit of carbon nanotubes.

Characterization

• Morphology and Structure: Use SEM and TEM to observe the morphology, diameter, length, and wall structure of the synthesized CNTs.

• Crystallinity and Quality: Employ Raman spectroscopy to assess the graphitic quality of the CNTs. The ratio of the G-band to the D-band (IG/ID) is a key indicator of the degree of crystallinity.

• Composition: Use XRD to confirm the crystalline structure of the CNTs and to identify any residual catalyst particles or other crystalline impurities.

Reaction Mechanisms and Workflows

The synthesis of CNTs from propylene in a flame environment is a complex process involving several stages, from the generation of carbon precursors to the growth of the nanotube structure.

Proposed Signaling Pathway for CNT Formation

The growth of CNTs is believed to follow the Vapor-Liquid-Solid (VLS) mechanism. The process begins with the decomposition of the hydrocarbon source, followed by the dissolution of carbon into the catalyst nanoparticles, and finally the precipitation of carbon in the form of a cylindrical tube.

Caption: Proposed reaction pathway for CNT synthesis from propylene.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol, from the initial setup to the final characterization of the synthesized carbon nanotubes.

Caption: Experimental workflow for CNT synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. ias.ac.in [ias.ac.in]
• 8. Carbon Nanotube prepared by catalytic pyrolysis as the electrode for supercapacitors from polypropylene wasted face masks - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Propylene as a Precursor for Chiral Epoxides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral epoxides are invaluable building blocks in the synthesis of enantiomerically pure pharmaceuticals and other fine chemicals. Among these, chiral propylene (B89431) oxide serves as a critical precursor for a wide array of complex molecules. This document provides detailed application notes and experimental protocols for the synthesis of chiral epoxides from propylene, focusing on key catalytic methodologies. The protocols are designed to be a practical guide for researchers in academic and industrial settings.

Asymmetric Epoxidation of Propylene

Asymmetric epoxidation introduces chirality in a single step by the direct oxidation of the propylene double bond. The Jacobsen-Katsuki epoxidation is a powerful method for this transformation.

Jacobsen-Katsuki Epoxidation of Propylene

This method employs a chiral manganese-salen complex to catalyze the enantioselective epoxidation of unfunctionalized alkenes like propylene.[1][2] The choice of the chiral ligand dictates the stereochemistry of the resulting epoxide.

Reaction Scheme:

Experimental Protocol: Jacobsen-Katsuki Epoxidation of Gaseous Propylene

This protocol is adapted from general procedures for Jacobsen epoxidation and tailored for a gaseous substrate.[3][4]

Materials:

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's catalyst]

• Propylene gas (lecture bottle with regulator)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Sodium hypochlorite (B82951) (NaOCl, commercial bleach, buffered to pH ~11 with 0.05 M Na₂HPO₄ and 1 M NaOH)[5]

• 4-Phenylpyridine (B135609) N-oxide (PPNO) (optional, as an axial ligand to improve catalyst stability and turnover)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Schlenk flask or a pressure-rated reaction vessel

• Gas dispersion tube

Procedure:

• Catalyst Solution Preparation: In a 100 mL Schlenk flask under an inert atmosphere (e.g., argon), dissolve (R,R)-Jacobsen's catalyst (e.g., 0.1-1 mol%) and 4-phenylpyridine N-oxide (if used, 0.25 equivalents relative to the catalyst) in anhydrous dichloromethane (e.g., 20 mL).

• Reaction Setup: Equip the flask with a magnetic stir bar and a gas dispersion tube connected to the propylene gas cylinder via a flowmeter.

• Reaction Initiation: Cool the catalyst solution to 0 °C in an ice bath. Begin bubbling propylene gas through the solution at a controlled rate while stirring vigorously.

• Addition of Oxidant: Slowly add the buffered sodium hypochlorite solution dropwise to the reaction mixture over a period of 1-2 hours. Maintain the temperature at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots from the organic layer and analyzing them by GC or TLC (for consumption of a liquid internal standard if used).

• Work-up: Once the reaction is complete, stop the propylene flow and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 10 mL). Combine the organic layers, wash with saturated NaCl solution, and dry over anhydrous Na₂SO₄.[1]

• Purification: Filter the solution and remove the solvent under reduced pressure. The crude propylene oxide can be purified by flash chromatography on silica gel, although careful handling is required due to its volatility.

• Analysis: Determine the enantiomeric excess (ee) of the purified propylene oxide by chiral gas chromatography (GC).

Quantitative Data for Jacobsen-Katsuki Epoxidation of Alkenes:

Substrate	Catalyst	Oxidant	Temp (°C)	Yield (%)	ee (%)	Reference
cis-β-Methylstyrene	(R,R)-Jacobsen's Catalyst	NaOCl	0	85	92	[1]
Indene	(R,R)-Jacobsen's Catalyst	NaOCl/PPNO	0	90	86	[6]
1,2-Dihydronaphthalene	(R,R)-Jacobsen's Catalyst	NaOCl	0	88	97	[3]

Logical Workflow for Jacobsen-Katsuki Epoxidation:

Workflow for Jacobsen-Katsuki epoxidation of propylene.

Kinetic Resolution of Racemic Propylene Oxide

Kinetic resolution is a powerful strategy to separate enantiomers from a racemic mixture by their different reaction rates with a chiral catalyst or reagent.[7]

Hydrolytic Kinetic Resolution (HKR) with Chiral Salen-Cobalt Complexes

The hydrolytic kinetic resolution (HKR) of terminal epoxides using chiral (salen)Co(III) complexes is a highly efficient and scalable method.[8][9] One enantiomer of the epoxide is selectively hydrolyzed to the corresponding diol, leaving the unreacted epoxide in high enantiomeric excess.

Reaction Scheme:

Experimental Protocol: Hydrolytic Kinetic Resolution of Propylene Oxide

This protocol is based on the highly efficient HKR of terminal epoxides.[8]

Materials:

• (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) [(R,R)-salen-Co(II)]

• Acetic acid (glacial)

• Racemic propylene oxide

• Water (deionized)

• Tetrahydrofuran (THF)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Catalyst Activation: To a flask containing (R,R)-salen-Co(II) (e.g., 0.2 mol%), add a minimal amount of THF to dissolve the complex. Add glacial acetic acid (2 equivalents relative to the catalyst) and stir the mixture in air for 30 minutes to generate the active Co(III) species. Remove the solvent under vacuum.

• Reaction Setup: To the activated catalyst, add racemic propylene oxide.

• Reaction Initiation: Cool the mixture to 0 °C and add water (0.5-0.8 equivalents relative to the epoxide) dropwise with vigorous stirring.

• Reaction Monitoring: Monitor the conversion of the epoxide by GC. The reaction is typically complete when approximately 50% of the starting epoxide has been consumed.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and wash with water to remove the diol product.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and carefully remove the solvent by distillation to obtain the enantioenriched propylene oxide.

• Analysis: Determine the enantiomeric excess of the recovered propylene oxide and the diol product (after extraction from the aqueous phase) by chiral GC.

Quantitative Data for Hydrolytic Kinetic Resolution:

Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Epoxide ee (%)	Diol ee (%)	Reference
Propylene Oxide	0.2	12	50	>99	98	[7][8]
1,2-Epoxyhexane	0.2	10	52	>99	98	[7]
Styrene Oxide	0.2	18	55	>99	97	[7]

Signaling Pathway for Hydrolytic Kinetic Resolution:

Kinetic resolution of propylene oxide via hydrolysis.

Kinetic Resolution with CO₂ via (salen)Co-catalyzed Cycloaddition

This method provides enantioenriched propylene carbonate and unreacted propylene oxide.[8]

Experimental Protocol: Solvent-Free Kinetic Resolution of Propylene Oxide with CO₂

Materials:

• (R,R)-(salen)Co(III)OTs (OTs = p-toluenesulfonate)

• Tetrabutylammonium bromide (TBABr)

• Racemic propylene oxide

• Carbon dioxide (CO₂)

Procedure:

• Reaction Setup: A pressure vessel is charged with (R,R)-(salen)Co(III)OTs (e.g., 0.1 mol%) and TBABr (e.g., 0.1 mol%).

• Reaction Initiation: Racemic propylene oxide is added, and the vessel is pressurized with CO₂ (e.g., 10-50 atm).

• Reaction: The mixture is stirred at a specific temperature (e.g., 25-50 °C) for a designated time.

• Work-up and Analysis: After releasing the pressure, the enantiomeric excess of the unreacted propylene oxide and the produced propylene carbonate is determined by chiral GC.

Quantitative Data for Kinetic Resolution with CO₂:

Catalyst	Co-catalyst	Temp (°C)	Pressure (atm)	Time (h)	Conversion (%)	Epoxide ee (%)	Ref
(R,R)-(salen)Co(OTs)	n-Bu₄NBr	25	50	24	55	60	[8]

Heterogeneous Catalytic Epoxidation of Propylene

Heterogeneous catalysts offer advantages in terms of catalyst separation and recycling. Titanium silicalite-1 (TS-1) is a well-known catalyst for the epoxidation of propylene with hydrogen peroxide.[10][11]

Reaction Scheme:

Note: This reaction is generally not enantioselective.

Experimental Protocol: Liquid-Phase Epoxidation of Propylene with H₂O₂ and TS-1 Catalyst

This protocol is based on typical procedures for the HPPO (Hydrogen Peroxide to Propylene Oxide) process.[11][12]

Materials:

• TS-1 catalyst powder

• Methanol (solvent)

• Hydrogen peroxide (30 wt% aqueous solution)

• Propylene

• Stainless-steel autoclave reactor

Procedure:

• Catalyst Preparation (Activation): The TS-1 catalyst is typically calcined in air at a high temperature (e.g., 550 °C) for several hours to remove any organic templates from its synthesis.[12]

• Reaction Setup: A stainless-steel autoclave is charged with the TS-1 catalyst (e.g., 1-5 wt% of the total reaction mixture), methanol, and the aqueous hydrogen peroxide solution.

• Reaction Initiation: The reactor is sealed and purged with nitrogen. Propylene is then introduced to the desired pressure (e.g., 0.6 MPa).[11] The reactor is heated to the reaction temperature (e.g., 45 °C) with stirring.[11]

• Reaction: The reaction is allowed to proceed for a set time (e.g., 1 hour).[11]

• Work-up and Analysis: After cooling the reactor and venting the excess propylene, the liquid and gas phases are analyzed by GC to determine the conversion of propylene and H₂O₂ and the selectivity to propylene oxide.

Quantitative Data for Propylene Epoxidation with TS-1/H₂O₂:

Catalyst	Solvent	Temp (°C)	Pressure (MPa)	H₂O₂ Conv. (%)	PO Selectivity (%)	Reference
TS-1	Methanol	45	0.6	93.2	90.3	[11]
Ni-Cs/TS-1 (gas phase)	-	200	-	14 (C₃H₆ conv.)	87.8	[13]
Extruded HPTS-1	Methanol	42	-	>92	>90	[2]

Experimental Workflow for TS-1 Catalyzed Epoxidation:

Workflow for TS-1 catalyzed epoxidation of propylene.

Conclusion

The synthesis of chiral propylene oxide from propylene can be achieved through various effective catalytic methods. The Jacobsen-Katsuki epoxidation offers a direct route to enantiomerically enriched propylene oxide. For racemic propylene oxide, hydrolytic kinetic resolution with chiral salen-cobalt complexes provides an exceptionally efficient method for obtaining one enantiomer in high purity. While heterogeneous catalysis with TS-1 is a robust method for propylene oxide synthesis, it does not typically provide enantioselectivity. The choice of method will depend on the specific requirements of the research or drug development program, including the desired enantiomer, scale, and economic considerations.

References

• 1. Jacobsen Asymmetric Epoxidation - Wordpress [reagents.acsgcipr.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Gas-phase epoxidation of propylene in the presence of H2 and O2 over small gold ensembles in uncalcined TS-1: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. uhv.cheme.cmu.edu [uhv.cheme.cmu.edu]
• 7. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Review and perspectives on TS-1 catalyzed propylene epoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of Low Cost Titanium Silicalite-1 Zeolite for Highly Efficient Propylene Epoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Highly Efficient and Stable Ni-Cs/TS-1 Catalyst for Gas-Phase Propylene Epoxidation with H2 and O2 | MDPI [mdpi.com]

Application Notes and Protocols: Propylene in Friedel-Crafts Alkylation Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Friedel-Crafts alkylation is a fundamental carbon-carbon bond-forming reaction in organic chemistry that attaches an alkyl group to an aromatic ring through electrophilic aromatic substitution.[1][2] When propylene (B89431) is used as the alkylating agent, an isopropyl group is introduced onto the aromatic substrate. This specific application is of immense industrial significance, primarily for the production of cumene (B47948) (isopropylbenzene) and cymene (isopropyltoluene).[3][4] Cumene is a critical intermediate in the synthesis of phenol (B47542) and acetone (B3395972), while cymene is a valuable precursor for cresols and other fine chemicals.[3][5] Historically, these reactions were catalyzed by homogeneous Lewis acids like AlCl₃ or Brønsted acids such as HF.[6][7] However, due to issues with corrosion, safety, and waste disposal, modern industrial processes have largely transitioned to solid acid catalysts, particularly zeolites.[3][8] These notes provide an overview of the applications, reaction mechanisms, and detailed experimental protocols for the Friedel-Crafts alkylation of aromatic compounds using propylene.

Key Applications

Synthesis of Cumene (Isopropylbenzene)

The alkylation of benzene (B151609) with propylene to produce cumene is one of the most important commercial chemical processes.[3][9] Over 90% of the global cumene supply is used as a feedstock for the production of phenol and acetone via the cumene hydroperoxide route.[3] The reaction is typically performed in either the liquid or gas phase using a variety of acid catalysts.[7][9] While older methods relied on solid phosphoric acid (SPA) or aluminum chloride (AlCl₃), zeolite-based catalysts (e.g., Beta, USY, ZSM-5) now dominate the industry due to their higher efficiency, stability, and environmental benefits.[3][8]

Synthesis of Cymene (Isopropyltoluene)

The alkylation of toluene (B28343) with propylene yields cymene.[3] Para-cymene is a particularly valuable isomer, serving as a precursor for the synthesis of p-cresol, a key component in the production of antioxidants, polymers, and fragrances.[5] The selectivity towards the desired p-cymene (B1678584) isomer is a critical challenge and can be controlled by using shape-selective catalysts like modified HZSM-5 zeolites.

Reaction Mechanism and Logical Workflow

The Friedel-Crafts alkylation of an aromatic ring with propylene proceeds via a classical electrophilic aromatic substitution mechanism. The key steps involve the protonation of propylene by an acid catalyst to form a stable secondary carbocation (isopropyl cation), followed by the electrophilic attack of this carbocation on the aromatic ring.

Caption: General mechanism for the acid-catalyzed Friedel-Crafts alkylation of benzene with propylene.

A typical experimental workflow for performing this reaction in a laboratory setting involves several key stages, from reactor preparation to final product analysis.

Caption: A standard workflow for laboratory-scale Friedel-Crafts alkylation using propylene.

Data Presentation: Performance of Various Catalytic Systems

The choice of catalyst and reaction conditions significantly impacts the conversion of reactants and the selectivity towards the desired product.

Table 1: Alkylation of Benzene with Propylene (Cumene Synthesis)

Catalyst	Temperature (°C)	Pressure	Benzene/Propylene Molar Ratio	Benzene Conversion (%)	Cumene Selectivity (%)	Reference
AlCl₃/HCl	< 135	< 0.4 MPa	N/A	High	Up to 99 wt% yield	[3]
Solid Phosphoric Acid (SPA)	200 - 250	1.5 - 5.0 MPa	~7:1	High	~95% yield	[3][10]
USY Zeolite	160 - 240	0.8 MPa	Excess Benzene	~99%	> 90%	[6][11]
Beta Zeolite	150 - 270	Atmospheric	8:1 (with isopropanol)	High	93.55%	[6]
Organotemplate-free Beta Zeolite	Reduced Inlet Temp.	N/A	N/A	High	Materially Improved	[12]

| β-zeolite (in fixed-bed reactor) | 260 | Atmospheric | ~0.5:1 | 21.8% | 77.4% |[7][13] |

Table 2: Alkylation of Toluene with Propylene (Cymene Synthesis)

Catalyst	Temperature (°C)	Pressure	Toluene/Propylene Molar Ratio	Toluene Conversion (%)	p-Cymene Selectivity (%)	Reference
USY Zeolite	~200	0.8 MPa	Excess Toluene	~73%	~68%	[6][11]
HZSM-5 (Si/Al=25)	~200	0.8 MPa	Excess Toluene	~57%	Lower than USY	[6]
Modified HZSM-5	250	N/A	7.7:1	High	> 90%	[14]

| Modified HZSM-5 (in scCO₂) | 250 | 11.72 MPa | 7.7:1 | High | ~98% |[15] |

Experimental Protocols

The following are generalized protocols for the laboratory-scale synthesis of cumene and p-cymene based on methodologies described in the literature.[11] Researchers should consult original publications and perform appropriate risk assessments before conducting any experiment.

Protocol 1: Zeolite-Catalyzed Synthesis of Cumene

Objective: To synthesize cumene via liquid-phase alkylation of benzene with propylene using a USY (Ultra-Stable Y) zeolite catalyst.

Materials:

• Benzene (Analytical Reagent)

• Propylene (≥99.9%)

• USY Zeolite catalyst powder (activated prior to use by calcination)

• High-pressure stainless-steel autoclave (e.g., 50-100 mL) equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

• Gas Chromatography (GC) system for product analysis.

Procedure:

• Catalyst Activation: Activate the USY zeolite catalyst by heating it in a furnace under a flow of dry air or nitrogen at a specified temperature (e.g., 500-550 °C) for several hours to remove adsorbed water. Cool down under a dry atmosphere.

• Reactor Charging: Add benzene (e.g., 0.1 mol) and the activated USY catalyst (e.g., 5-10 wt% of the aromatic hydrocarbon) to the high-pressure reactor vessel.[11]

• Sealing and Purging: Seal the reactor and purge the system with an inert gas like nitrogen to remove air.

• Pressurization: Introduce propylene gas into the reactor until the desired initial pressure (e.g., 0.8 MPa) is reached.[11]

• Reaction: Set the magnetic stirrer to a constant speed (e.g., 600 rpm) to ensure good mixing. Heat the reactor to the target temperature (e.g., 180-200 °C).[6][11] Maintain the reaction for a set duration (e.g., 6-24 hours). If necessary, recharge with propylene periodically to maintain pressure as it is consumed.[11]

• Cooling and Depressurization: After the reaction time is complete, stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess propylene gas in a fume hood.

• Product Recovery: Open the reactor and separate the liquid product from the solid catalyst by filtration or centrifugation.

• Analysis: Analyze the liquid product using Gas Chromatography (GC) to determine the conversion of benzene and the selectivity for cumene, diisopropylbenzene (DIPB), and other byproducts.

Protocol 2: Shape-Selective Synthesis of p-Cymene

Objective: To synthesize p-cymene with high selectivity by alkylating toluene with propylene using a shape-selective modified HZSM-5 catalyst.

Materials:

• Toluene (Analytical Reagent)

• Propylene (≥99.9%)

• Modified HZSM-5 catalyst (prepared, for instance, by chemical liquid deposition of silica (B1680970) to narrow pore openings).[14]

• Fixed-bed flow reactor system or a high-pressure batch reactor.

• Gas Chromatography (GC) system for product analysis.

Procedure:

• Catalyst Activation: Activate the modified HZSM-5 catalyst under a flow of dry nitrogen or air at high temperature (e.g., 500 °C) before use.

• Reactor Setup (Batch): For a batch process, follow the same procedure as in Protocol 1, substituting benzene with toluene.

• Reactor Setup (Flow): For a continuous flow system, pack a fixed bed of the catalyst in a tubular reactor.

• Reaction (Batch): Charge the reactor with toluene and the catalyst. Pressurize with propylene and heat to the desired temperature (e.g., 250 °C).[14] Maintain a high toluene-to-propylene molar ratio (e.g., 7.7:1) to favor mono-alkylation and high p-selectivity.[14]

• Reaction (Flow): Pre-heat and pump a liquid feed of toluene and propylene (dissolved or co-fed) through the heated catalyst bed at a defined weight hourly space velocity (WHSV, e.g., 4.6 h⁻¹).[14]

• Product Collection: Collect the reactor effluent after cooling and depressurization.

• Analysis: Analyze the product stream using GC to quantify toluene conversion and the isomeric distribution (ortho-, meta-, para-) of cymene to determine the p-cymene selectivity. The high selectivity for the para isomer (often >90%) is a key indicator of the catalyst's shape-selective properties.[14]

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 4. researchgate.net [researchgate.net]
• 5. DE2703445A1 - Catalytic alkylation of benzene to cumene using propylene - using Friedel-Crafts catalysts and partial effluent recycle - Google Patents [patents.google.com]
• 6. Study on the alkylation of aromatic hydrocarbons and propylene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alkylation of Benzene with Propylene in a Flow-Through Membrane Reactor and Fixed-Bed Reactor: Preliminary Results - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US4324941A - Process for the production of cumene - Google Patents [patents.google.com]
• 11. Study on the alkylation of aromatic hydrocarbons and propylene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US20170096378A1 - Process for making cumene by alkylation of benzene using an organotemplate-free zeolite beta - Google Patents [patents.google.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Propane Dehydrogenation for Enhanced Propylene Selectivity

Welcome to the technical support center for propane (B168953) dehydrogenation (PDH). This resource is designed for researchers, scientists, and professionals in drug development and related fields to address common challenges and questions encountered during PDH experiments aimed at maximizing propylene (B89431) selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing propylene selectivity in propane dehydrogenation?

A1: Propylene selectivity in PDH is a critical parameter influenced by several interconnected factors:

• Catalyst Type and Composition: The choice of catalyst is paramount. Platinum-based (e.g., Pt-Sn/Al₂O₃) and chromium-based (e.g., Cr₂O₃/Al₂O₃) catalysts are common.[1][2] The addition of promoters, such as tin (Sn) to platinum catalysts, can significantly enhance selectivity by suppressing side reactions.[3]

• Reaction Temperature: Higher temperatures generally increase propane conversion but can negatively impact propylene selectivity by promoting thermal cracking and other undesirable side reactions.[2]

• Operating Pressure: Lower pressures favor the forward dehydrogenation reaction, thus increasing equilibrium conversion and selectivity towards propylene.[4]

• Hydrogen to Hydrocarbon Ratio: A higher hydrogen-to-hydrocarbon ratio in the feed can suppress coke formation and increase propylene selectivity, albeit at the cost of lower propane conversion.[2]

• Catalyst Deactivation: The primary cause of decreased selectivity over time is catalyst deactivation, mainly due to coke deposition.[5][6]

Q2: My propylene selectivity is decreasing over time on stream. What is the likely cause and how can I mitigate it?

A2: A decline in propylene selectivity during the experiment is most commonly due to catalyst deactivation by coking.[5][6] Coke deposits can block active sites or alter the electronic properties of the catalyst, leading to an increase in side reactions like cracking and hydrogenolysis.[2]

• Mitigation Strategies:

  • Catalyst Regeneration: Periodic regeneration of the catalyst by controlled combustion of the coke in the presence of a dilute oxygen stream is essential to restore activity and selectivity.[5]

  • Co-feeding Hydrogen: Introducing hydrogen along with the propane feed can help to suppress the formation of coke precursors and maintain catalyst stability.[2]

  • Optimizing Reaction Conditions: Lowering the reaction temperature or increasing the space velocity can sometimes reduce the rate of coke formation, although this may also decrease the overall propane conversion.

Q3: What are the common side reactions in propane dehydrogenation and how do they affect propylene selectivity?

A3: Besides the desired dehydrogenation of propane to propylene, several side reactions can occur, which lower the selectivity:

• Hydrogenolysis: This involves the cleavage of C-C bonds in the presence of hydrogen, leading to the formation of methane (B114726) and ethane.[2]

• Cracking: At high temperatures, propane and propylene can undergo thermal or catalytic cracking, producing smaller hydrocarbons like methane, ethane, and ethene.[2]

• Deep Dehydrogenation and Aromatization: Propylene and other intermediates can undergo further dehydrogenation to form diolefins and aromatics, which are precursors to coke.

• Isomerization: While less common for propane, isomerization can be a factor with larger alkanes.

These side reactions consume propane and/or the desired propylene product, thus reducing the overall selectivity.

Q4: How does the choice of support material for the catalyst affect propylene selectivity?

A4: The support material plays a crucial role in the performance of a PDH catalyst. The acidity of the support can influence the reaction pathway. For instance, highly acidic supports can promote cracking and isomerization reactions, which decrease propylene selectivity.[2] Supports like alumina (B75360) (Al₂O₃) are common, and their properties can be modified to optimize performance. For example, using a support like MgAl₂O₄ can help suppress coke formation and maintain high propylene selectivity.[3] The interaction between the metal active sites and the support is also critical for catalyst stability and performance.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low Initial Propylene Selectivity	1. Sub-optimal Reaction Temperature: Too high a temperature can favor cracking reactions.[2] 2. Inappropriate Catalyst Formulation: The promoter-to-active metal ratio may not be optimal. 3. High Catalyst Acidity: The catalyst support may be too acidic, promoting side reactions.[2]	1. Perform a temperature screening study to identify the optimal temperature for selectivity. 2. Synthesize catalysts with varying promoter loadings to find the optimal composition. 3. Consider using a less acidic support material or neutralizing the acidic sites on the current support.
Rapid Decrease in Propylene Selectivity	1. Aggressive Coking: High reaction temperatures or low hydrogen partial pressure can accelerate coke formation.[6] 2. Catalyst Sintering: The active metal particles may be agglomerating at high temperatures, leading to changes in selectivity.	1. Increase the hydrogen co-feed concentration.[2] 2. Lower the reaction temperature. 3. Implement a cyclic reaction-regeneration schedule. 4. Characterize the spent catalyst (e.g., via TEM) to check for metal sintering.
High Methane and Ethane Production	1. Hydrogenolysis: The catalyst may have high hydrogenolysis activity.[2] 2. High Reaction Temperature: Elevated temperatures favor C-C bond cleavage.[2]	1. If using a Pt-based catalyst, ensure it is adequately promoted with an element like Sn, which is known to suppress hydrogenolysis.[3] 2. Reduce the reaction temperature.
Inconsistent Results Between Batches	1. Inconsistent Catalyst Preparation: Variations in synthesis parameters can lead to different catalyst properties. 2. Feed Gas Impurities: Contaminants in the propane feed can poison the catalyst.	1. Standardize and carefully control all steps of the catalyst synthesis and pre-treatment protocol. 2. Analyze the feed gas for potential poisons (e.g., sulfur compounds).

Quantitative Data Summary

The following tables summarize key performance data for different catalytic systems under various experimental conditions.

Table 1: Comparison of Commercial PDH Technologies

Technology	Catalyst Type	Typical Propylene Selectivity (%)
OLEFLEX	Platinum-based	85
CATOFIN	Chromium-based	88

Data sourced from[1]

Table 2: Effect of Reaction Conditions on a Pt-Sn/Al₂O₃ Catalyst

Temperature (°C)	Propane Conversion (%)	Propylene Selectivity (%)	Reference
600	43.41	81.29
600	40.9	82.5	[3]

Table 3: Performance of a PtZn Intermetallic Nanoalloy Catalyst

Temperature (°C)	Propane Conversion (%)	Propylene Selectivity (%)	Reference
600	40.7	97.5	[7]

Experimental Protocols

Protocol 1: Catalyst Activity and Selectivity Testing

This protocol outlines a general procedure for evaluating the performance of a catalyst for propane dehydrogenation in a fixed-bed reactor.

• Catalyst Loading:

  • Accurately weigh 0.5 g of the catalyst and load it into a quartz fixed-bed reactor.

  • Secure the catalyst bed with quartz wool at both ends.

• Catalyst Pre-treatment (Reduction):

  • Purge the reactor with an inert gas (e.g., N₂) at a flow rate of 50 mL/min while ramping the temperature to 600°C.

  • Once the temperature is stable, switch to a reducing gas mixture (e.g., 10% H₂ in N₂) at a flow rate of 50 mL/min.

  • Hold under these conditions for 2 hours to ensure complete reduction of the metal species.

• Reaction:

  • After reduction, switch back to the inert gas flow and maintain the temperature at 600°C.

  • Introduce the reactant gas mixture. A typical composition is a C₃H₈:H₂:N₂ ratio of 1:1:2 at a total flow rate corresponding to a weight hourly space velocity (WHSV) of 5.9 h⁻¹.[7]

  • Maintain the reactor at atmospheric pressure.

• Product Analysis:

  • The reactor effluent is analyzed using an online gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a Thermal Conductivity Detector (TCD).

  • The FID is used to quantify hydrocarbons (propane, propylene, methane, ethane, etc.).

  • The TCD is used to quantify permanent gases (hydrogen, nitrogen).

  • Collect data at regular intervals to monitor catalyst activity and selectivity over time.

• Calculations:

  • Propane Conversion (%) = [(Propane_in - Propane_out) / Propane_in] * 100

  • Propylene Selectivity (%) = [Moles of Propylene_out / (Moles of Propane_in - Moles of Propane_out)] * 100

Visualizations

Caption: Experimental workflow for catalyst performance evaluation.

Caption: Catalyst deactivation pathway leading to lower selectivity.

References

• 1. wattco.com [wattco.com]
• 2. ijche.com [ijche.com]
• 3. researchgate.net [researchgate.net]
• 4. meryt-chemical.com [meryt-chemical.com]
• 5. researchgate.net [researchgate.net]
• 6. Propane Dehydrogenation (PDH) [fhi.mpg.de]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Deactivation and Regeneration in Propylene Polymerization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues related to catalyst deactivation in propylene (B89431) polymerization.

Troubleshooting Guides

Issue 1: Rapid Decrease in Polymerization Rate

Symptoms:

• A sharp drop in monomer consumption shortly after initiating the polymerization.

• Lower than expected polymer yield.

• Inconsistent reaction kinetics between batches.

Possible Causes and Solutions:

Possible Cause	Troubleshooting/Verification Steps	Solution
Catalyst Poisoning	1. Analyze Feedstock: Use gas chromatography (GC) to check for impurities like water, oxygen, carbon dioxide, carbon monoxide, acetylene, methylacetylene, sulfur compounds (H₂S, COS), and polar compounds (alcohols, ketones, amines).2. Review Solvent/Diluent Purity: Ensure solvents have been properly dried and deoxygenated.	1. Purify Feedstock: Implement or enhance purification systems for the monomer and solvent feeds. Use appropriate scavengers.2. Use High-Purity Reagents: Switch to higher-purity grades of all reaction components.
Over-reduction of Catalyst	1. Review Cocatalyst Ratio: Verify the molar ratio of the organoaluminum cocatalyst (e.g., TEAL) to the transition metal catalyst.2. Pre-contact Time: Note the duration the catalyst and cocatalyst are in contact before polymerization.	1. Optimize Cocatalyst Ratio: Reduce the cocatalyst concentration to the optimal level recommended for the specific catalyst system.2. Minimize Pre-contact Time: Introduce the catalyst and cocatalyst to the reactor with minimal delay.
Thermal Deactivation	1. Monitor Reactor Temperature: Check for temperature spikes, especially at the beginning of the polymerization.2. Inspect for Hot Spots: In slurry or gas-phase reactors, poor agitation can lead to localized overheating.	1. Improve Heat Removal: Enhance reactor cooling and agitation to maintain a stable temperature.2. Prepolymerization: Conduct a prepolymerization step at a lower monomer concentration and temperature to control the initial heat of reaction.[1]

Issue 2: Low Polymer Isotacticity

Symptoms:

• The resulting polypropylene (B1209903) is amorphous or has a low melting point.

• Nuclear Magnetic Resonance (NMR) analysis shows a low percentage of meso pentads ([mmmm]).

Possible Causes and Solutions:

Possible Cause	Troubleshooting/Verification Steps	Solution
Incorrect External Donor	1. Verify Donor Identity and Purity: Confirm the correct external donor is being used and that it is of high purity.2. Check Donor/Ti Ratio: Ensure the molar ratio of the external donor to the titanium center is correct.	1. Use Appropriate Donor: Select an external donor known to enhance isotacticity for the specific Ziegler-Natta catalyst.2. Optimize Donor Concentration: Titrate the external donor concentration to find the optimal ratio for maximizing isotacticity without significantly reducing activity.
Poisoning of Isospecific Sites	1. Analyze for Specific Poisons: Certain poisons can selectively deactivate the stereospecific active sites.	1. Purify Feedstock: As with general catalyst poisoning, rigorous purification of all reactants is crucial.
High Polymerization Temperature	1. Review Reaction Temperature Profile: High temperatures can reduce the stereoselectivity of the catalyst.	1. Lower Polymerization Temperature: Conduct the polymerization at the lower end of the recommended temperature range for the catalyst.

Issue 3: Poor Polymer Morphology (e.g., Fines, Agglomerates)

Symptoms:

• Production of fine polymer powder, leading to handling difficulties and potential safety hazards.

• Formation of large polymer chunks or sheets (agglomerates) that can foul the reactor.

Possible Causes and Solutions:

Possible Cause	Troubleshooting/Verification Steps	Solution
Catalyst Fragmentation Issues	1. Microscopy of Catalyst Particles: Use Scanning Electron Microscopy (SEM) to examine the morphology of the support and catalyst particles.2. Low Initial Reaction Rate: Insufficient initial activity may not generate enough force to properly fragment the catalyst support.	1. Prepolymerization: A controlled prepolymerization step can promote uniform fragmentation of the catalyst particles.2. Optimize Agitation: Ensure adequate mixing to provide sufficient mechanical stress for particle breakup.
Reactor Hot Spots	1. Temperature Monitoring: Look for localized temperature increases within the reactor.	1. Improve Agitation and Cooling: Enhance mixing and heat transfer to prevent polymer melting and agglomeration.
Static Electricity	1. Check for Static Buildup: In gas-phase reactors, static electricity can cause fine particles to adhere to reactor walls.	1. Use Antistatic Agents: Introduce a suitable antistatic agent into the reactor.

Quantitative Data on Catalyst Poisons

The presence of even trace amounts of certain impurities can significantly decrease catalyst productivity. The following tables summarize the impact of various poisons on Ziegler-Natta catalyst performance.

Table 1: Productivity Loss due to Various Poisons in Propylene Polymerization [2][3]

Poison	Concentration Range (mg/kg)	Productivity Loss (%)
Hydrogen Sulfide (H₂S)	0.1 - 0.5	5 - 22
Carbonyl Sulfide (COS)	0.012 - 0.06	5 - 22
Carbon Disulfide (CS₂)	0.04 - 0.22	5 - 22
Methylmercaptan	0.12 - 12.51	5 - 22
Ethylmercaptan	0.9 - 5.5	5 - 22
Carbon Dioxide (CO₂)	0.10 - 3.0	5 - 22
Oxygen (O₂)	0.55 - 6.1	5 - 22
Acetylene	0.15 - 3.5	5 - 22
Methylacetylene	0.04 - 0.2	5 - 22

Table 2: Effect of Amines on Ziegler-Natta Catalyst Productivity [4]

Amine	Concentration (ppm)	Productivity Loss (%)
Dimethylamine (DMA)	140	19.6
Diethylamine (DEA)	170	20.0

Table 3: Deactivation Power of Different Poisoning Compounds [5]

Poison	Deactivation Power
Methanol	Strongest
Acetone	Intermediate
Ethyl Acetate	Weakest

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of catalyst deactivation in propylene polymerization?

A1: Catalyst deactivation can occur through several mechanisms:

• Chemical Deactivation (Poisoning): Impurities in the feedstock or reaction medium, such as water, oxygen, carbon monoxide, carbon dioxide, sulfur compounds, and acetylenes, can react with and deactivate the active centers of the catalyst.[2][3]

• Formation of Dormant Sites: For metallocene catalysts, occasional incorrect insertion of the propylene monomer (2,1-regioinsertion) can lead to a dormant state where the catalyst is temporarily inactive.[6][7]

• Thermal Deactivation: High temperatures can cause sintering of the catalyst support, leading to a loss of active surface area, or degradation of the active species.

• Mechanical/Physical Deactivation: This includes fouling, where polymer can encapsulate the active sites, preventing monomer access, and attrition, which is the physical breakdown of the catalyst particles.

Q2: How can I tell if my catalyst has been poisoned?

A2: A significant and often rapid drop in polymerization activity is a primary indicator of catalyst poisoning. To confirm, you would need to analyze your monomer and solvent feeds for common poisons using techniques like gas chromatography. In some cases, the deactivation may be reversible; for example, CO₂-induced deactivation of some Ziegler-Natta catalysts can be reversed by adding more cocatalyst.[2]

Q3: Is it possible to regenerate a deactivated catalyst?

A3: Yes, in some cases, catalyst regeneration is possible, though the effectiveness depends on the deactivation mechanism.

• For deactivation by coking or fouling: Thermal treatment (calcination) can burn off carbonaceous deposits. Washing with a suitable solvent may also remove polymer buildup.

• For some types of chemical poisoning: A chemical treatment may be able to remove the poison and restore activity. However, for severe sintering or irreversible poisoning, the catalyst may not be recoverable.

Q4: What is the role of hydrogen in catalyst activity?

A4: Hydrogen is primarily used as a chain transfer agent to control the molecular weight of the polypropylene. However, it can also play a role in reactivating dormant catalyst sites. For instance, in metallocene-catalyzed polymerization, hydrogen can reactivate sites that have become dormant due to 2,1-misinsertions.[1][6]

Q5: How does the choice of catalyst (Ziegler-Natta vs. Metallocene) affect deactivation?

A5: Both catalyst types are sensitive to poisons, but their deactivation behaviors can differ.

• Ziegler-Natta catalysts are heterogeneous and have multiple types of active sites. Deactivation may affect these sites differently. They are generally considered robust but are still susceptible to a wide range of poisons.[8]

• Metallocene catalysts are single-site catalysts, which makes them more sensitive to poisons because the deactivation of a single site has a more uniform effect on the overall polymer properties.[9] They are also prone to deactivation through the formation of dormant species after regio-irregular monomer insertions.[6][7]

Experimental Protocols

Protocol 1: General Procedure for Solvent Washing of a Deactivated Catalyst

This protocol is a general guideline for removing polymer buildup and some adsorbed impurities. The choice of solvent and specific conditions may need to be optimized for your particular catalyst system.

• Catalyst Recovery: After the polymerization reaction, quench the reaction and recover the solid catalyst/polymer mixture.

• Initial Washing: Wash the mixture with a non-polar solvent like hexane (B92381) or heptane (B126788) at room temperature to remove residual monomer and soluble, low-molecular-weight polymer.

• Solvent Extraction:

  • Place the catalyst/polymer mixture in a Soxhlet extractor.

  • Use a solvent in which the polymer is soluble at elevated temperatures but the catalyst support is not (e.g., toluene (B28343) or xylene).

  • Heat the solvent to its boiling point and allow the extraction to proceed for several hours (e.g., 6-12 hours) to dissolve the polymer encapsulating the catalyst.

• Isolation of Catalyst:

  • After extraction, allow the system to cool.

  • Filter the hot solution to separate the insoluble catalyst particles from the polymer solution.

  • Wash the recovered catalyst particles with fresh, hot solvent, followed by a wash with a more volatile solvent like hexane at room temperature.

• Drying: Dry the catalyst under a vacuum or a stream of inert gas (e.g., nitrogen or argon) at a moderate temperature (e.g., 50-80 °C) to remove all residual solvent.

• Storage: Store the regenerated catalyst under an inert atmosphere to prevent re-exposure to air and moisture.

Protocol 2: Thermal Regeneration (Calcination) of a Deactivated Catalyst

This method is suitable for removing coke or heavy organic deposits. Caution: This procedure should be performed with appropriate safety measures, as it involves high temperatures and potential off-gassing. The optimal temperature and atmosphere will depend on the specific catalyst and support material.

• Sample Preparation: Place the deactivated catalyst in a ceramic crucible suitable for high-temperature use.

• Heating Program:

  • Place the crucible in a tube furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) to remove air.

  • Heat the catalyst slowly (e.g., 5-10 °C/min) to an intermediate temperature (e.g., 150-200 °C) and hold for 1-2 hours to drive off volatile compounds.

  • Switch the gas to a lean air/nitrogen mixture (e.g., 2-5% air).

  • Continue heating to the final calcination temperature (e.g., 450-550 °C) and hold for 3-5 hours. The presence of oxygen will facilitate the combustion of organic residues.

• Cooling: Cool the catalyst slowly to room temperature under an inert atmosphere.

• Storage: Store the regenerated catalyst in a desiccator or glovebox under an inert atmosphere.

Protocol 3: Assessing the Activity of a Regenerated Catalyst

To determine the success of the regeneration process, the activity of the treated catalyst should be compared to that of a fresh catalyst.

• Standard Polymerization Setup: Use a standard laboratory-scale polymerization reactor (e.g., a stirred tank reactor).

• Reaction Conditions:

  • Charge the reactor with the polymerization solvent/diluent (e.g., heptane or toluene) and the cocatalyst (e.g., TEAL or MAO).

  • Bring the reactor to the desired polymerization temperature and pressure.

  • Introduce a known amount of the regenerated catalyst into the reactor to initiate polymerization.

• Activity Measurement:

  • Monitor the consumption of propylene over time using a mass flow controller or by measuring the pressure drop in a batch reactor.

  • After a set reaction time, quench the polymerization.

  • Isolate, dry, and weigh the polymer product.

• Calculation of Activity: Calculate the catalyst activity in units of kg of polymer per gram of catalyst per hour (kg PP/g cat·h).

• Comparison: Compare the activity of the regenerated catalyst to the activity of a fresh batch of catalyst tested under identical conditions.

Visualizations

Caption: Common deactivation pathways for Ziegler-Natta and metallocene catalysts.

Caption: General experimental workflow for catalyst regeneration and activity testing.

Caption: Troubleshooting logic for addressing low polymer yield in experiments.

References

• 1. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Effects of various poisoning compounds on the activity and stereospecificity of heterogeneous Ziegler–Natta catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. longdom.org [longdom.org]
• 9. pubs.acs.org [pubs.acs.org]

Troubleshooting low yields in propylene epoxidation

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in propylene (B89431) epoxidation experiments.

Frequently Asked Questions (FAQs)

Q1: My propylene oxide (PO) yield is suddenly low. What are the most common initial checks?

A: When facing an unexpected drop in PO yield, begin by verifying your core experimental parameters. Check for inconsistencies in reactant flow rates (propylene, hydrogen peroxide), ensure the system temperature and pressure are at their setpoints, and confirm the integrity of your catalyst, checking for signs of physical degradation or channeling in the reactor bed.

Q2: How significantly does reaction temperature impact my PO yield and selectivity?

A: Temperature has a critical and dual effect on the reaction.[1] An increase in temperature can enhance reaction rates, but it often has a negative impact on selectivity and can promote the decomposition of hydrogen peroxide, especially above 50°C.[2] For instance, on a TS-1 catalyst, the maximum propylene conversion is often observed around 40°C, while the highest selectivity towards propylene oxide is achieved at a lower temperature of 25°C.[2] Elevating the temperature can also favor the formation of byproducts from ring-opening reactions.[2][3]

Q3: My catalyst activity is decreasing steadily over a long experiment. What is the likely cause?

A: A gradual decrease in activity points towards catalyst deactivation. The primary causes include the blockage of catalyst micropores by heavy, bulky organic byproducts formed from consecutive reactions of propylene oxide, such as oligomers or ethers.[4] Other mechanisms include the covering of active sites by coke-like species and, in some cases, the leaching of active framework metals (like titanium) from the catalyst structure.[4][5]

Q4: I am observing a high concentration of byproducts like 1-methoxy-2-propanol (B31579) and propylene glycol. How can I minimize them?

A: The formation of these byproducts occurs through the ring-opening of propylene oxide with the solvent (e.g., methanol) or water.[2][6] To minimize these side reactions, it is crucial to use lower water concentrations and consider shorter residence times.[2] Optimizing the reaction temperature is also key, as higher temperatures tend to increase the rate of these secondary reactions more than the primary epoxidation reaction.[2][3]

Q5: What is the effect of pressure on the reaction?

A: The total pressure can influence propylene conversion. Studies using a TS-1 catalyst in a trickle-bed reactor have shown that propylene conversion can reach a maximum at a specific pressure (e.g., around 4.5 bar) and then decline.[2] However, the selectivity to propylene oxide generally remains high across a range of pressures.[2] The optimal pressure can be dependent on the specific catalyst system and reactor configuration.

Troubleshooting Guide for Low Propylene Oxide Yield

If you are experiencing low yields, this workflow can help diagnose the potential cause.

Caption: A workflow diagram for troubleshooting low propylene oxide yields.

Key Parameters and Their Effects

The yield and selectivity of propylene epoxidation are highly sensitive to reaction conditions. The following tables summarize the impact of key parameters based on studies using a TS-1 catalyst.

Table 1: Effect of Temperature on Propylene Conversion and PO Selectivity [2]

Temperature (°C)	Propylene Conversion (%)	Propylene Oxide Selectivity (%)	Notes
25	~65	~98	Highest selectivity achieved at the lowest temperature.
40	~78	~95	Maximum conversion observed.
50	~75	~90	Conversion and selectivity begin to decrease.
>50	Decreasing	Substantially Decreasing	H2O2 decomposition becomes significant, and byproducts increase.

Table 2: Effect of Total Pressure on Propylene Conversion and PO Selectivity [2]

Pressure (bar)	Propylene Conversion (%)	Propylene Oxide Selectivity (%)	Notes
2.5	~60	>95
4.5	~80	>95	Maximum conversion was achieved at this pressure.
8.5	~70	>95	Conversion decreases after the optimum pressure.

Table 3: Effect of Hydrogen Peroxide (H₂O₂) Concentration on Conversion and Selectivity [2]

H₂O₂ (wt %)	Propylene Conversion (%)	Propylene Oxide Selectivity (%)	Notes
1	~50	~98
2	~65	~98
4	~85	~88	Higher H₂O₂ concentration improves conversion but decreases selectivity.

Table 4: Effect of Water Content on Conversion and Selectivity [2]

Water (wt %)	Propylene Conversion (%)	Propylene Oxide Selectivity (%)	Notes
5	~55	~85
10	~45	~70	Increasing water content decreases conversion.
20	~30	~50	Higher water content promotes the formation of propylene glycol.

Catalyst Deactivation and Regeneration

Catalyst deactivation is a common cause of declining yields in continuous or long-term experiments. Understanding the mechanisms is key to prevention and regeneration.

Caption: Common catalyst deactivation pathways and corresponding regeneration methods.

Reaction Pathways

The desired reaction to propylene oxide competes with several side reactions, primarily the decomposition of hydrogen peroxide and the ring-opening of the newly formed epoxide.

Caption: Key reaction pathways in propylene epoxidation using H₂O₂ with a methanol solvent.

Experimental Protocols

Representative Protocol for Lab-Scale Propylene Epoxidation in a Trickle-Bed Reactor

This protocol describes a general methodology for studying propylene epoxidation using a TS-1 catalyst.

1. Chemicals & Materials:

• Gases: Propylene (≥99.5%), Helium or Nitrogen (inert carrier gas, ≥99.99%).

• Liquids: Hydrogen peroxide (e.g., 30 wt% solution in water), Methanol (solvent, ACS grade or higher), Propylene Oxide (standard for GC calibration).

• Catalyst: Commercial or synthesized Titanium Silicate (TS-1).

2. Catalyst Preparation and Loading:

• If necessary, press the TS-1 powder into pellets and sieve to a uniform particle size (e.g., 0.25-0.50 mm) to ensure consistent packing and flow dynamics.

• Before reaction, activate the catalyst by calcining in air at a high temperature (e.g., 550°C) for several hours to remove any adsorbed moisture or organic species.[4]

• Carefully load a known mass of the activated catalyst into the reactor tube, securing it with quartz wool plugs.

3. Reactor Setup:

• The experiment is typically conducted in a continuous-flow, fixed-bed reactor (often a trickle-bed setup).[2][6]

• The system should include mass flow controllers for precise control of gas feeds (propylene and inert gas).

• A high-performance liquid chromatography (HPLC) pump is used to deliver the liquid feed (a solution of H₂O₂ in methanol) at a constant flow rate.[2]

• The reactor should be placed in a temperature-controlled furnace or jacket. A back-pressure regulator is used to maintain the desired system pressure.

4. Reaction Procedure:

• Pressurization: Pressurize the system with the inert gas to the target pressure (e.g., 4.5 bar).[2]

• Heating: Heat the reactor to the desired reaction temperature (e.g., 40°C).[2]

• Feed Introduction: Once the system is stable, introduce the gas and liquid feeds at their specified flow rates. A typical liquid feed might be 2-5 wt% H₂O₂ in methanol.[2]

• Equilibration: Allow the system to run for a period to reach a steady state before collecting data.

5. Product Collection and Analysis:

• The reactor effluent (gas and liquid) is cooled and passed through a gas-liquid separator.

• The liquid product is collected periodically for analysis.

• Both liquid and gas phases are analyzed using a gas chromatograph (GC) equipped with a suitable column (e.g., a capillary column for separating polar compounds) and detector (e.g., FID or TCD).[2][6]

• Quantification of reactants and products is performed by comparing peak areas to those of calibration standards. Propylene conversion, H₂O₂ conversion, PO selectivity, and PO yield can then be calculated.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Polymer-Grade Propylene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with polymer-grade propylene (B89431). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during purification experiments.

Troubleshooting Guides

This section provides systematic approaches to resolving common problems encountered during the purification of propylene to polymer grade.

Problem: Final Propylene Purity is Below 99.5%

Possible Causes and Solutions:

• Inefficient Distillation: The primary method for separating propane (B168953) and propylene is distillation, which is energy-intensive due to their close boiling points.[1][2]

  • Troubleshooting Steps:

    • Verify Operating Parameters: Check the temperature, pressure, and reflux ratio of your distillation column against the design specifications.[3][4] An improper reflux ratio can significantly impact separation efficiency.[5]

    • Assess Column Internals: Fouling or damage to distillation trays or packing can lead to poor separation. A pressure drop across the column that is higher than usual can indicate such issues.[6]

    • Check for Contaminants: The presence of methylacetylene, an intermediate boiler between propylene and propane, can accumulate in the column and affect purity.[7]

• Adsorbent Bed Saturation or Deactivation: Beds used to remove trace impurities may be exhausted.

  • Troubleshooting Steps:

    • Analyze Bed Effluent: Test the propylene stream immediately after the adsorbent bed for the specific impurities it is designed to remove.

    • Regenerate or Replace Adsorbent: If the bed is saturated, it will require regeneration or replacement.

A logical workflow for troubleshooting low propylene purity is outlined below.

Figure 1: Troubleshooting workflow for low propylene purity.

Problem: Polymerization Catalyst Deactivation

Possible Causes and Solutions:

Polymerization catalysts, particularly Ziegler-Natta and metallocene types, are highly sensitive to a variety of impurities.[8][9]

• Oxygenated Compounds (Water, CO, CO₂, Alcohols): These compounds can react with and deactivate the active sites of the catalyst.

  • Troubleshooting Steps:

    • Check Drier Beds: Ensure molecular sieve driers are functioning correctly and are not saturated with water.

    • Verify Upstream Processes: Ensure complete removal of CO₂ in the purification train.

    • Analyze Feedstock: Test the incoming propylene for oxygenate contamination.

• Sulfur Compounds (H₂S, COS, Mercaptans): Sulfur compounds are potent catalyst poisons.[8]

  • Troubleshooting Steps:

    • Inspect Desulfurization Unit: Check the performance of the unit responsible for removing sulfur compounds.

    • COS Hydrolysis: Carbonyl sulfide (B99878) (COS) is particularly difficult to remove by distillation due to its close boiling point to propylene.[10] It can be removed by hydrolysis over a catalyst to H₂S, which is then captured.[11]

    • Guard Beds: Utilize guard beds with selective adsorbents to remove trace sulfur compounds.[12]

• Arsine (AsH₃) and Phosphine (B1218219) (PH₃): These are severe catalyst poisons even at ppb levels.[8][13][14]

  • Troubleshooting Steps:

    • Check Guard Beds: Ensure the arsine and phosphine guard beds are not saturated. These are typically non-regenerable and require replacement.

    • Adsorbent Selection: A variety of adsorbents are available, including those based on copper oxide and lead oxide, for the removal of arsine and phosphine.[13]

The general workflow for a propylene purification unit is depicted below, highlighting the stages where key impurities are removed.

Figure 2: General workflow for propylene purification.

Frequently Asked Questions (FAQs)

Q1: What are the typical specifications for polymer-grade propylene?

A1: Polymer-grade propylene generally has a minimum purity of 99.5%.[15] The table below summarizes the maximum allowable levels for common impurities.

Impurity	Typical Maximum Allowed
Propane	< 0.5%
Ethane, Ethylene	< 500 ppm
Water	5 ppm
Oxygen	5 ppm
Carbon Monoxide	1 ppm
Carbon Dioxide	3 ppm
Carbonyl Sulfide (COS)	1 ppm
Hydrogen Sulfide (H₂S)	1 ppm
Arsine (AsH₃)	20 ppb
Phosphine (PH₃)	20 ppb
Hydrocarbon Contaminants	30 ppm

(Source: Consolidated Sciences[16])

Q2: How do I regenerate a saturated molecular sieve bed used for drying propylene?

A2: Regeneration of molecular sieves is a critical step in a temperature swing adsorption (TSA) process.[11] It involves heating the bed with a dry purge gas to desorb the adsorbed water.

General Regeneration Procedure:

• Depressurization: Safely reduce the pressure in the vessel.

• Heating: Introduce a hot, dry purge gas (e.g., nitrogen or methane) to heat the bed. The temperature for regeneration of type 3A molecular sieves, commonly used for drying olefins, is typically in the range of 175-260°C.[12] A controlled heating rate (e.g., 25-50°C/hour) is recommended to prevent thermal stress on the sieve material.[17]

• Soaking: Maintain the regeneration temperature for a sufficient duration (typically 2-8 hours) to ensure complete desorption of moisture from the pores of the molecular sieve.[17]

• Cooling: Cool the bed to near the process temperature using a dry purge gas before bringing it back online.[12][17] It is crucial that the purge gas during cooling is dry to prevent re-adsorption of moisture onto the hot sieve.[17]

Q3: What are the signs of an exothermic reaction in a propylene drier or guard bed, and how can it be prevented?

A3: An unexpected temperature increase in a drier or guard bed can indicate a dangerous exothermic reaction. This can be caused by the introduction of reactive impurities like diolefins or oxygenates into the adsorbent bed.

Prevention:

• Feedstock Purity: Ensure the propylene feed to the adsorbent beds is free from high concentrations of reactive components.

• Temperature Monitoring: Continuously monitor the temperature of the adsorbent beds.

• Adherence to Operating Procedures: Strictly follow the temperature and pressure limits specified by the equipment and adsorbent manufacturers during startup, operation, and regeneration.[18]

Q4: What analytical methods are used to determine the purity of polymer-grade propylene?

A4: Gas chromatography (GC) is the primary analytical technique for assessing the purity of propylene and quantifying trace impurities.[19]

• Hydrocarbon Impurities: GC with a Flame Ionization Detector (FID) is commonly used. Alumina-based porous layer open tubular (PLOT) columns provide good separation of light hydrocarbons.[19]

• Sulfur Compounds: A GC equipped with a sulfur-specific detector, such as a Pulsed Flame Photometric Detector (PFPD) or a Sulfur Chemiluminescence Detector (SCD), is used for detecting low levels of sulfur compounds.[20][21]

• Arsine and Phosphine: Due to the extremely low detection limits required, Gas Chromatography-Mass Spectrometry (GC-MS) is often employed.[22]

Experimental Protocols

Protocol 1: Setup and Operation of an Arsine and Phosphine Guard Bed

This protocol outlines the general steps for installing and operating a guard bed for the removal of arsine and phosphine from a propylene stream.

1. Materials and Equipment:

• Guard bed vessel designed for the operating pressure and temperature.

• Selected adsorbent media (e.g., copper or nickel-based on an alumina (B75360) support).[13]

• Inert support material (e.g., ceramic balls).

• Gas chromatograph with a suitable detector (e.g., MS or AED) for monitoring arsine and phosphine levels.

• Personal protective equipment (PPE) appropriate for handling the adsorbent and working with pressurized flammable gases.

2. Procedure:

• Vessel Preparation: Ensure the guard bed vessel is clean, dry, and isolated from the process stream.

• Loading the Adsorbent:

  • Lay a layer of inert support material at the bottom of the vessel.

  • Carefully load the adsorbent material into the vessel, avoiding attrition of the pellets or beads. Ensure even distribution to prevent channeling of the gas flow.

  • Place a layer of inert support material on top of the adsorbent bed.

• System Purge: Purge the vessel with an inert gas, such as nitrogen, to remove any air before introducing propylene.

• Startup:

  • Slowly introduce the propylene stream into the guard bed.

  • Gradually increase the flow rate to the desired operating conditions.

  • Monitor the pressure drop across the bed to ensure it is within the design limits.

• Monitoring:

  • Regularly analyze the effluent propylene stream for arsine and phosphine to monitor the performance of the guard bed.

  • Breakthrough of these impurities indicates that the adsorbent is saturated and needs to be replaced.

3. Shutdown:

• Safely isolate the guard bed from the process stream.

• Depressurize the vessel.

• Purge the vessel with an inert gas to remove any residual propylene before opening for adsorbent replacement.

Protocol 2: Catalyst Replacement in a Propylene Purification System

This protocol provides a general outline for the replacement of a catalyst in a propylene purification system. Specific procedures will vary depending on the type of catalyst and the design of the reactor.

1. Pre-Shutdown Preparations:

• Ensure all necessary permits and safety procedures are in place.

• Have the new catalyst, gaskets, and any required specialized tools on hand.

• Confirm that the unit to be shut down is properly isolated from other process units.

2. Shutdown and Catalyst Unloading:

• Follow the standard shutdown procedure for the unit, which typically involves stopping the feed, depressurizing, and purging with an inert gas.[23]

• Once the vessel is safely isolated and purged, carefully open the manways.

• Remove the old catalyst using appropriate methods (e.g., vacuuming or gravity dumping). Proper PPE is essential during this step.

• Inspect the vessel internals for any damage or fouling.

3. Catalyst Loading:

• Load the new catalyst according to the manufacturer's instructions. This may involve specific loading techniques to ensure proper bed density and to avoid catalyst attrition.

• Once loaded, close and seal the vessel with new gaskets.

4. Pre-Startup Procedures:

• Perform a leak test on the system, typically by pressurizing with an inert gas.[23]

• If required by the catalyst manufacturer, perform any pre-treatment steps such as catalyst activation or reduction.

5. Startup:

• Follow the standard startup procedure for the unit, which involves purging any inert gas with the process gas and slowly introducing the feed.[24][25]

• Gradually bring the unit to its normal operating temperature and pressure.

• Monitor the performance of the new catalyst closely during the initial operating period.

References

• 1. Obtaining Polymer-Grade Propylene by Low-Energy Size-Exclusion Adsorptive Separation Technology | Rutgers Research [research.rutgers.edu]
• 2. eng.uc.edu [eng.uc.edu]
• 3. researchgate.net [researchgate.net]
• 4. chempap.org [chempap.org]
• 5. digitalxplore.org [digitalxplore.org]
• 6. Comprehensive Analysis of Pressure Drop Phenomena in Rotating Packed Bed Distillation: An In-Depth Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. klmtechgroup.com [klmtechgroup.com]
• 8. Propylene Purification | Axens [axens.net]
• 9. Intecha, Ltd. - Petrochemical industry [intecha.cz]
• 10. youtube.com [youtube.com]
• 11. scribd.com [scribd.com]
• 12. jalonzeolite.com [jalonzeolite.com]
• 13. Arsine Removal Adsorbents | Axens [axens.net]
• 14. chempack.co [chempack.co]
• 15. Propylene - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. consci.com [consci.com]
• 17. Technical Guide to Molecular Sieve Regeneration? -OIM Chemical [oimchem.com]
• 18. asiaiga.org [asiaiga.org]
• 19. agilent.com [agilent.com]
• 20. shokubai.org [shokubai.org]
• 21. researchwithrutgers.com [researchwithrutgers.com]
• 22. elibrary.ddn.upes.ac.in [elibrary.ddn.upes.ac.in]
• 23. pselab.chem.polimi.it [pselab.chem.polimi.it]
• 24. Startup and Shutdown Procedure -Merrill Crowe - 911Metallurgist [911metallurgist.com]
• 25. aaco.com.au [aaco.com.au]

Technical Support Center: Optimizing Reactor Design for Propylene Metathesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactor design for propylene (B89431) metathesis experiments.

Troubleshooting Guides

This section addresses common issues encountered during propylene metathesis reactions, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Propylene Conversion

Q: My propylene conversion is significantly lower than expected. What are the potential causes and how can I troubleshoot this?

A: Low propylene conversion can stem from several factors, primarily related to catalyst activity, reactor conditions, and feed purity.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	- Poisons in Feed: Ensure feed streams (ethylene and butenes) are free from poisons like water, CO₂, oxygenates (e.g., MTBE), sulfur, and nitrogen compounds.[1] Implement purification beds if necessary.[1] - Coke Formation: Coke deposition on the catalyst surface can block active sites.[2] Consider catalyst regeneration. A typical regeneration procedure involves controlled burning of coke in a diluted air-nitrogen mixture.[1][2]
Suboptimal Reactor Conditions	- Incorrect Temperature: Metathesis reactions are sensitive to temperature. For tungsten oxide catalysts, the reaction is typically carried out between 300-350°C.[1] Verify and calibrate your temperature sensors.[3] - Improper Pressure: The reaction pressure, typically 30-35 bar(g), influences reactant phase and residence time.[1] Ensure your system maintains the target pressure.
Mass Transfer Limitations	- Internal Diffusion: Pores of the catalyst support may be too small, hindering reactant diffusion to active sites. Consider using a catalyst with a larger pore size. - External Diffusion: A stagnant film around the catalyst particles can limit the reaction rate. Increase the fluid velocity to reduce this boundary layer.
Channeling in Fixed-Bed Reactor	- Uneven Packing: Improper loading of the catalyst can lead to preferential flow paths (channeling), reducing contact time.[4] Ensure the catalyst bed is packed uniformly.[4] Using inert packing of a similar size can improve distribution.[4]

Issue 2: Poor Selectivity to Propylene

Q: I am observing a high yield of undesirable byproducts and low selectivity for propylene. What could be the cause and how can I improve it?

A: Poor selectivity in propylene metathesis often points to side reactions becoming dominant. The ethylene (B1197577) to butene ratio and catalyst type are critical factors.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incorrect Feed Ratio	- Ethylene/Butene Ratio: A low ethylene to butene ratio can lead to butene self-metathesis, producing C5 and C6 olefins instead of propylene.[5] Carefully control the molar ratio of ethylene to butenes. An excess of ethylene can help maximize propylene selectivity.[5]
Isomerization Issues	- Inefficient 1-Butene (B85601) Isomerization: The primary metathesis reaction for propylene production is between ethylene and 2-butene.[1] If your catalyst system lacks a good isomerization component (like magnesium oxide), 1-butene will not efficiently convert to 2-butene, impacting propylene yield.[1]
Secondary Reactions	- Oligomerization: At certain conditions, olefins can oligomerize, forming heavier hydrocarbons. This can be influenced by the acidity of the catalyst support.[6] - Cracking: At very high temperatures, cracking of reactants and products can occur. Ensure the reactor temperature is within the optimal range.[3]
Catalyst-Related Issues	- Inappropriate Catalyst: The choice of catalyst significantly impacts selectivity. For instance, tungsten oxide-based catalysts are known for high propylene selectivity in industrial applications.[1] Ensure your chosen catalyst is suitable for this specific reaction.

Frequently Asked Questions (FAQs)

Q1: How do I prepare and activate a typical tungsten-based metathesis catalyst?

A1: A common activation procedure for a supported tungsten oxide catalyst involves calcination in air at a high temperature (e.g., 550°C) for several hours. This is followed by purging with an inert gas like nitrogen to remove adsorbed moisture and oxygen before introducing the reactants.[6] Some protocols also include a reduction step with hydrogen.[1]

Q2: What analytical techniques are recommended for monitoring the reaction in real-time?

A2: For real-time monitoring, online gas chromatography (GC) is the most common and effective technique.[7] A GC equipped with a flame ionization detector (FID) can quantify the reactants and products, allowing for the calculation of conversion and selectivity at different time points.[8] Other techniques like mass spectrometry (MS) can also be coupled with GC for product identification.[9]

Q3: How can I regenerate a deactivated metathesis catalyst?

A3: Catalyst regeneration is typically performed to remove coke deposits. A standard procedure involves stopping the reactant feed and purging the reactor with an inert gas. Then, a mixture of nitrogen and a small, controlled amount of air is introduced at an elevated temperature to burn off the coke. The temperature is carefully controlled to avoid damaging the catalyst. The cycle is completed by purging with inert gas again before reintroducing the reactants.[1][6]

Q4: What are the key safety considerations when running a high-pressure gas-phase metathesis reaction?

A4: Safety is paramount. Key considerations include:

• Pressure Relief: The reactor system must be equipped with pressure relief valves to prevent over-pressurization.

• Leak Detection: Regularly check for leaks, especially when using flammable gases like ethylene and propylene.

• Inert Gas Purging: Always purge the reactor with an inert gas (e.g., nitrogen or argon) before introducing reactants and after the reaction to remove any residual flammable or reactive gases.

• Proper Ventilation: Ensure the experimental setup is in a well-ventilated area or a fume hood.

• Material Compatibility: Use materials of construction that are compatible with the reactants and reaction conditions (high temperature and pressure).

Data Presentation

Table 1: Effect of Temperature on Propylene Conversion and Selectivity

Temperature (°C)	1-Hexene (B165129) Conversion (%)	Propylene Selectivity (%)	Reference
75	~35	~30	[6]
100	~45	~40	[6]
125	~60	~50	[6]
150	~55	~60	[6]
Note: Data is illustrative and based on the isomerization-metathesis of 1-hexene with ethylene over a MoO₃/Al₂O₃ and HBEA catalyst mixture. Actual results will vary with specific catalysts and conditions.

Table 2: Influence of Ethylene to Butene Ratio on Product Distribution

Ethylene/n-Butenes Molar Ratio	Propylene Selectivity (%)	C5+ Olefins Selectivity (%)	Reference
Low (e.g., < 1)	< 50	High	[5]
Stoichiometric (~1)	~70-80	Moderate	[5]
High (e.g., > 1.5)	> 90	Low	[5]
Note: These are generalized trends. Optimal ratios should be determined experimentally.

Experimental Protocols

Protocol 1: Catalyst Activity Testing in a Fixed-Bed Reactor

• Catalyst Preparation:

  • Weigh approximately 20 mg of the catalyst and mix it with 100 mg of an inert diluent like silicon carbide (SiC) to ensure uniform bed temperature.[8]

  • Load the mixture into a U-shaped tubular reactor (e.g., 1/4 inch OD stainless steel).[8]

  • Pack the catalyst bed between two layers of quartz wool and additional SiC.[8]

• Reactor Setup and Leak Check:

  • Install the reactor in a temperature-controlled furnace.

  • Place a thermocouple in contact with the top of the catalyst bed.[8]

  • Pressure-test the system with an inert gas (e.g., helium or nitrogen) to ensure there are no leaks.

• Catalyst Activation:

  • Heat the reactor to 400°C under a flow of air (50 mL/min) and hold for 3 hours.[9]

  • Cool to 270°C and purge with helium (100 mL/min) for 30 minutes.[9]

  • Increase the temperature to 500°C under helium flow and hold for 3 hours.[9]

  • Cool to the desired reaction temperature under helium flow.[9]

• Reaction:

  • Introduce the reactant gas mixture (propylene or ethylene/butene) at a controlled flow rate.

  • Maintain the desired reaction temperature and pressure.

  • Allow the reaction to reach a steady state (typically after about 60 minutes).[7]

• Analysis:

  • Direct the reactor effluent to an online gas chromatograph (GC) for analysis of products.

  • Calibrate the GC with standard gas mixtures of reactants and expected products to quantify the composition of the effluent stream.[7]

• Calculations:

  • Calculate the conversion of the limiting reactant and the selectivity to propylene based on the GC data.

Mandatory Visualization

Caption: Troubleshooting workflow for low propylene conversion.

Caption: General experimental workflow for catalyst activity testing.

References

• 1. ten.com [ten.com]
• 2. cdn.intratec.us [cdn.intratec.us]
• 3. mdpi.com [mdpi.com]
• 4. Fixed Bed Reactor - ChemEnggHelp [chemengghelp.com]
• 5. EP2895445B1 - Propylene via metathesis with low or no ethylene - Google Patents [patents.google.com]
• 6. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00269D [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. Propylene Metathesis over Molybdenum Silicate Microspheres with Dispersed Active Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mitigating Side Reactions in Propylene Carbonylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating side reactions during propylene (B89431) carbonylation experiments.

Troubleshooting Guides

Issue 1: Low Selectivity to the Desired Carbonylation Product (e.g., Aldehyde, Ester)

Q: My propylene carbonylation reaction is showing low selectivity to the desired product. What are the potential causes and how can I improve it?

A: Low selectivity in propylene carbonylation can stem from several factors, primarily related to reaction conditions and the catalyst system. Common side reactions include hydrogenation of propylene to propane (B168953), formation of isomers, and oligomerization.

Possible Causes and Mitigation Strategies:

• Suboptimal Reaction Temperature: Higher temperatures can sometimes decrease selectivity by promoting side reactions.[1][2] It is crucial to find the optimal temperature that balances reaction rate and selectivity.

• Incorrect Pressure (CO and H₂ Partial Pressures):

  • CO Partial Pressure: In hydroformylation, lower carbon monoxide (CO) partial pressure can sometimes lead to increased alkene hydrogenation and isomerization side reactions.[1] Conversely, very high CO pressure can inhibit the reaction rate.[2] A careful balance is necessary.

  • H₂/CO Ratio: In hydroformylation, an inappropriate H₂/CO ratio can favor hydrogenation. Ratios greater than 1:1 are common, but excessively high hydrogen pressure can reduce selectivity to the desired aldehyde.[1][2]

• Catalyst and Ligand Choice: The choice of metal catalyst and ligands is critical for selectivity.

  • For palladium-catalyzed carbonylation, the use of bulky phosphine (B1218219) ligands can significantly influence selectivity towards the desired product.[3]

  • In rhodium-catalyzed hydroformylation, the concentration of phosphine ligands like triphenylphosphine (B44618) (PPh₃) affects the linear-to-branched aldehyde ratio.[1][4]

• Solvent Effects: The solvent can influence the catalyst's activity and selectivity.[5] Experimenting with different solvents may be beneficial.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low selectivity.

Issue 2: High Formation of Propylene Carbonate

Q: I am observing a significant amount of propylene carbonate (PC) as a byproduct in my reaction. How can I minimize its formation?

A: Propylene carbonate is a common byproduct, especially in reactions involving propylene oxide and CO₂. Its formation is often favored at higher temperatures and is mechanistically linked to a "backbiting" reaction of the growing polymer chain.[6][7]

Possible Causes and Mitigation Strategies:

• High Reaction Temperature: The formation of propylene carbonate is thermodynamically favored at higher temperatures. A decrease in selectivity for poly(propylene carbonate) and an increase in propylene carbonate was observed when the temperature was increased from 50°C to 70°C.[6]

• Low CO₂ Pressure: Lower CO₂ pressure can increase the concentration of the alkoxide intermediate, which is more prone to the backbiting reaction that forms propylene carbonate.[8] Increasing the CO₂ pressure can shift the equilibrium to favor the carbonate intermediate, thus increasing polymer selectivity. For instance, in one study, increasing the CO₂ pressure from 15 to 50 psi dramatically increased the conversion of propylene oxide from 50% to 95%.[8]

• Catalyst System: The choice of catalyst can influence the propensity for backbiting. Some catalyst systems are inherently more selective towards polymerization over cyclic carbonate formation.

Data on Temperature and Pressure Effects on Selectivity:

Parameter	Condition	Propylene Oxide Conversion (%)	Propylene Carbonate Selectivity (%)	Poly(propylene carbonate) Selectivity (%)	Reference
Temperature	50°C (at 20 bar CO₂)	-	<1	>99	[6]
70°C (at 20 bar CO₂)	-	37	63	[6]
CO₂ Pressure	15 psi	50	-	-	[8]
50 psi	95	-	-	[8]

Issue 3: Catalyst Deactivation

Q: My reaction rate has slowed down significantly over time, suggesting catalyst deactivation. What are the common causes and how can I regenerate my catalyst?

A: Catalyst deactivation is a common issue in propylene carbonylation and can be caused by several factors.[9] The primary mechanisms are typically fouling by carbonaceous deposits (coking) and thermal degradation (sintering).[10][11][12]

Possible Causes and Mitigation Strategies:

• Coking/Fouling: Polymeric side products can deposit on the catalyst surface, blocking active sites.[9][10]

  • Prevention: Modifying reaction conditions (e.g., temperature, reactant concentrations) can sometimes minimize the formation of coke precursors.[11]

• Thermal Degradation (Sintering): High reaction temperatures can cause the metal particles of a heterogeneous catalyst to agglomerate, reducing the active surface area.[9][11]

  • Prevention: Operating at the lowest effective temperature can help prevent sintering.[11]

• Leaching: The active metal component of a heterogeneous catalyst may dissolve into the reaction medium.

Catalyst Regeneration Methods:

• Oxidation: Coked catalysts can often be regenerated by controlled oxidation to burn off the carbon deposits. This is typically done by treating the catalyst with air or a dilute oxygen stream at elevated temperatures (e.g., 300-500°C).[13]

• Low-Temperature Oxidation: To avoid thermal damage to the catalyst during regeneration, milder oxidizing agents like ozone or nitrogen oxides can be used at lower temperatures.[12]

• Solvent Washing: In some cases, washing the deactivated catalyst with a suitable solvent can remove adsorbed foulants.[13]

Catalyst Deactivation and Regeneration Workflow:

Caption: Workflow for addressing catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions in propylene carbonylation?

A1: The main side reactions depend on the specific type of carbonylation being performed.

• Hydroformylation (reaction with CO and H₂): The primary side reactions are the hydrogenation of propylene to propane and the isomerization of the alkene, which can affect the final aldehyde isomer distribution.[2][14][15]

• Carbonylation in the presence of alcohols (e.g., to form esters): Besides the formation of different ester isomers, oligomerization or polymerization of propylene can occur.[10]

• Copolymerization with CO₂: The main side reaction is the formation of propylene carbonate through a backbiting mechanism.[6][7]

Reaction Pathways Overview:

Caption: Main and side reactions in propylene carbonylation.

Q2: Which analytical techniques are best for identifying and quantifying side products?

A2: Gas chromatography (GC) coupled with mass spectrometry (MS) is the most powerful and commonly used technique for analyzing the complex mixtures produced in propylene carbonylation.[5][16][17]

• GC-FID (Flame Ionization Detector): Provides excellent quantification for hydrocarbon byproducts.

• GC-MS (Mass Spectrometry): Allows for the definitive identification of unknown byproducts by providing mass spectral data.[18] For accurate quantification, it is essential to use certified reference materials for all expected products and byproducts to create calibration curves.

Q3: How does the choice of catalyst ligand affect selectivity?

A3: In homogeneous catalysis, the ligands coordinated to the metal center play a crucial role in determining the selectivity of the reaction.

• Steric Hindrance: Bulky ligands can sterically hinder certain reaction pathways, thereby favoring the formation of a specific isomer. For example, in palladium-catalyzed carbonylation of ethene, bulky phosphine ligands lead to high selectivity for methyl propionate (B1217596) over polymer formation.[3]

• Electronic Effects: The electron-donating or -withdrawing properties of the ligand can modify the electronic properties of the metal center, influencing its catalytic activity and selectivity.[19]

• Bite Angle: For bidentate ligands, the "bite angle" (the P-M-P angle) is a key parameter that affects the geometry of the catalytic complex and, consequently, the selectivity of the reaction.

Experimental Protocols

Protocol 1: General Procedure for Homogeneous Propylene Carbonylation

This protocol provides a general guideline for a batch-wise propylene carbonylation reaction using a homogeneous palladium catalyst. Note: All procedures should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

• Catalyst Preparation:

  • In a glovebox, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the desired phosphine ligand (e.g., XantPhos, 2 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.[20]

  • Add the desired dry, degassed solvent (e.g., 3 mL of 2-methyltetrahydrofuran (B130290) or dimethyl carbonate).[20]

• Reactor Setup:

  • Transfer the catalyst solution to a high-pressure autoclave reactor.

  • Add the alcohol (if performing alkoxycarbonylation, e.g., methanol) and any other liquid substrates or internal standards.

  • Seal the reactor and purge several times with carbon monoxide.

• Reaction Execution:

  • Pressurize the reactor with carbon monoxide to the desired pressure (e.g., 20 bar).

  • Pressurize with propylene to the desired partial pressure.

  • Heat the reactor to the desired temperature (e.g., 100°C) with vigorous stirring.

  • Maintain the reaction for the desired time (e.g., 12-24 hours).

• Work-up and Analysis:

  • Cool the reactor to room temperature and carefully vent the excess gas.

  • Take an aliquot of the reaction mixture, dilute it with a suitable solvent (e.g., dichloromethane), and add an internal standard (e.g., dodecane).

  • Analyze the sample by GC and GC-MS to determine conversion and product selectivity.

Protocol 2: GC-MS Analysis of Propylene Carbonylation Products

This protocol outlines a general method for the analysis of a product mixture from a propylene carbonylation reaction.

• Sample Preparation:

  • Dilute a small aliquot (e.g., 100 µL) of the crude reaction mixture in a known volume (e.g., 1 mL) of a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

  • Add a known amount of an internal standard (e.g., undecane (B72203) or dodecane) that does not co-elute with any of the expected products or reactants.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890 or similar.

  • Column: A capillary column suitable for separating polar and non-polar compounds, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

  • Oven Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 10°C/min to 280°C.

    • Final hold: 5 minutes at 280°C.

  • Mass Spectrometer: Agilent 5975 or similar.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 550.

• Data Analysis:

  • Identify the products by comparing their retention times and mass spectra with those of authentic standards or by fragmentation pattern analysis and comparison with a mass spectral library (e.g., NIST).

  • Quantify the products by integrating the peak areas and using the internal standard method with response factors determined from calibration curves of pure standards.

References

• 1. ionicviper.org [ionicviper.org]
• 2. ethz.ch [ethz.ch]
• 3. Carbonylation of Ethene Catalysed by Pd(II)-Phosphine Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 5. gcms.cz [gcms.cz]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Catalysis - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 13. mdpi.com [mdpi.com]
• 14. technology.matthey.com [technology.matthey.com]
• 15. Hydroformylation of Propylene With Hydrogen, Rh4(CO)12 and Carbon Monoxide | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]
• 16. agilent.com [agilent.com]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. mdpi.com [mdpi.com]
• 19. Propylene hydroformylation catalyzed by rhodium-based catalysts with phosphine-sulfur ligands: a combined theoretical and experimental study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. pubs.acs.org [pubs.acs.org]

Analytical methods for detecting impurities in propylene.

Welcome to the Technical Support Center for Propylene (B89431) Impurity Analysis. This guide provides troubleshooting information and answers to frequently asked questions for researchers, scientists, and professionals involved in the quality control of propylene.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in polymer-grade propylene and why are they critical to monitor?

A1: High-purity propylene is essential for polymerization processes, as trace impurities can deactivate expensive catalysts, reduce polymerization rates, and negatively affect the final product's quality and characteristics.[1][2][3][4] Common impurities are grouped as follows:

• Hydrocarbons: Compounds like acetylene, propadiene (allene), and other dienes can adsorb at the catalyst's active sites, leading to deactivation.[1] Other hydrocarbons include methane, ethane, ethylene, and butenes.[5]

• Permanent Gases: Inerts such as hydrogen, nitrogen, oxygen, carbon monoxide (CO), and carbon dioxide (CO2) can impact the polymerization reaction.[6][7]

• Sulfur Compounds: Species like hydrogen sulfide (B99878) (H2S) and carbonyl sulfide (COS) are highly corrosive and potent catalyst poisons.[8][9]

• Oxygenates: Methanol and other alcohols can interfere with the polymerization process.[3][7]

• Other Trace Contaminants: Arsine (AsH3) and phosphine (B1218219) (PH3) are also detrimental to catalysts even at parts-per-billion (ppb) levels.[3][9]

Q2: What are the primary analytical methods used for detecting impurities in propylene?

A2: Gas chromatography (GC) is the most prevalent technique for analyzing impurities in propylene.[10] The method's specificity comes from the choice of the chromatographic column and the detector. Common detectors include:

• Flame Ionization Detector (FID): Excellent for detecting hydrocarbon impurities.[1][11]

• Pulsed Discharge Helium Ionization Detector (PDHID): Used for trace analysis of permanent gases like H2, N2, O2, CO, and CO2 at ppm to ppb levels.[6]

• Thermal Conductivity Detector (TCD): A universal detector often used for permanent gases, though typically less sensitive than a PDHID.[3]

• Pulsed Flame Photometric Detector (PFPD) and Sulfur Chemiluminescence Detector (SCD): Highly selective and sensitive for sulfur-containing compounds.[7][8]

• Mass Spectrometry (MS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): Provide high sensitivity and selectivity, especially for identifying and quantifying a wide range of contaminants, including sulfur compounds, phosphine, and arsine at very low levels.[3][4][9]

Q3: What are the key differences between packed and capillary PLOT columns for propylene analysis?

A3: The choice of column is critical for achieving good separation.

• Packed Columns: Historically used, but often result in complex, multi-column setups, poorly resolved peaks, and long analysis times. It can be difficult to detect trace-level impurities with packed columns.[1][2]

• Capillary Porous Layer Open Tubular (PLOT) Columns: These are a more effective alternative. Alumina PLOT columns, in particular, offer high selectivity for resolving low-molecular-weight hydrocarbons. They provide better resolution, increased sensitivity, and faster analysis times compared to packed columns.[1][2]

Q4: Which ASTM International standard methods are relevant for propylene impurity analysis?

A4: Several ASTM methods provide standardized procedures for analyzing impurities. Key standards include:

• ASTM D2712: A gas chromatography method for determining trace hydrocarbon impurities in propylene concentrates.[1][2]

• ASTM D2163: Covers the quantitative determination of hydrocarbons in liquefied petroleum (LP) gases and propane/propene mixtures using gas chromatography.[12][13][14]

• ASTM D5273: A standard guide for the analysis of propylene.[7][11]

• ASTM D8098: Pertains to the analysis of permanent gas impurities using capillary gas chromatography and a pulsed discharge helium ionization detector.[6][11]

Troubleshooting Guides

Issue: Poor peak resolution, especially for impurities eluting near the main propylene peak.

Q: My chromatogram shows poor separation between impurities like isobutane, n-butane, propadiene, and acetylene, which appear on the tail of the large propylene peak. How can I improve this?

A: This is a common challenge due to the very high concentration of the propylene matrix.[1] Here are several strategies to improve resolution:

• Optimize the Column: Using a high-efficiency capillary PLOT column, such as an Alumina BOND or HP-Al2O3 PLOT, is crucial.[1][2] These columns provide high selectivity for low-molecular-weight hydrocarbons.

• Adjust GC Method Parameters:

  • Temperature Program: Instead of an isothermal run, use a temperature program. A slow ramp rate can improve the separation of early-eluting compounds.

  • Carrier Gas Flow Rate: Optimize the linear velocity of the carrier gas (e.g., helium) to achieve the best column efficiency.

  • Split Ratio: A lower split ratio can increase the amount of sample reaching the column, potentially improving the signal for trace impurities, but may worsen the propylene peak tailing. Experiment to find an optimal balance.[1]

• Use Deans Switching or Heart-Cutting: For complex separations, advanced techniques like Deans switching can be used to transfer specific portions of the eluent from one column to another with a different stationary phase, providing excellent separation of target impurities from the matrix.[7]

Issue: Inaccurate quantification of trace-level impurities (ppm/ppb).

Q: I am struggling to get accurate and repeatable results for impurities at the low ppm or ppb level. What could be the cause?

A: Accurate trace-level analysis requires careful attention to the entire analytical workflow.

• Calibration:

  • Use high-quality, certified gas standards for calibration. For reactive compounds like H2S and COS, generating standards at the point-of-use with permeation devices is a reliable method.[8]

  • Ensure the calibration range brackets the expected concentration of your impurities.

• Sample Pathway Inertness: Active compounds like H2S can react with surfaces in the sample flow path, leading to inaccurate results. Use an inert sample pathway (e.g., Sulfinert®-treated tubing) to prevent adsorption and ensure accurate measurements.[7][8]

• Detector Sensitivity and Linearity:

  • Ensure you are using a detector with sufficient sensitivity for your target analytes (see Table 2).

  • For detectors like PFPD, operating in a linearized mode can simplify quantification.[8] For FIDs, digital signal processing can prevent peak flattening for the main propylene component, allowing for accurate integration of both large and small peaks in a single run.[1]

• Matrix Interference: The propylene matrix itself can interfere with detection. For instance, high concentrations of hydrocarbons can quench the signal in a PFPD or cause a positive interference for phosphine analysis with ICP-MS.[8][9] Proper chromatographic separation is key to mitigating this.[9]

Data & Protocols

Data Presentation

Table 1: Common Impurities in Polymer-Grade Propylene and Typical Detection Limits

Impurity Class	Compound Example	Typical Max Allowed	Achievable Detection Limit	Analytical Technique
Hydrocarbons	Acetylene, Propadiene	< 10 ppm[1]	~1 ppm[1]	GC-FID
	Butadiene	5 ppm[15]	0.1 ppb[4]	GC-FID
Permanent Gases	Carbon Monoxide (CO)	1 - 5 ppm[4][15]	0.1 ppm[4]	GC-PDHID
	Oxygen (O2)	5 ppm[4]	0.1 ppm[4]	GC-PDHID
Sulfur Compounds	Carbonyl Sulfide (COS)	1 ppm[4]	0.019 ppm (MDL)[8]	GC-PFPD / GC-ICP-MS
	Hydrogen Sulfide (H2S)	1 ppm[4]	0.013 ppm (MDL)[8]	GC-PFPD / GC-ICP-MS
Catalyst Poisons	Arsine (AsH3)	20 ppb[4]	0.05 ppb[4]	GC-ICP-MS

| | Phosphine (PH3) | 20 ppb[4] | 0.2 ppb[4] | GC-ICP-MS |

Table 2: Comparison of Common GC Detectors for Propylene Impurity Analysis

Detector	Abbreviation	Primary Application	Advantages	Disadvantages
Flame Ionization Detector	FID	Hydrocarbons (C-H bonds)	Robust, linear, sensitive to most hydrocarbons.[1]	Insensitive to permanent gases, water, H2S, COS.[3]
Pulsed Discharge Helium Ionization Detector	PDHID	Permanent Gases (H2, O2, N2, CO, CO2)	Universal detector with very high sensitivity (sub-ppm).[6]	Sensitive to contamination; requires high-purity helium.
Pulsed Flame Photometric Detector	PFPD	Sulfur and Phosphorus Compounds	Highly selective for S/P, good sensitivity (low ppb), linear response.[8]	Signal can be quenched by co-eluting hydrocarbons.[8]
Mass Spectrometer	MS	Universal / Selective Ion Monitoring	Provides structural information for peak identification; highly sensitive and selective.[3]	Higher cost and complexity; matrix interference can be an issue.[3]

| Inductively Coupled Plasma - Mass Spectrometer | ICP-MS | Elemental analysis (S, P, As) | Extremely sensitive (ppb-ppt), element-specific, minimal hydrocarbon interference.[4][9] | Highest cost and complexity; requires specialized interface. |

Experimental Protocols

Protocol 1: Analysis of Hydrocarbon Impurities via GC-FID (Based on ASTM D2712 Principles)

This protocol outlines a general method for detecting trace hydrocarbon impurities.

• System Configuration:

  • Gas Chromatograph: Agilent 6820 GC or equivalent.[1]

  • Column: HP-Al2O3 "M" PLOT (50 m x 0.53 mm).[1]

  • Detector: Flame Ionization Detector (FID).[1]

  • Injection: Gas sampling valve (0.25 mL loop), heated to 80 °C.[1]

  • Inlet: Split/Splitless inlet.[1]

• GC Conditions:

  • Carrier Gas: Helium.

  • Inlet Temperature: 200 °C.

  • Detector Temperature: 250 °C.

  • Oven Program: 50 °C (hold 5 min), ramp at 10 °C/min to 200 °C (hold 10 min).

  • Split Ratio: 15:1 for standard analysis, can be lowered to ~4:1 for 1 ppm detection.[1]

• Procedure:

  • Flush the sample loop thoroughly with the propylene sample or calibration gas.

  • Activate the gas sampling valve to inject the sample onto the column.

  • Acquire the chromatogram using a chromatography data system (CDS).

  • Identify peaks based on retention times established from running a certified standard mixture.

  • Quantify impurities using an external standard calibration method.

Protocol 2: Analysis of Permanent Gas Impurities via GC-PDHID

This protocol is for determining trace levels of H2, N2, O2, CO, and CO2.

• System Configuration:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.[6]

  • Detector: Pulsed Discharge Helium Ionization Detector (PDHID).[6]

  • Valves: Multi-port valve system (e.g., 10-port and 6-port valves) for column switching and backflushing the propylene matrix.[6]

  • Columns: A multi-column setup is typical, often involving a combination of molecular sieve and porous polymer columns to separate all components.

• GC Conditions:

  • Carrier Gas: High-purity Helium.

  • Valve Box Temperature: 100 °C.[6]

  • PDHID Temperature: 200 °C.[6]

  • Oven Program: 50 °C (hold 5 min), ramp at 20 °C/min to 85 °C (hold 1 min).[6]

• Procedure:

  • Flush the sample loop (e.g., 0.5 mL) with the sample gas.[6]

  • Inject the sample. The valve system is programmed to direct the permanent gases through the analytical columns while backflushing the bulk propylene matrix to vent to prevent it from reaching the detector.[6]

  • A second valve may be used to bypass or trap certain components to achieve separation (e.g., separating CO2 from the lighter gases).[6]

  • Identify and quantify peaks using an external standard calibration.

Visualizations

Caption: General workflow for the analysis of impurities in propylene.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. gcms.cz [gcms.cz]
• 4. consci.com [consci.com]
• 5. Propylene - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. mtb.es [mtb.es]
• 8. ysi.com [ysi.com]
• 9. agilent.com [agilent.com]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. ASTM D2163 – Analysis of Liquefied Petroleum (LP) Gases and Propene Concentrates [applications.wasson-ece.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. store.astm.org [store.astm.org]
• 15. Propylene | CH2CHCH3 | CID 8252 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Propylene Production Catalyst Stability

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues related to the stability of propylene (B89431) production catalysts. The information is presented in a user-friendly question-and-answer format, supplemented with detailed experimental protocols, quantitative data summaries, and explanatory diagrams.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deactivation for propylene production catalysts?

A1: Catalyst deactivation in propylene production is a complex process influenced by the catalyst type and reaction conditions. The most common mechanisms include:

• Coke Formation (Fouling): The deposition of carbonaceous species on the catalyst surface is a major cause of deactivation. For instance, on Pt-based catalysts, high temperatures can lead to deep dehydrogenation of propylene, forming coke.[1] Similarly, on ZSM-5 zeolites, side reactions can produce heavy aromatic compounds that block active sites.

• Sintering (Thermal Degradation): At the high temperatures often required for propylene production, catalyst particles can agglomerate, leading to a loss of active surface area. This is a significant issue for Pt-based catalysts, where the migration and growth of platinum nanoparticles reduce catalytic efficiency.[2][3]

• Poisoning: Impurities in the feedstock can irreversibly bind to the active sites of the catalyst, rendering them inactive. The specific poisons depend on the catalyst system but can include sulfur, nitrogen, and certain metals.

• Mechanical Attrition: In fluidized bed reactors, the physical breakdown of catalyst particles can lead to the loss of active material.

Q2: How can I improve the stability of my Pt-based catalyst for propane (B168953) dehydrogenation (PDH)?

A2: Enhancing the stability of Pt-based catalysts typically involves several strategies:

• Addition of Promoters: The introduction of a second metal, most commonly tin (Sn), can significantly improve stability. Tin can form alloys with platinum, which helps to suppress side reactions that lead to coke formation and can also anchor the platinum particles, preventing sintering.[4][5] Other promoters like Cerium (Ce) and Calcium (Ca) have also been shown to enhance stability by improving the dispersion of the active metal and modifying the electronic properties of the catalyst.[3][6]

• Modification of the Support: The properties of the support material, typically alumina (B75360) (Al₂O₃), can be modified to improve catalyst stability. For example, controlling the acidity of the alumina can reduce coke formation.

• Controlled Regeneration: Implementing optimized regeneration cycles, which often involve controlled oxidation (coke burn-off) and redispersion of the metal particles, is crucial for maintaining long-term catalyst performance.[7]

Q3: What is the role of external and internal donors in Ziegler-Natta catalysts for propylene polymerization, and how do they affect stability?

A3: In Ziegler-Natta catalysis, both internal and external donors play a critical role in controlling the stereospecificity and activity of the catalyst, which in turn affects its stability.

• Internal Donors: These are incorporated into the solid catalyst during its preparation. They are crucial for creating and maintaining the desired active sites for producing highly isotactic polypropylene. The type of internal donor can significantly influence the catalyst's performance and stability.[6]

• External Donors: Added during the polymerization process, external donors interact with the cocatalyst and the solid catalyst to deactivate non-stereospecific active sites, thereby increasing the isotacticity of the resulting polymer. The choice and concentration of the external donor can impact catalyst activity and its deactivation rate.[8][9][10] The interaction between the internal and external donors is complex and optimizing this combination is key to achieving high performance and stability.

Q4: How does modifying ZSM-5 zeolites affect their stability and selectivity for propylene production from methanol (B129727) (MTP)?

A4: Modification of ZSM-5 zeolites is a common strategy to enhance their performance in the MTP process.

• Promoter Addition: The addition of promoters such as phosphorus (P), cerium (Ce), iron (Fe), and lanthanum (La) can improve propylene selectivity and catalyst stability.[11][12][13] For example, phosphorus modification can reduce the strong acid sites on the zeolite, which are often responsible for unwanted side reactions and rapid coke formation, thereby extending the catalyst's lifetime.[14]

• Control of Acidity: The ratio of strong to weak acid sites is critical. Weak acid sites are more selective towards propylene formation and lead to less coke deposition, thus enhancing catalyst stability.

• Hierarchical Pore Structures: Introducing mesopores into the microporous ZSM-5 structure can improve diffusion of reactants and products, reducing the residence time of coke precursors within the zeolite channels and thereby increasing catalyst lifetime.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with propylene production catalysts.

Problem 1: Rapid Catalyst Deactivation in Propane Dehydrogenation (Pt-based catalysts)

Symptom	Possible Cause	Troubleshooting Action
Rapid decrease in propane conversion within the first few hours of operation.	1. Excessive Coking: High reaction temperatures or inappropriate feed composition can accelerate coke formation.	- Optimize Reaction Temperature: Gradually decrease the reaction temperature to find a balance between activity and stability. - Adjust Feed Composition: Ensure the correct hydrogen-to-propane ratio, as hydrogen can help suppress coke formation. - Introduce Steam: Co-feeding a small amount of steam can help remove coke precursors.[6]
2. Platinum Sintering: High temperatures can cause Pt nanoparticles to agglomerate, reducing the active surface area.	- Incorporate a Promoter: If not already present, consider adding Sn or another suitable promoter to anchor the Pt particles.[4] - Perform a Regeneration Cycle: A carefully controlled oxidation and reduction cycle may redesperse the Pt particles.
3. Feedstock Impurities: Contaminants in the propane feed can poison the catalyst.	- Purify the Feedstock: Use appropriate purification methods to remove potential poisons like sulfur compounds.

Problem 2: Low Isotacticity and Poor Stability in Propylene Polymerization (Ziegler-Natta catalysts)

Symptom	Possible Cause	Troubleshooting Action
Production of atactic or low isotactic polypropylene, accompanied by declining catalyst activity.	1. Inappropriate Donor System: The type or concentration of the internal or external donor may not be optimal.	- Screen Different External Donors: Experiment with various external donors to find one that effectively deactivates non-stereospecific sites without significantly inhibiting overall activity.[8] - Optimize Donor Concentration: Vary the concentration of the external donor to find the optimal balance between stereoselectivity and activity.
2. Cocatalyst Ratio: An incorrect ratio of cocatalyst (e.g., triethylaluminum) to the titanium catalyst can lead to poor performance.	- Adjust Al/Ti Ratio: Systematically vary the molar ratio of the cocatalyst to the catalyst to optimize polymerization activity and stability.
3. High Polymerization Temperature: Elevated temperatures can lead to the deactivation of active sites.	- Lower the Polymerization Temperature: Conduct polymerizations at a lower temperature to improve catalyst stability, although this may affect the reaction rate.

Problem 3: Low Propylene Selectivity and Rapid Coking in Methanol-to-Propylene (MTP) (ZSM-5 catalysts)

Symptom	Possible Cause	Troubleshooting Action
High yield of unwanted byproducts (e.g., aromatics, ethylene) and rapid catalyst deactivation.	1. High Acidity: A high concentration of strong Brønsted acid sites can promote side reactions and coke formation.	- Modify with Promoters: Impregnate the ZSM-5 with phosphorus or other suitable promoters to neutralize strong acid sites.[11][12][13][14] - Increase Si/Al Ratio: Synthesize or use a ZSM-5 with a higher silica-to-alumina ratio to reduce the overall acid site density.
2. Diffusion Limitations: Small pore size can trap hydrocarbon intermediates, leading to the formation of coke.	- Synthesize Hierarchical ZSM-5: Create a ZSM-5 with a combination of micropores and mesopores to facilitate the diffusion of larger molecules.
3. Inappropriate Reaction Conditions: High temperatures or long contact times can favor the formation of undesired products.	- Optimize Temperature and WHSV: Systematically vary the reaction temperature and weight hourly space velocity (WHSV) to maximize propylene selectivity and minimize coking.

Data Presentation

Table 1: Comparative Performance of Pt-based Catalysts in Propane Dehydrogenation

Catalyst	Promoter(s)	Initial Propane Conversion (%)	Propylene Selectivity (%)	Stability (Deactivation Rate)	Reference
0.3% Pt/Al₂O₃	None	~35	~92 (initial)	High	[7]
Pt-Sn/Al₂O₃	Sn	>50	>96	Moderate	[5]
Pt-Sn-Ca/Al₂O₃	Sn, Ca	54	98.7	Low	[3]
0.3% Pt-0.9% Sn/2.2% Ce-γ-Al₂O₃	Sn, Ce	Increased with steam	Decreased with steam (initially)	Stable in steam	[6]

Table 2: Effect of Promoters on HZSM-5 Catalyst Performance in Methanol-to-Propylene (MTP) at 500°C

Catalyst (HZ-280 base)	Promoter (0.1 wt%)	Methanol Conversion (%)	Propylene Selectivity (%)	Propylene Yield (%)	Reference
HZ-280	None	100	47.3	17.4	[11][12]
P/HZ-280	P	100	54.3	21.7	[11][12]
Ce/HZ-280	Ce	100	51.2	20.5	[11][12]
Fe/HZ-280	Fe	100	49.5	19.8	[11][12]
La/HZ-280	La	100	48.1	19.2	[11][12]

Table 3: Influence of Temperature on Coke Deposition on a Pt/γ-Al₂O₃ Catalyst

Temperature (°C)	Time on Stream (min)	Coke Content (wt%)
450	60	~1.5
475	60	~3.0
500	60	~5.5
525	60	~8.0

(Data estimated from graphical representations in cited literature)

Experimental Protocols

Brunauer-Emmett-Teller (BET) Surface Area Analysis

Objective: To determine the specific surface area of the catalyst, which is crucial for assessing catalyst dispersion and potential deactivation due to sintering.

Methodology:

• Sample Preparation: Accurately weigh approximately 100-200 mg of the catalyst sample into a sample tube.

• Degassing: Heat the sample under vacuum or a flow of inert gas (e.g., nitrogen or helium) to remove adsorbed contaminants like water and carbon dioxide. The degassing temperature and time should be chosen carefully to avoid altering the catalyst structure (e.g., 200-300°C for several hours).

• Adsorption Measurement: Cool the degassed sample to liquid nitrogen temperature (77 K). Introduce a known amount of nitrogen gas to the sample in a stepwise or continuous manner.

• Data Acquisition: Measure the amount of nitrogen gas adsorbed at various relative pressures (P/P₀) of nitrogen.

• Data Analysis: Plot the BET equation using the adsorption data. The specific surface area is calculated from the slope and intercept of the resulting linear plot.

Temperature Programmed Desorption of Ammonia (B1221849) (NH₃-TPD)

Objective: To characterize the acidity of the catalyst by quantifying the number and strength of acid sites.

Methodology:

• Sample Preparation: Place a known weight of the catalyst (typically 50-100 mg) in a quartz reactor.

• Pre-treatment: Heat the sample in a flow of inert gas (e.g., helium or argon) to a high temperature (e.g., 500-550°C) to clean the surface.

• Ammonia Adsorption: Cool the sample to a suitable adsorption temperature (e.g., 100-150°C) and introduce a flow of a gas mixture containing ammonia (e.g., 5% NH₃ in He) until the surface is saturated.

• Physisorbed Ammonia Removal: Purge the sample with an inert gas at the adsorption temperature to remove any weakly bound (physisorbed) ammonia.

• Temperature Programmed Desorption: Heat the sample at a constant rate (e.g., 10°C/min) in a flow of inert gas. A thermal conductivity detector (TCD) or a mass spectrometer is used to monitor the concentration of desorbed ammonia as a function of temperature.

• Data Analysis: The resulting TPD profile shows peaks corresponding to the desorption of ammonia from different types of acid sites. The peak area can be used to quantify the number of acid sites, and the desorption temperature is indicative of their strength.

X-ray Diffraction (XRD)

Objective: To identify the crystalline phases present in the catalyst and to determine properties such as crystallite size, which can indicate sintering.

Methodology:

• Sample Preparation: Finely grind the catalyst sample to a homogeneous powder to ensure random orientation of the crystallites.

• Sample Mounting: Mount the powdered sample in a sample holder, ensuring a flat and smooth surface.

• Data Collection: Place the sample holder in the XRD instrument. A monochromatic X-ray beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffraction pattern is a plot of intensity versus 2θ. The positions of the diffraction peaks are used to identify the crystalline phases by comparison with a database (e.g., JCPDS-ICDD). The width of the peaks can be used to calculate the average crystallite size using the Scherrer equation.

Temperature Programmed Oxidation (TPO)

Objective: To quantify the amount and characterize the nature of coke deposited on a deactivated catalyst.

Methodology:

• Sample Preparation: Place a known weight of the coked catalyst in a reactor.

• Oxidation: Heat the sample at a linear rate (e.g., 10°C/min) in a flow of a dilute oxygen mixture (e.g., 2-5% O₂ in an inert gas like helium or nitrogen).

• Product Analysis: Continuously monitor the concentration of the oxidation products (CO and CO₂) in the effluent gas using a detector such as a TCD or a mass spectrometer.

• Data Analysis: The TPO profile shows the rate of CO and CO₂ evolution as a function of temperature. The temperature at which the oxidation peaks occur can provide information about the nature and location of the coke (e.g., coke on metal sites may oxidize at a lower temperature than coke on the support). The total amount of carbon can be calculated by integrating the area under the CO and CO₂ peaks.

Visualizations

Catalyst Deactivation Pathways

Troubleshooting Workflow for Catalyst Deactivation

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Propylene Synthesis: Recent Advances in the Use of Pt-Based Catalysts for Propane Dehydrogenation Reaction [mdpi.com]
• 3. anhuilu.dlut.edu.cn [anhuilu.dlut.edu.cn]
• 4. Kinetics of propane dehydrogenation over Pt–Sn/Al2O3 - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. Propane Dehydrogenation over PtSn/Al2O3 Catalysts: Influence of Urea to Al(NO3)3·9H2O Ratio | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Effect of new external donors on propylene polymerization with Ziegler-Natta catalysts [journal.buct.edu.cn]
• 9. Ziegler-Natta catalysts for propylene polymerization – Interaction of an external donor with the catalyst [poj.ippi.ac.ir]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Challenges in scaling up propylene synthesis from lab to pilot plant

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals scaling up propylene (B89431) synthesis from the laboratory to the pilot plant.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common overarching questions and challenges encountered during the scale-up process for various propylene synthesis routes.

Q1: What are the most significant challenges when scaling up propylene synthesis from a lab to a pilot plant?

A1: The transition from a laboratory to a pilot plant scale introduces several critical challenges that are often non-linear in nature. The primary issues include:

• Heat Management: Exothermic reactions, such as oxidative dehydrogenation of propane (B168953) (ODHP) and methanol-to-propylene (MTP), generate significant heat. As the reactor volume increases, the surface-area-to-volume ratio decreases, making heat dissipation more difficult.[1][2] This can lead to the formation of "hot spots," which can cause catalyst deactivation, reduced selectivity, and potentially hazardous thermal runaway conditions.[3][4]

• Catalyst Deactivation: Catalysts are prone to deactivation over time, primarily due to coke deposition, sintering of active sites at high temperatures, and poisoning from impurities in the feed.[2][5] Coke formation is a particularly significant issue in propane dehydrogenation (PDH).[6] The rate and nature of deactivation can change significantly at a larger scale due to different heat and mass transfer characteristics.

• Mass Transfer and Mixing: Achieving uniform mixing and efficient mass transfer is more complex in larger reactors.[7] Poor mixing can lead to localized areas of high reactant concentration or temperature, negatively impacting yield and selectivity. Fluid dynamics do not scale linearly, and what works in a small flask may be inefficient in a large reactor.

• Product Separation and Purification: Separating propylene from unreacted feedstock (like propane) and byproducts is challenging due to their similar physical properties. This often requires energy-intensive cryogenic distillation.[5] Ensuring the final propylene meets stringent purity requirements (e.g., for polymerization) is critical, as trace impurities can poison downstream catalysts.[8]

Q2: How do operating parameters typically change when moving from a lab-scale to a pilot-scale reactor?

A2: Operating parameters must be adjusted to account for the changes in reactor geometry, heat transfer, and fluid dynamics. While specific values are highly process-dependent, general trends can be observed across different synthesis methods like Propane Dehydrogenation (PDH), Methanol-to-Propylene (MTP), and Oxidative Dehydrogenation of Propane (ODHP). The goal is to maintain optimal catalyst performance and product selectivity while managing the increased scale.

Data Presentation: Lab vs. Pilot Plant Operating Parameters

Table 1: Propane Dehydrogenation (PDH) - Typical Operating Parameter Comparison

Parameter	Lab-Scale (Fixed-Bed)	Pilot-Scale (Moving/Fluidized Bed)	Rationale for Change
Temperature	580 - 620°C	600 - 680°C[9]	Higher temperatures are often needed to achieve desired conversion rates in larger volumes, but this increases the risk of thermal cracking.
Pressure	Near Atmospheric	Near Atmospheric to slightly positive	To favor the forward reaction and manage pressure drop across a larger catalyst bed.
WHSV/GHSV	1.8 - 2.2 h⁻¹ (WHSV)	Varies significantly with reactor type	Adjusted to optimize residence time and productivity for the larger scale.
Propane Conversion	25 - 40%	45 - 50% (CATOFIN Process)[10]	Pilot plants are optimized for higher single-pass conversion.
Propylene Selectivity	>90%[11]	>95%[11]	Often improves with optimized conditions and continuous catalyst regeneration.
Catalyst Lifetime	Hours to Days	Days to Weeks (before regeneration)	Pilot plants often employ continuous catalyst regeneration (CCR) to maintain activity.[12]

Table 2: Methanol-to-Propylene (MTP) - Typical Operating Parameter Comparison

Parameter	Lab-Scale (Fixed-Bed)	Pilot-Scale (Fixed-Bed)	Rationale for Change
Temperature	400 - 480°C[13][14]	420 - 500°C	Higher end of the range is often used to maintain activity over longer runs.
Pressure	1 bar[13]	1 - 5 bar	Slightly elevated pressure can be used to overcome pressure drop in larger beds.
WHSV (Methanol)	7 - 54 h⁻¹[13]	Typically lower, adjusted for heat management	Lower WHSV may be necessary to control the exothermic reaction and prevent hot spots in a larger diameter reactor.
Methanol (B129727) Conversion	>90%[13]	>99%[15]	Highly efficient conversion is targeted at the pilot scale.
Propylene Selectivity	~40%[13]	45 - 70%	Process is optimized for propylene selectivity, often with recycle streams.[16]
Catalyst Cycle Length	Hours	Days (before regeneration)	Pilot scale operations require longer stable runs to gather meaningful data.

Table 3: Oxidative Dehydrogenation of Propane (ODHP) - Typical Operating Parameter Comparison

Parameter	Lab-Scale	Pilot-Scale	Rationale for Change
Temperature	350 - 550°C[17][18]	450 - 600°C	Balancing conversion with the risk of over-oxidation to COx.
Pressure	Atmospheric	Atmospheric	The reaction is not equilibrium-limited in the same way as PDH.
C3H8:O2 Ratio	1:1 to 1:1.5	Optimized to balance conversion and selectivity	A key parameter to control to avoid runaway reactions and minimize COx formation.
Propane Conversion	2.7 - 14.5%[17]	Typically higher, but highly catalyst dependent	Pilot scale aims to improve on lab results through better reactor design and process control.
Propylene Selectivity	68 - 100%[17]	50 - 80%	Often a trade-off with conversion; controlling over-oxidation is a major challenge.[5]
Catalyst Stability	Hours to days	Days	A key focus of pilot plant studies is to demonstrate long-term catalyst stability.

Section 2: Troubleshooting Guides

This section provides practical, Q&A-style guides for troubleshooting specific issues during pilot plant operation.

Guide 1: Catalyst & Reaction Performance

Q: My propane conversion has dropped significantly, but propylene selectivity has increased. What is the likely cause?

A: This is a classic symptom of initial catalyst coking in Propane Dehydrogenation (PDH).

• Explanation: As coke deposits on the catalyst, it can block the most active sites. These highly active sites are often less selective and can promote side reactions like cracking. By blocking these sites, the overall conversion decreases, but the remaining active sites are more selective towards propylene, leading to an apparent increase in selectivity.

• Troubleshooting Steps:

  • Verify Feed Purity: Ensure there are no catalyst poisons in the propane feed.

  • Analyze Coke Content: Take a sample of the catalyst (if possible) and analyze the coke content using Thermogravimetric Analysis (TGA).

  • Review Operating Conditions: Check if the reaction temperature or time-on-stream has exceeded the catalyst's recommended limits.

  • Initiate Regeneration: If coking is confirmed, proceed with the catalyst regeneration protocol.

Q: I'm observing a rapid decline in both conversion and selectivity in my MTP/ODHP process, accompanied by a temperature spike in the reactor bed. What should I do?

A: This indicates a potential thermal runaway or the formation of a severe hot spot, which is a critical issue.

• Explanation: The exothermic nature of MTP and ODHP means that if heat is not removed effectively, the reaction rate can accelerate uncontrollably, leading to a rapid temperature increase. This high temperature severely damages the catalyst (sintering) and promotes non-selective side reactions, consuming your reactants and desired product.[4]

• Immediate Actions (Safety First):

  • Reduce/Stop Reactant Feed: Immediately cut the flow of methanol (for MTP) or propane/oxygen (for ODHP) to the reactor.

  • Increase Inert Gas Flow: Purge the reactor with an inert gas (e.g., nitrogen) to remove reactants and help dissipate heat.

  • Engage Cooling Systems: Ensure all reactor cooling systems are operating at maximum capacity.

• Troubleshooting & Prevention:

  • Review Heat Transfer Calculations: Verify that the pilot reactor's cooling capacity is sufficient for the process conditions.

  • Check for Flow Maldistribution: Ensure the feed is evenly distributed across the catalyst bed. Channeling can lead to localized hot spots.

  • Consider Catalyst Bed Dilution: Mix the catalyst with an inert material (like silicon carbide) to improve heat dissipation throughout the bed.

Q: My propylene product purity is below specification, with high levels of propane. What's the issue?

A: This points to a problem in the purification section, most likely the propane-propylene (P-P) splitter.

• Explanation: The P-P splitter is typically a large distillation column that separates propylene and propane based on their close boiling points. Inefficient separation can be caused by several factors.

• Troubleshooting Steps:

  • Check Column Operating Parameters: Verify the reboiler temperature, condenser pressure, and reflux ratio are at their setpoints.

  • Analyze for Fouling: Fouling in the reboiler or trays can reduce separation efficiency. Monitor the pressure drop across the column for indications of blockages.

  • Validate Analytical Equipment: Ensure the online gas chromatograph (GC) measuring product purity is calibrated and functioning correctly.

  • Review Feed Composition: An unexpectedly high concentration of light or heavy components in the feed to the column can disrupt its operation.

Visualization: Troubleshooting Logic for Decreased Propylene Yield

Caption: Troubleshooting workflow for diagnosing the root cause of decreased propylene yield.

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments relevant to scaling up propylene synthesis.

Protocol 1: Catalyst Coking Analysis by Thermogravimetric Analysis (TGA)

• Objective: To quantify the amount of coke deposited on a spent catalyst.

• Apparatus: Thermogravimetric Analyzer (TGA), microbalance, furnace, gas flow controllers (for inert and oxidizing gas).

• Methodology:

  • Sample Preparation: Carefully obtain a representative sample of the spent catalyst from the reactor. Gently crush the catalyst to a fine powder (if it's in extrudate or pellet form) to ensure uniform heating.

  • Initial Stabilization: Place a small, accurately weighed amount of the catalyst sample (typically 5-10 mg) into the TGA pan.

  • Drying/Volatiles Removal: Heat the sample under a steady flow of an inert gas (e.g., Nitrogen or Argon) at a controlled ramp rate (e.g., 10°C/min) to a temperature of 150-200°C. Hold at this temperature for 30-60 minutes to drive off any moisture and weakly adsorbed volatile compounds. The weight loss in this step is not attributed to coke.

  • Coke Combustion: After the drying step, switch the gas flow from inert to an oxidizing gas (e.g., air or a mixture of O₂/N₂) while maintaining a constant flow rate.

  • Temperature Program: Continue to heat the sample at a controlled ramp rate (e.g., 10°C/min) to a final temperature sufficient to burn off all the coke (typically 700-800°C).

  • Data Analysis: The weight loss recorded during the combustion step (after the switch to the oxidizing gas) corresponds to the amount of coke on the catalyst. This is typically reported as a weight percentage of the initial (dried) catalyst mass. The derivative of the weight loss curve (DTG) can show different peaks corresponding to the combustion of different types of coke (soft vs. hard coke).

Protocol 2: Catalyst Acidity Measurement by Ammonia (B1221849) Temperature-Programmed Desorption (NH₃-TPD)

• Objective: To determine the total number and relative strength of acid sites on a catalyst.

• Apparatus: TPD system with a quartz reactor, furnace, temperature controller, mass spectrometer or thermal conductivity detector (TCD), gas flow controllers.

• Methodology:

  • Sample Pre-treatment: Place a known weight of the fresh or regenerated catalyst (typically 100-200 mg) into the quartz reactor. Heat the sample under a flow of inert gas (e.g., Helium) to a high temperature (e.g., 500-550°C) to clean the surface of any adsorbed species. Cool down to the adsorption temperature.

  • Ammonia Adsorption: At a lower temperature (e.g., 100-120°C), switch the gas flow to a mixture of ammonia in an inert carrier gas (e.g., 5% NH₃ in He). Allow the catalyst to become saturated with ammonia, which is indicated by a stable signal from the detector.

  • Physisorbed Ammonia Removal: Switch the gas flow back to the pure inert carrier gas to purge any weakly bound (physisorbed) ammonia from the catalyst surface. This is typically done for 30-60 minutes.

  • Temperature-Programmed Desorption: Begin heating the sample at a constant, linear rate (e.g., 10°C/min) up to a high temperature (e.g., 600-700°C).

  • Detection: Continuously monitor the concentration of desorbed ammonia in the effluent gas using a TCD or mass spectrometer.

  • Data Analysis: A plot of the detector signal versus temperature will show one or more desorption peaks.

    • Peak Area: The total area under the peaks is proportional to the total number of acid sites. This can be quantified by calibrating the detector with known amounts of ammonia.

    • Peak Temperature: The temperature at which a peak maximum occurs corresponds to the strength of the acid sites. Higher desorption temperatures indicate stronger acid sites.

Visualization: Experimental Workflow for NH₃-TPD

Caption: Step-by-step experimental workflow for catalyst acidity analysis using NH₃-TPD.

Protocol 3: Online Gas Chromatography (GC) for Product Analysis

• Objective: To provide real-time quantitative analysis of the reactor effluent stream, including reactants, products, and byproducts.

• Apparatus: Process Gas Chromatograph (GC) with appropriate detectors (FID for hydrocarbons, TCD for permanent gases), multi-port sampling valve, heated transfer lines, packed or PLOT columns.

• Methodology:

  • System Integration: Install a heated transfer line from a suitable point in the reactor effluent line to the GC's sampling valve. The line must be heated to prevent condensation of components.

  • Column Selection: Use appropriate columns for the separation. For propylene synthesis, a common setup might include:

    • A PLOT (Porous Layer Open Tubular) column (e.g., Carboxen-1006) for separating light hydrocarbons (methane, ethane, ethylene, propane, propylene).[12]

    • A packed column (e.g., molecular sieve) for separating permanent gases (H₂, N₂, O₂, CO).

  • Method Development & Calibration:

    • Develop a temperature program for the GC oven that provides good separation of all expected components within a reasonable time frame (e.g., 10-15 minutes for process control).

    • Calibrate the system using certified gas standards containing known concentrations of all components of interest. Perform a multi-point calibration to ensure linearity.

  • Automated Sampling: Program the GC to automatically draw a sample from the process stream via the sampling valve at regular intervals (e.g., every 15-30 minutes).

  • Data Acquisition and Analysis: The GC software will automatically integrate the peaks and calculate the concentration of each component based on the calibration. This data should be fed to the process control system.

  • Regular Maintenance: Regularly check and recalibrate the GC. Inspect and clean the sampling system to prevent blockages and ensure representative samples are being analyzed.

References

• 1. ijresm.com [ijresm.com]
• 2. Direct and oxidative dehydrogenation of propane: from catalyst design to industrial application - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. ijche.com [ijche.com]
• 7. wattco.com [wattco.com]
• 8. researchgate.net [researchgate.net]
• 9. sid.ir [sid.ir]
• 10. Experimental study and kinetic modeling of methanol conversion to propylene with co-feeding of C4 and C5/C6 hydrocarbon cuts over a ZSM-5 catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. osti.gov [osti.gov]
• 13. ri.kfupm.edu.sa [ri.kfupm.edu.sa]
• 14. mdpi.com [mdpi.com]
• 15. Controlling selectivity in the chemical looping oxidative dehydrogenation of propane through interface engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 16. micromeritics.com [micromeritics.com]
• 17. New method for the temperature-programmed desorption (TPD) of ammonia experiment for characterization of zeolite acidity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. atselektronik.com.tr [atselektronik.com.tr]

Safe handling and storage of propylene in a research lab

This technical support center provides essential information for the safe handling and storage of propylene (B89431) in a research laboratory setting. It includes frequently asked questions and troubleshooting guides to address specific issues researchers, scientists, and drug development professionals may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with propylene?

A1: Propylene is an extremely flammable gas and can form explosive mixtures with air.[1][2][3] It is also a simple asphyxiant that can displace oxygen in confined spaces, leading to dizziness, unconsciousness, or death.[1][2][4] Contact with liquid propylene or rapidly expanding gas can cause severe frostbite.[1][4][5] Propylene is stored under pressure, and cylinders may explode if heated.[1][3][4]

Q2: What are the fundamental storage requirements for propylene cylinders in a lab?

A2: Propylene cylinders must be stored in a well-ventilated, dry area, away from heat, sparks, open flames, and direct sunlight.[1][2][5][6] Cylinders should be stored upright and securely fastened with chains or straps to prevent falling.[7] Keep propylene cylinders separated from oxidizing gases and other incompatible materials.[6] Storage areas should be clearly identified with appropriate warning signs. Storage conditions should comply with NFPA 58, "Liquefied Petroleum Gas Code".[1][8]

Q3: What personal protective equipment (PPE) is required when handling propylene?

A3: The following PPE should be worn when handling propylene:

• Eye Protection: ANSI-approved safety glasses or chemical splash goggles are required.[9]

• Skin and Body Protection: A lab coat should be worn.[9] For tasks with a risk of liquid exposure, thermally insulated gloves and flame-retardant clothing are necessary.[5]

• Hand Protection: Wear protective gloves. If there is a potential for contact with the cold liquid, use thermally resistant gloves.[1]

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[9] If ventilation is insufficient or in case of a leak, a NIOSH/MSHA-approved self-contained breathing apparatus (SCBA) may be required.[1]

Q4: What materials are compatible with propylene for tubing and equipment?

A4: Propylene is compatible with a variety of common laboratory materials. However, it is crucial to avoid strong oxidizing agents.[10][11] For tubing and fittings, stainless steel is a common and reliable choice. Always consult manufacturer-specific compatibility charts for polymers and elastomers, as temperature and pressure can affect resistance.

Quantitative Data Summary

The following tables provide key quantitative data for propylene.

Table 1: Physical and Chemical Properties of Propylene

Property	Value
Chemical Formula	C₃H₆[12][13]
Molecular Weight	42.08 g/mol [12][13][14]
Boiling Point	-47.7 °C (-53.9 °F)[12][13]
Melting Point	-185.2 °C (-301.4 °F)[12][13]
Flash Point	-108 °C (-162 °F)[13]
Autoignition Temperature	455 °C (851 °F)[2][6]
Lower Explosive Limit (LEL)	2.0% in air[12]
Upper Explosive Limit (UEL)	11.1% in air[12]
Vapor Density (air=1)	1.49[6]
Vapor Pressure @ 20°C	10.2 bar (148 psi)[12]

Table 2: Storage and Handling Specifications

Parameter	Guideline
Maximum Storage Temperature	50 °C (122 °F)[3][6][15]
Recommended Cylinder Valve	CGA 510[7]
Occupational Exposure Limit (ACGIH TLV-TWA)	500 ppm (8-hour time-weighted average)[13]

Experimental Protocols

Q5: What is the detailed procedure for safely changing a propylene gas cylinder?

A5: Changing a propylene cylinder requires a systematic approach to prevent leaks and ensure safety.

Methodology: Propylene Cylinder Change-Out

• Preparation:

  • Ensure no experiments are running that rely on the propylene supply.[7]

  • Verify the replacement cylinder contains the correct gas (propylene) and that its valve type (CGA 510) matches the regulator.[7]

  • Transport the new cylinder to the point of use using a cylinder cart, keeping the valve cap on.[7] Secure the new cylinder next to the one being replaced.

• Shutting Down the Old Cylinder:

  • Close the main valve on the top of the in-service cylinder by turning it clockwise until it is fully seated.[7][16]

  • Vent the gas from the regulator and downstream lines by opening the outlet valve on your experimental setup until the high-pressure and low-pressure gauges on the regulator read zero.[7]

  • Close the outlet valve on your experimental setup.

  • Turn the pressure-adjusting knob on the regulator counter-clockwise until it feels loose.[16]

• Replacing the Cylinder:

  • Using a crescent wrench, loosen the regulator nut connecting it to the cylinder valve. Remember that flammable gas fittings have a left-hand thread (turn clockwise to loosen).[7][16]

  • Support the regulator as you unscrew the nut completely by hand.[7]

  • Replace the valve cap on the empty cylinder.[7]

  • Unstrap the empty cylinder, label it as "EMPTY," and move it to the designated empty cylinder storage area using a cylinder cart.[7]

  • Move the new cylinder into position and secure it with chains or straps at approximately two-thirds of its height.[7][16]

• Connecting the New Cylinder:

  • Remove the valve cap from the new cylinder and inspect the valve outlet for debris. If necessary, clean it with a lint-free cloth.[17]

  • Attach the regulator to the cylinder valve, ensuring the CGA fittings match. Hand-tighten the nut first, then use a crescent wrench to secure it snugly (do not overtighten).[16][17]

  • Ensure the regulator's pressure-adjusting knob is still in the fully counter-clockwise (closed) position.

• Leak Testing and Re-pressurizing:

  • Stand with the cylinder valve between you and the regulator. Slowly open the main cylinder valve by turning it counter-clockwise.[17] The high-pressure gauge on the regulator should now indicate the cylinder pressure.

  • Check for leaks at the regulator-cylinder connection using a leak detection solution (e.g., soapy water). If bubbles form, close the cylinder valve, depressurize the regulator, and retighten the connection. Repeat the leak test.[16]

  • Once the connection is confirmed to be leak-free, slowly turn the regulator's pressure-adjusting knob clockwise to set the desired delivery pressure.

  • The system is now ready for use.

Troubleshooting Guides

Q6: What should I do if I smell gas or suspect a propylene leak?

A6: A suspected propylene leak is a serious emergency. Follow these steps immediately:

• Alert Personnel and Evacuate: Alert everyone in the immediate area of the suspected leak.[18][19] Evacuate the laboratory and close the doors behind you.[19]

• Eliminate Ignition Sources: If it is safe to do so without creating a spark, turn off any nearby ignition sources (e.g., hot plates, motors). Do not operate electrical switches.[1][3][19]

• Isolate the Source (If Safe): If you are trained and it is safe to do so, close the main valve on the propylene cylinder.[1]

• Ventilate the Area: Increase ventilation to the area by opening windows (if safe and feasible) and ensuring fume hoods are operating at maximum capacity.[1]

• Notify Emergency Services: From a safe location, contact your institution's emergency services or the local fire department. Inform them of the suspected propylene leak.[19]

• Do Not Re-enter: Do not re-enter the area until it has been declared safe by trained emergency personnel.[1]

Q7: How do I troubleshoot a pressure regulator that is not working correctly?

A7: Pressure regulator issues can manifest as fluctuating outlet pressure, no gas flow, or a continuous high-pressure reading.

• Problem: No Outlet Pressure

  • Possible Cause 1: Closed Valves.

    • Solution: Ensure the main cylinder valve is open. Verify that any valves upstream or downstream of the regulator are also in the open position.

  • Possible Cause 2: Blockage.

    • Solution: Debris in the regulator inlet can cause a blockage. Close the cylinder valve, safely vent the regulator, and disconnect it. Inspect the inlet for any obstructions.[20]

• Problem: Fluctuating or Unstable Outlet Pressure

  • Possible Cause 1: Incorrect Operation.

    • Solution: Ensure the regulator is being operated within its specified pressure ranges.

  • Possible Cause 2: Damaged Diaphragm.

    • Solution: The internal diaphragm may be damaged. If pressure continues to fluctuate after checking other causes, the regulator may need to be serviced or replaced.[21] Do not attempt to repair a regulator yourself unless you are trained to do so.

• Problem: Outlet Pressure Continuously Rises (Creep)

  • Possible Cause 1: Damaged Seat.

    • Solution: The internal seat of the regulator may be worn or damaged, preventing a proper seal.[21] This is a serious issue as it can lead to over-pressurization of downstream equipment. Close the cylinder valve immediately. The regulator must be taken out of service and replaced or professionally repaired.[20][21]

Visualizations

References

• 1. hess.com [hess.com]
• 2. gasinnovations.com [gasinnovations.com]
• 3. alsafetydatasheets.com [alsafetydatasheets.com]
• 4. pcs.com.sg [pcs.com.sg]
• 5. advancedspecialtygases.com [advancedspecialtygases.com]
• 6. produkte.linde-gas.at [produkte.linde-gas.at]
• 7. SOP Replacing Gas Cylinders – Miller Group [millergroup.web.unc.edu]
• 8. gasinnovations.com [gasinnovations.com]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 10. labdepotinc.com [labdepotinc.com]
• 11. calpaclab.com [calpaclab.com]
• 12. climalife.com [climalife.com]
• 13. Propylene - Wikipedia [en.wikipedia.org]
• 14. thermopedia.com [thermopedia.com]
• 15. alsafetydatasheets.com [alsafetydatasheets.com]
• 16. griffith.edu.au [griffith.edu.au]
• 17. research.columbia.edu [research.columbia.edu]
• 18. cmu.edu [cmu.edu]
• 19. tulsa.okstate.edu [tulsa.okstate.edu]
• 20. emerson.com [emerson.com]
• 21. fluidflow.com [fluidflow.com]

Reference Data & Comparative Studies

Comparison of Polymer Properties: Polypropylene vs. Polyethylene

A Comparative Analysis of Propylene (B89431) and Ethylene (B1197577) Polymerization

This guide provides a detailed comparison of the polymerization of propylene and ethylene, two fundamental monomers in the polymer industry. The analysis covers the resulting polymer properties, polymerization kinetics, and experimental methodologies, supported by quantitative data and visual representations of the underlying processes. This information is intended for researchers, scientists, and professionals in drug development and material science to facilitate informed decisions in polymer synthesis and application.

Polypropylene (B1209903) (PP) and polyethylene (B3416737) (PE) exhibit distinct physical and chemical properties due to the difference in their monomer units—propylene (C3H6) and ethylene (C2H4), respectively. The presence of a methyl group in the repeating unit of polypropylene introduces chirality and affects the polymer's crystallinity and thermal properties.[1] Polyethylene, with its simpler hydrocarbon backbone, is generally more flexible.[2]

These structural differences lead to variations in their macroscopic properties, which are summarized in the table below.[2][3]

Property	Polypropylene (PP)	Polyethylene (PE)
Density	0.90 - 0.91 g/cm³	0.91 - 0.94 g/cm³ (LDPE/HDPE)
Melting Point	130°C - 171°C	105°C - 135°C
Tensile Strength	0.5 - 3.0 GPa	3.7 - 19 GPa
Heat Resistance	Higher, suitable for high-temperature applications	Lower
Chemical Resistance	High resistance to acids and bases	Good, but varies with density
Flexibility	More rigid	More flexible, especially LDPE
Transparency	Typically translucent	Can be optically clear (LDPE)
UV Stability	Better UV stability	More susceptible to UV degradation
Recyclability	Recyclable up to 4 times	HDPE recyclable up to 10 times

Polymerization Kinetics and Mechanisms

The polymerization of ethylene and propylene can be achieved through various catalytic systems, with Ziegler-Natta and metallocene catalysts being the most prominent. The kinetics of these polymerizations show significant differences.

With certain Ziegler-Natta catalysts, the activity of ethylene polymerization can be about 75% lower than that of propylene polymerization.[4] Furthermore, the polymerization rate of ethylene tends to decay more rapidly over time, whereas propylene polymerization can maintain a more stable rate.[4][5] The concentration of active centers is also typically lower in ethylene polymerization compared to propylene polymerization under similar conditions.[4][6]

Hydrogen is often used as a chain transfer agent to control the molecular weight of the resulting polymer. In propylene polymerization, hydrogen can increase catalyst activity, while in ethylene polymerization with the same catalyst, it may depress the activity.[7]

Metallocene catalysts, being single-site catalysts, offer better control over the polymer's molecular weight distribution, leading to narrower polydispersity indices compared to the multi-site Ziegler-Natta catalysts.[6] The choice of cocatalyst, such as triethylaluminum (B1256330) (TEA) or triisobutylaluminum (B85569) (TIBA), can also significantly influence the catalyst activity and the properties of the final polymer.[6]

Ziegler-Natta Polymerization Mechanism

The following diagram illustrates the general mechanism for Ziegler-Natta polymerization.

Caption: Ziegler-Natta polymerization mechanism.

Metallocene-Catalyzed Polymerization Mechanism

The diagram below shows the key steps in metallocene-catalyzed polymerization.

Caption: Metallocene-catalyzed polymerization mechanism.

Experimental Protocols

The following sections provide generalized experimental protocols for the slurry-phase polymerization of ethylene and propylene. It is important to note that specific conditions can vary significantly based on the desired polymer properties and the exact catalyst system used.[8]

General Experimental Workflow

The diagram below outlines a typical workflow for olefin polymerization experiments.

Caption: General experimental workflow for polymerization.

Protocol for Ethylene Polymerization (Chromium-Based Catalyst)

This protocol describes a typical slurry-phase ethylene polymerization using a supported chromium catalyst.[9]

1. Catalyst Preparation (Supported Chromium Oxide):

• Impregnation: Prepare a solution of a chromium precursor (e.g., Chromium(III) nitrate) in deionized water. Add high-surface-area silica (B1680970) gel to the solution to achieve the desired chromium loading (typically 0.5-1 wt% Cr). Stir the slurry for several hours at room temperature.[9]

• Drying: Remove the solvent using a rotary evaporator, then dry the impregnated silica in a vacuum oven at 100-120°C overnight.[9]

• Calcination (Activation): Place the dried powder in a quartz tube furnace. Heat under a flow of dry air or oxygen to a high temperature (e.g., 600-800°C) for several hours. Cool to room temperature under an inert gas flow (nitrogen or argon). Store the activated catalyst under an inert atmosphere.[9]

2. Polymerization:

• Reactor Setup: Under an inert atmosphere, add anhydrous solvent (e.g., heptane) to a dry, purged reactor. If a co-catalyst or scavenger is used, add it to the solvent and stir.[9]

• Catalyst Injection: Disperse the activated chromium catalyst in a small amount of the solvent and inject the slurry into the reactor.[9]

• Reaction: Pressurize the reactor with high-purity ethylene to the desired pressure. Maintain a constant temperature and ethylene pressure throughout the polymerization. Stir the mixture vigorously.[9]

3. Termination and Product Isolation:

• Quenching: Stop the ethylene flow, vent the reactor, and cool to room temperature. Add a small amount of acidified methanol (B129727) or isopropanol (B130326) to deactivate the catalyst.[9]

• Isolation: Filter the polyethylene powder. Wash the polymer with methanol and then with water to remove catalyst residues.[9]

• Drying: Dry the polyethylene in a vacuum oven at 60-80°C until a constant weight is achieved.[9]

Protocol for Propylene Polymerization (Ziegler-Natta Catalyst)

This protocol outlines the synthesis of isotactic polypropylene using a Ziegler-Natta catalyst.[8]

1. Materials and Setup:

• Catalyst System: Titanium tetrachloride (TiCl₄) and triethylaluminum (Al(C₂H₅)₃) are commonly used.[8]

• Monomer and Solvent: High-purity propylene and a hydrocarbon solvent like heptane (B126788) are required.[8]

• Inert Atmosphere: All procedures must be performed under an inert atmosphere (e.g., nitrogen or argon) as the catalyst components are highly reactive with air and moisture.[8]

2. Polymerization:

• Reactor Preparation: Introduce the solvent into a pressure reactor equipped with a stirrer and purge with an inert gas.[8]

• Reagent Addition: Add the triethylaluminum co-catalyst to the reactor, followed by the titanium tetrachloride catalyst.[8]

• Reaction: Pressurize the reactor with propylene to the desired pressure. Maintain the temperature at a specific level (e.g., 50-80°C) for the duration of the polymerization.[8]

3. Termination and Product Isolation:

• Quenching: After the desired reaction time, vent the excess propylene and cool the reactor. Add an alcohol (e.g., methanol) to terminate the reaction and precipitate the polymer.

• Isolation and Washing: Filter the polypropylene product. Wash the polymer repeatedly with alcohol and then with a dilute acid solution to remove catalyst residues, followed by washing with water until neutral.

• Drying: Dry the isotactic polypropylene in a vacuum oven at a suitable temperature (e.g., 60-80°C).

Quantitative Data Summary

The following table summarizes key quantitative data from comparative studies of ethylene and propylene polymerization.

Parameter	Ethylene Polymerization	Propylene Polymerization	Catalyst System
Catalyst Activity	3.17 - 5.06 x 10⁶ g/mol ·h	Up to 11.07 x 10⁶ g/mol ·h	Metallocene (Mt-I/Borate-I/TIBA)[6]
Active Center Fraction ([C]/[M])	> 60%	~44%	Metallocene (Mt-I/borate/alkylaluminum)[6]
Active Center Fraction ([C]/[Ti])	< 0.6%	1.5% - 4.9%	Ziegler-Natta[4]
Polymerization Rate (Rp)	Decays quickly with time	Stable over time	Ziegler-Natta[4][5]
Molecular Weight (Mw)	Increases with reaction time	Nearly constant during reaction	Ziegler-Natta[5]

Disclaimer: The experimental protocols and data provided are generalized and intended for informational purposes. Specific experimental conditions should be optimized based on the catalyst system and desired polymer properties. All experiments should be conducted with appropriate safety precautions in a controlled laboratory environment.

References

• 1. Ethylene vs Propylene: Key Differences in Polymer Applications [eureka.patsnap.com]
• 2. immould.com [immould.com]
• 3. globalplasticsheeting.com [globalplasticsheeting.com]
• 4. mdpi.com [mdpi.com]
• 5. Comparative Study on Kinetics of Ethylene and Propylene Polymerizations with Supported Ziegler–Natta Catalyst: Catalyst Fragmentation Promoted by Polymer Crystalline Lamellae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Validating Kinetic Models for Propylene Oxidation: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to accurately model the complex kinetics of propylene (B89431) oxidation, this guide provides a comparative overview of prominent kinetic models. Detailed experimental protocols, quantitative data summaries, and visual representations of reaction pathways and workflows are presented to facilitate model selection and validation.

The selective oxidation of propylene is a cornerstone of the chemical industry, yielding valuable intermediates such as acrolein, propylene oxide, and acetone. The development and validation of robust kinetic models are paramount for optimizing reactor design, improving product selectivity, and enhancing process efficiency. This guide delves into the experimental validation of kinetic models for the primary oxidation products of propylene, offering a comparative analysis of commonly employed mechanistic frameworks.

Experimental Methodologies for Kinetic Model Validation

Accurate kinetic data is the bedrock of reliable model validation. The following section outlines a generalized experimental protocol for studying propylene oxidation kinetics in a fixed-bed reactor, a commonly utilized setup for these reactions.

A. Catalyst Preparation and Characterization

A typical experimental workflow for catalyst synthesis and characterization is crucial for ensuring reproducibility and understanding structure-activity relationships.

Catalyst Preparation and Characterization Workflow

Experimental Protocol: Fixed-Bed Reactor Study

A detailed protocol for conducting kinetic experiments in a fixed-bed reactor is provided below. This protocol is a composite of methodologies reported in the literature and should be adapted based on the specific catalyst and reaction being investigated.

• Catalyst Loading:

  • A specific amount of the prepared catalyst (e.g., 1-5 grams), sieved to a uniform particle size (e.g., 150-250 μm), is mixed with an inert material like quartz particles of a similar size to ensure isothermal conditions and minimize pressure drop.

  • The catalyst bed is carefully packed into a stainless steel or quartz reactor tube (e.g., 10 mm inner diameter) and secured with quartz wool plugs at both ends.

• Reactor Setup and Pre-treatment:

  • The reactor is placed inside a furnace equipped with a temperature controller. A thermocouple is positioned in the center of the catalyst bed to monitor the reaction temperature accurately.

  • The catalyst is pre-treated in a flow of an inert gas (e.g., N₂ or Ar) at a high temperature (e.g., 400-500°C) for a specified duration (e.g., 1-2 hours) to remove any adsorbed impurities.

• Kinetic Experiments:

  • The reactor is brought to the desired reaction temperature.

  • A feed gas mixture with a defined composition of propylene, oxygen, and a diluent gas (e.g., N₂) is introduced into the reactor at a controlled flow rate using mass flow controllers. For some reactions, steam may also be included in the feed.

  • The reactor effluent is passed through a heated transfer line to a gas chromatograph (GC) for online analysis. The GC is equipped with appropriate columns (e.g., Porapak Q and molecular sieve columns) and detectors (e.g., a thermal conductivity detector (TCD) for permanent gases and a flame ionization detector (FID) for hydrocarbons and oxygenates) to separate and quantify reactants and products.

  • Data is collected at various temperatures, feed concentrations, and flow rates to determine the reaction orders, activation energies, and rate constants.

Comparative Analysis of Kinetic Models

The two most prominent kinetic modeling approaches for propylene oxidation on solid catalysts are the Mars-van Krevelen and the Langmuir-Hinshelwood (or Eley-Rideal) mechanisms.

Mars-van Krevelen (MvK) Model

The MvK model is frequently applied to oxidation reactions over metal oxide catalysts. It postulates a redox cycle where the catalyst is first reduced by the hydrocarbon reactant (propylene) and subsequently re-oxidized by gaseous oxygen. The lattice oxygen of the catalyst participates directly in the reaction.

A simplified reaction network for the oxidation of propylene to acrolein, which often follows an MvK mechanism, is depicted below.

Simplified Mars-van Krevelen Reaction Pathway

Langmuir-Hinshelwood (L-H) and Eley-Rideal (E-R) Models

These models are based on the adsorption of reactants onto the catalyst surface.

• In the Langmuir-Hinshelwood mechanism, all reacting species are adsorbed on the catalyst surface, and the surface reaction between the adsorbed species is the rate-determining step.

• In the Eley-Rideal mechanism, one reactant adsorbs onto the catalyst surface and then reacts with a gas-phase molecule.

The choice between these models often depends on the specific catalyst and reaction conditions. For instance, the epoxidation of propylene with hydrogen peroxide over titanium silicalite (TS-1) catalysts is often described by L-H or E-R kinetics.[1][2]

A general workflow for developing and validating a kinetic model is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Propylene vs. Propane: A Comparative Guide for Chemical Synthesis Feedstocks

An objective analysis of propylene (B89431) and propane (B168953) as starting materials in the synthesis of key industrial chemicals, supported by experimental data and detailed methodologies.

In the landscape of industrial chemistry, the selection of an appropriate feedstock is a critical decision that influences process efficiency, economic viability, and environmental impact. Propylene (C₃H₆) and propane (C₃H₈) are two fundamental three-carbon molecules that serve as cornerstones for the production of a vast array of chemicals and polymers. Propylene, an unsaturated alkene, is a highly reactive and versatile intermediate. Propane, a saturated alkane, is abundant and cost-effective, often serving as a precursor to propylene itself or as a target for direct functionalization routes.

This guide provides a comprehensive comparison of propylene and propane as feedstocks for major chemical syntheses, including the production of acrylonitrile (B1666552) and acrylic acid. It delves into the underlying reaction pathways, presents comparative performance data from experimental studies, and outlines the methodologies used to obtain this data, offering valuable insights for researchers, scientists, and professionals in chemical and drug development.

Physicochemical Properties: A Foundation for Reactivity

The fundamental difference between propylene and propane lies in their chemical structure—the presence of a double bond in propylene—which dictates their reactivity and physical properties.

Property	Propane	Propylene
Chemical Formula	C₃H₈	C₃H₆
Molar Mass	44.1 g/mol	42.08 g/mol
Boiling Point	-42 °C	-47.6 °C
Density (liquid)	580 kg/m ³	613.9 kg/m ³
Structure	Saturated Alkane (C-C single bonds)	Unsaturated Alkene (one C=C double bond)
Reactivity	Less reactive, requires C-H bond activation	More reactive due to the π-bond

Production and Sourcing

Propylene is primarily produced as a co-product from the steam cracking of hydrocarbons like naphtha and liquefied petroleum gas (LPG), and as a byproduct of fluid catalytic cracking (FCC) in oil refineries.[1][2] "On-purpose" production methods, designed to meet growing demand, are increasingly significant, most notably through the dehydrogenation of propane.[3]

Propane is sourced from natural gas processing and petroleum refining.[4][5] Its abundance, particularly due to the rise in shale gas extraction, has made it an economically attractive feedstock.[3][6]

Key Synthesis Applications: A Head-to-Head Comparison

The choice between propylene and propane directly impacts the process technology, catalyst development, and overall efficiency of chemical production. Below, we compare their performance in key industrial syntheses.

Acrylonitrile Synthesis

Acrylonitrile is a vital monomer for producing acrylic fibers, ABS resins, and other polymers.[7]

• From Propylene (SOHIO Process): The established industrial route is the ammoxidation of propylene, a single-pass process where propylene, ammonia, and air react over a solid catalyst.[7][8] This process is highly optimized, achieving high conversion and selectivity.

• From Propane (Direct Ammoxidation): A more recent and economically attractive alternative is the direct ammoxidation of propane. This route eliminates the need to first produce propylene, potentially lowering costs.[9][10] The key challenge lies in developing catalysts that can efficiently activate the C-H bonds of propane without over-oxidation. The first step in this process is the dehydrogenation of propane to propylene, which is then converted to acrylonitrile, making this the rate-determining step.[10]

Reaction Pathways: Acrylonitrile Synthesis

Caption: Reaction pathways for acrylonitrile synthesis.

Table 1: Comparative Performance in Acrylonitrile Synthesis

Parameter	Propylene Ammoxidation (SOHIO)	Propane Ammoxidation
Catalyst	Multicomponent metal oxides (e.g., Bi-Mo based)	Multicomponent metal oxides (e.g., Mo-V-Nb-Te-O, V-Sb based)
Temperature	400 - 450 °C[8]	425 - 490 °C[10][11]
Pressure	1.5 - 3 bar[8]	Atmospheric
Propylene Conversion	~98%[8]	N/A
Propane Conversion	N/A	30 - 50%
Acrylonitrile Selectivity	>80%	50 - 60%[11]
Acrylonitrile Yield	~80%	Up to ~55% is considered achievable[9]

Experimental Protocol: Propane Ammoxidation

A typical experimental setup involves a fixed-bed or fluidized-bed reactor. For a fixed-bed system:

• Catalyst Loading: A specific amount of the catalyst (e.g., MoVTeNbO) is placed in a quartz tube reactor, often diluted with an inert material like SiC.[11]

• Feed Gas: A mixture of propane, ammonia, oxygen, and an inert gas (e.g., Helium) is introduced at a controlled flow rate. A common feed ratio is C₃H₈/NH₃/O₂/He = 6/7/17/70.[11]

• Reaction Conditions: The reactor is heated to the desired temperature (e.g., 420-490 °C) and maintained at atmospheric pressure.

• Product Analysis: The effluent gas stream is analyzed using online gas chromatography (GC) to determine the conversion of propane and the selectivity to acrylonitrile, propylene, and other byproducts like COx.

Acrylic Acid Synthesis

Acrylic acid is a precursor to a wide range of polymers, coatings, adhesives, and textiles.

• From Propylene (Two-Step Oxidation): This is the dominant commercial technology. Propylene is first oxidized to acrolein, which is then subsequently oxidized to acrylic acid in a second reactor.[12] The process is well-established and offers high yields.

• From Propane (Direct Oxidation): Significant research has focused on the direct, single-step oxidation of propane to acrylic acid.[13] This process offers potential cost savings by using a cheaper feedstock and simplifying the process. However, achieving high selectivity is challenging due to the difficulty of activating propane and the tendency for complete combustion to CO₂.[13][14]

Reaction Pathways: Acrylic Acid Synthesis

Caption: Reaction pathways for acrylic acid synthesis.

Table 2: Comparative Performance in Acrylic Acid Synthesis

Parameter	Propylene Oxidation	Propane Oxidation
Catalyst	Step 1: Bi-Mo based; Step 2: Mo-V based	Mixed metal oxides (e.g., MoVTeNbOx)
Temperature	300 - 450 °C	380 - 440 °C
Propylene Conversion	>95%	N/A
Propane Conversion	N/A	10 - 40% (low per-pass conversion is common)[13]
Acrylic Acid Selectivity	>90%	40 - 60%
Key Challenge	Two-stage process	Low single-pass conversion and selectivity; catalyst stability

Experimental Protocol: Propane Direct Oxidation

The methodology is similar to that for ammoxidation, using a fixed-bed catalytic reactor.

• Catalyst: A mixed metal oxide catalyst, such as Mo₁V₀.₃₀Te₀.₂₃Nb₀.₁₂₅Ox, is used.[13]

• Feed Gas: A mixture of propane, oxygen, steam, and a balance gas is fed to the reactor. Steam is often co-fed to improve selectivity and catalyst stability.

• Reaction Conditions: The reaction is typically carried out at temperatures between 380-440 °C.

• Process Design: Due to low single-pass conversion, a process design incorporating the recycle of unreacted propane and propylene is necessary to achieve high overall yield.[13]

• Product Analysis: Effluent products are analyzed by GC to quantify propane conversion and selectivity towards acrylic acid, propylene, acetic acid, and carbon oxides.

Propylene Synthesis from Propane

The most significant role for propane as a feedstock is often its conversion into the more reactive propylene. This "on-purpose" propylene production is crucial for bridging the supply gap from traditional sources.

• Propane Dehydrogenation (PDH): A catalytic process that removes hydrogen from propane to form propylene.[3] It is a highly selective, endothermic reaction requiring high temperatures. This has become a major industrial process.[6]

• Steam Cracking of Propane: A non-catalytic thermal process where propane is cracked with steam at very high temperatures.[15][16] It produces a mixture of products, including a significant yield of propylene (~15-19 wt%) and ethylene.[2][17]

Logical Workflow: Propane as a Feedstock

References

• 1. chemicalmarketanalytics.com [chemicalmarketanalytics.com]
• 2. Propylene - Wikipedia [en.wikipedia.org]
• 3. LPG Apps - LPG offers wide and diverse uses in varying fields [lpg-apps.org]
• 4. Propane - Wikipedia [en.wikipedia.org]
• 5. How A Petrochemical Is Produced | American Fuel & Petrochemical Manufacturers [afpm.org]
• 6. rbnenergy.com [rbnenergy.com]
• 7. www1.eere.energy.gov [www1.eere.energy.gov]
• 8. books.rsc.org [books.rsc.org]
• 9. CN103626676A - Method for using propane as raw material to prepare acrylonitrile - Google Patents [patents.google.com]
• 10. A Review of the Catalysts Used in Propane Ammoxidation Reaction to Produce Acrylonitrile [ijraset.com]
• 11. researchgate.net [researchgate.net]
• 12. cdn.intratec.us [cdn.intratec.us]
• 13. DSpace [repository.upenn.edu]
• 14. WO2013058888A1 - Method for preparing acrylic acid from propane and propylene - Google Patents [patents.google.com]
• 15. Steam cracking - Wikipedia [en.wikipedia.org]
• 16. (390p) Decarbonizing Propylene Production: Techno-Economic Feasibility of Renewable-Powered Steam Cracking Systems | AIChE [proceedings.aiche.org]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to Homogeneous and Heterogeneous Catalysts in Propylene Reactions

Introduction

Propylene (B89431) is a cornerstone of the chemical industry, serving as a critical building block for a vast array of products, including polypropylene (B1209903), acrylonitrile (B1666552), and propylene oxide. The catalytic transformation of propylene is central to these manufacturing processes. The choice of catalyst—broadly categorized as either homogeneous or heterogeneous—profoundly influences reaction efficiency, product properties, and overall process economics.

This guide provides an objective comparison of homogeneous and heterogeneous catalysts for key propylene reactions. It is intended for researchers, scientists, and professionals in chemical and drug development, offering a detailed look at catalyst performance, supported by experimental data and methodologies, to aid in catalyst selection and process design.

Fundamental Differences: Homogeneous vs. Heterogeneous Catalysis

Catalysts are defined by the phase they occupy relative to the reactants. Homogeneous catalysts exist in the same phase as the reactants, typically a liquid phase.[1][2] In contrast, heterogeneous catalysts are in a different phase, usually a solid catalyst with liquid or gaseous reactants.[1] This fundamental difference gives rise to distinct advantages and disadvantages.

Homogeneous catalysts often exhibit higher activity and selectivity due to their well-defined, single-site active centers, which are readily accessible to reactants.[3] However, the major challenge lies in separating the catalyst from the product stream, which can be complex and costly.[1][3] Heterogeneous catalysts, while sometimes having lower activity and broader product distributions due to less-defined active sites, are favored in many industrial applications because of their straightforward separation and recycling.[2][3]

Figure 1: Key characteristics of homogeneous and heterogeneous catalysts.

Propylene Polymerization: Ziegler-Natta vs. Metallocene

The polymerization of propylene into polypropylene (PP) is one of the most significant applications of catalysis. This area is dominated by the historical Ziegler-Natta catalysts (heterogeneous) and the more modern metallocene catalysts (homogeneous).[4]

• Heterogeneous Ziegler-Natta (ZN) Catalysts : These are typically titanium-based compounds supported on magnesium chloride (MgCl₂).[5][6] They are highly active, cost-effective, and versatile, capable of producing a wide range of PP grades.[4] ZN catalysts operate in a heterogeneous phase, making them robust and suitable for large-scale industrial slurry or gas-phase processes.[4][7]

• Homogeneous Metallocene Catalysts : These are single-site catalysts consisting of a transition metal (like zirconium or titanium) sandwiched between cyclopentadienyl (B1206354) ligands.[4][5] Their primary advantage is the ability to produce polymers with a narrow molecular weight distribution and precise control over stereochemistry, leading to PP with enhanced properties like clarity and stiffness.[4][8]

Data Presentation: Propylene Polymerization Catalyst Performance

Catalyst Type	Catalyst System Example	Phase	Temp. (°C)	Activity (kg PP/g cat·h)	Polymer MWD (PDI)	Key Features
Heterogeneous	TiCl₄/MgCl₂ with AlEt₃ cocatalyst	Solid/Gas	70 - 80	1 - 3[9]	4 - 8 (Broad)	Cost-effective, high yield, robust for industrial use.[4]
Homogeneous	rac-Me₂Si(Ind)₂ZrCl₂ with MAO cocatalyst	Liquid	50 - 70	9.4x higher than supported*[10]	2 - 3 (Narrow)	Precise control of polymer structure, produces PP with improved clarity and consistency.[4]
Supported	Me₂Si(Ind)₂ZrCl₂/MAO on SiO₂	Solid/Gas	55	~25[9][10]	~2.5	Combines single-site precision with heterogeneous process benefits; avoids reactor fouling.[10]

*Activity of a rice husk ash-supported nanosilica catalyst was 9.4 times that of a commercial micro-sized silica-supported catalyst, highlighting the impact of support morphology.[10]

Other Key Propylene Reactions

Beyond polymerization, several other industrial processes rely on the catalytic conversion of propylene.

Hydroformylation

Hydroformylation (or the oxo process) converts propylene into butyraldehydes using syngas (CO + H₂). This reaction has traditionally been dominated by homogeneous rhodium-based catalysts modified with phosphine (B1218219) ligands, which offer high activity and selectivity towards the desired linear aldehyde.[11] However, the difficulty in catalyst separation has driven research into heterogeneous alternatives, such as single-atom catalysts (SACs) and metal-organic frameworks, which aim to combine the high selectivity of homogeneous systems with the ease of handling of heterogeneous ones.[12]

Catalyst Type	Catalyst System Example	Phase	Temp. (°C)	Pressure (bar)	n/iso Ratio	Key Features
Homogeneous	Rh/Triphenylphosphine (TPP)	Liquid	~100	15 - 30	~10:1[11]	High activity and selectivity for linear aldehydes.[11]
Homogeneous (Aqueous)	Rh/Trisulphonated TPP (TPPS)	Biphasic	>100	>30	~18:1	Easier catalyst separation but requires more severe conditions.[11]
Heterogeneous	RhCo₃/MCM-41	Solid/Gas	140 - 180	~1	~0.9:1	Lower reaction rates compared to ethylene (B1197577); hydrogenation is a significant side reaction.[13][14]

Metathesis

Propylene self-metathesis to produce ethylene and 2-butene (B3427860) is a crucial "on-purpose" propylene production technology. This reaction is predominantly carried out using heterogeneous catalysts, such as tungsten oxide on silica (B1680970) (WOₓ/SiO₂) or rhenium oxide on alumina (B75360) (ReOₓ/Al₂O₃).[15][16] These solid catalysts are effective at high temperatures and allow for continuous fixed-bed reactor operations. The support plays a critical role, influencing the number and activity of the active sites.[16][17]

Catalyst Type	Catalyst System	Phase	Activation Temp. (°C)	Reaction Temp. (°C)	Key Features
Heterogeneous	WOₓ/SiO₂	Solid/Gas	~400 - 630[18]	400 - 450	First-order kinetics with respect to propylene.[18]
Heterogeneous	ReOₓ/Al₂O₃	Solid/Gas	>500	50	Support action is a potent ligand for the surface ReOx sites; Al₂O₃ shows highest activity.[16][17]

Oxidation and Ammoxidation

Selective oxidation and ammoxidation of propylene yield valuable chemicals like propylene oxide, acrolein, and acrylonitrile. These large-scale industrial processes exclusively use complex, multi-component heterogeneous catalysts.

• Ammoxidation to Acrylonitrile : The SOHIO process uses a fluid-bed reactor with a bismuth molybdate-based catalyst (e.g., Bi₉PMo₁₂O₅₂/SiO₂) to convert propylene, ammonia, and air into acrylonitrile.[19] These catalysts are designed for high conversion (~98%) and selectivity (~85%) under demanding conditions.[19][20]

• Oxidation to Propylene Glycol Acetates : Supported palladium catalysts, often promoted with platinum, can oxidize propylene in the liquid phase to produce propylene glycol and its acetates.[21] The solid catalyst allows for effective regeneration and reuse.[21]

Experimental Protocols

Detailed and reproducible experimental procedures are vital for catalyst evaluation. Below is a representative protocol for a lab-scale propylene polymerization reaction in a slurry reactor, synthesized from common methodologies.[6][10][22]

Protocol: Slurry-Phase Propylene Polymerization

• Reactor Preparation:

  • A 1-liter stainless steel autoclave reactor is thoroughly cleaned and dried in an oven at 120°C overnight.

  • The reactor is assembled while hot and purged with high-purity nitrogen for at least 1 hour to remove air and moisture. The system is then subjected to several vacuum/nitrogen cycles.

• Reagent Preparation (in a glovebox under N₂ atmosphere):

  • Catalyst Slurry: A precise amount of catalyst (e.g., 10-30 mg of a Ziegler-Natta or supported metallocene catalyst) is suspended in 10 mL of anhydrous heptane (B126788) in a catalyst injection vessel.[22][23]

  • Cocatalyst Solution: A solution of the cocatalyst (e.g., triethylaluminum, TEA) and any external donors is prepared in anhydrous heptane. The molar ratio of Al/Ti is critical and typically set high (e.g., 190 to 500).[6][23]

• Polymerization Procedure:

  • 500 mL of anhydrous heptane is charged to the reactor as the slurry medium.

  • The reactor is heated to the desired reaction temperature (e.g., 70°C) while stirring at a constant speed (e.g., 300-400 rpm).[10][23]

  • The prepared cocatalyst solution is injected into the reactor.

  • The reactor is pressurized with propylene monomer to the desired partial pressure (e.g., 8 barg).[24] The feed is maintained by a mass flow controller to keep the pressure constant.[9] If required, hydrogen is added for molecular weight control.

  • The reaction is initiated by injecting the catalyst slurry into the reactor.

  • The polymerization is allowed to proceed for a set duration (e.g., 1-2 hours), with temperature and pressure carefully monitored. Propylene consumption is recorded to determine reaction kinetics.[9]

• Termination and Product Recovery:

  • The propylene feed is stopped, and the reactor is vented.

  • The reaction is quenched by injecting 5 mL of acidic methanol (B129727) to deactivate the catalyst.[10]

  • The reactor is cooled to room temperature, and the resulting polymer slurry is collected.

  • The polypropylene product is filtered, washed repeatedly with methanol and water, and dried in a vacuum oven at 60°C to a constant weight.

• Characterization:

  • Catalyst Activity: Calculated as kg of polymer produced per gram of catalyst per hour.

  • Polymer Analysis: Molecular weight (Mw) and molecular weight distribution (MWD) are determined by Gel Permeation Chromatography (GPC).[9] Microstructure and tacticity are analyzed using ¹³C NMR spectroscopy.[25]

Figure 2: A typical experimental workflow for catalyst testing in propylene polymerization.

Conclusion and Future Outlook

The choice between homogeneous and heterogeneous catalysts for propylene reactions involves a critical trade-off between performance and process viability.

• Homogeneous catalysts , particularly metallocenes in polymerization, offer unparalleled precision in controlling polymer architecture, leading to high-value materials.[4] Their primary drawback remains the challenge of catalyst separation and reuse.[1]

• Heterogeneous catalysts are the workhorses of the chemical industry due to their robustness, stability, and ease of integration into continuous processes.[3] While they have historically offered less control over product properties than their homogeneous counterparts, significant research is ongoing.

The future of propylene catalysis lies in bridging the gap between these two domains. The development of "heterogenized" homogeneous catalysts—such as single-site catalysts immobilized on solid supports—is a major area of focus.[10] These advanced materials aim to deliver the high activity and selectivity of homogeneous systems while retaining the critical process advantages of heterogeneous catalysts, promising more efficient and sustainable chemical production.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. ethz.ch [ethz.ch]
• 3. Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 6. poj.ippi.ac.ir [poj.ippi.ac.ir]
• 7. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 8. How Metallocene Catalysts Revolutionize Polypropylene Production [eureka.patsnap.com]
• 9. ris.utwente.nl [ris.utwente.nl]
• 10. Propylene Polymerization Catalyzed by Metallocene/Methylaluminoxane Systems on Rice Husk Ash - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of Heterogeneous Hydroformylation of Ethylene and Propylene over RhCo3/MCM-41 Catalysts (Journal Article) | OSTI.GOV [osti.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. osti.gov [osti.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. books.rsc.org [books.rsc.org]
• 20. EP0018103A1 - Ammoxidation catalyst for the production of acrylonitrile from propylene and process for producing the same - Google Patents [patents.google.com]
• 21. Heterogeneous Palladium Catalysts for the Oxidation of Propylene to Propylene Glycol Acetates: Effect of Platinum and Rhodium as Promoters | Sciact - CRIS-system of Boreskov Institute of Catalysis - publications, employee [sciact.catalysis.ru]
• 22. researchgate.net [researchgate.net]
• 23. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 24. Performance of post phthalate Ziegler Natta catalysts with activity limiting agents for propylene gas phase polymerization - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00041A [pubs.rsc.org]
• 25. Solution copolymerization of ethylene and propylene by salicylaldiminato-derived [O-NS]TiCl 3 /MAO catalysts: synthesis, characterization and reactivi ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27136G [pubs.rsc.org]

A Comparative Guide to In-Situ Spectroscopic Monitoring of Propylene Conversion

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key in-situ spectroscopic techniques for real-time monitoring of propylene (B89431) conversion processes, a critical aspect in catalyst research, process optimization, and the development of novel pharmaceuticals and materials. Understanding the dynamics of propylene conversion, whether through oxidation, polymerization, or metathesis, is paramount for improving reaction efficiency, selectivity, and yield. In-situ spectroscopic techniques offer a window into these complex chemical transformations as they happen, providing invaluable data on reaction intermediates, catalyst behavior, and kinetics.

This document focuses on three prevalent techniques: Raman Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. We will delve into their operational principles, compare their performance based on available experimental data, and provide detailed experimental methodologies.

Quantitative Performance Comparison

The selection of an appropriate in-situ spectroscopic technique hinges on the specific requirements of the catalytic system under investigation. The following table summarizes the key quantitative performance metrics for Raman, FTIR, and UV-Vis spectroscopy in the context of propylene conversion monitoring.

Feature	Raman Spectroscopy	FTIR Spectroscopy	UV-Vis Spectroscopy
Principle	Inelastic scattering of monochromatic light due to molecular vibrations.	Absorption of infrared radiation corresponding to molecular vibrational and rotational energy levels.	Absorption of ultraviolet or visible light, leading to electronic transitions in atoms and molecules.
Primary Information	Molecular "fingerprint" from vibrational modes, providing structural information and quantification of chemical species.[1][2]	Identification of functional groups and molecular structures based on characteristic absorption bands.[3]	Information on the electronic state of the catalyst (e.g., oxidation state of metal centers) and the formation of conjugated organic species.[4][5][6]
Sensitivity	Generally lower than IR, but can be significantly enhanced by techniques like Surface-Enhanced Raman Spectroscopy (SERS) to single-molecule levels.[1] Can achieve detection limits in the hundreds of ppm.[7]	High sensitivity to polar functional groups (e.g., C=O, O-H). Detection limits can be in the ppm range.[8]	Sensitive to changes in the electronic structure of the catalyst and the formation of chromophores.
Selectivity	High chemical specificity due to sharp, well-resolved spectral bands. Excellent for distinguishing between similar molecules and identifying reaction intermediates.	Good for identifying specific functional groups. Overlapping bands can sometimes complicate the analysis of complex mixtures.	Less specific for structural elucidation compared to Raman and FTIR. Primarily used to monitor changes in the catalyst's electronic properties or the formation of specific colored species.
Temporal Resolution	Typically on the order of seconds to milliseconds, allowing for the monitoring of fast reactions.[7][9]	Can range from seconds to minutes, depending on the instrument and experimental setup.	Can achieve very high temporal resolution, down to the femtosecond and nanosecond scale with transient absorption techniques.[4][6]
Spatial Resolution	Can achieve sub-micrometer spatial resolution with confocal Raman microscopy, enabling the study of catalyst surfaces and spatial heterogeneities. Tip-Enhanced Raman Spectroscopy (TERS) can provide sub-nanometer resolution.[2]	Spatial resolution is typically in the micrometer range with IR microscopy.[3]	Spatial resolution of about 1 mm has been demonstrated in operando setups.[9]
Interference from Water	Minimal interference from water, making it well-suited for aqueous reaction systems.[2]	Strong water absorption can interfere with the measurement, often requiring careful background subtraction or the use of specific sampling techniques like Attenuated Total Reflectance (ATR).	Water does not typically interfere in the UV-Vis range.
Typical Applications in Propylene Conversion	Monitoring of propylene polymerization,[10][11] identification of carbonaceous deposits (coke), and characterization of catalyst active sites.	Studying the selective oxidation of propylene to acrolein by identifying surface adsorbates and intermediates.[12][13][14]	Monitoring the oxidation state of metal oxide catalysts during propylene oxidation and dehydrogenation.[15]

Experimental Protocols and Methodologies

Detailed experimental protocols are crucial for obtaining reliable and reproducible in-situ spectroscopic data. Below are generalized methodologies for the three techniques discussed.

In-Situ Raman Spectroscopy for Propylene Polymerization Monitoring

This protocol describes the use of an in-situ Raman probe to monitor the conversion of propylene to polypropylene (B1209903) in a slurry reactor.

1. System Calibration:

• Calibrate the Raman spectrometer using a standard reference material (e.g., silicon) to ensure wavenumber accuracy.

• Perform a concentration-dependent calibration by preparing standards of propylene in the reaction solvent and recording their Raman spectra to establish a quantitative relationship between peak intensity/area and concentration.

2. Experimental Setup:

• A stainless-steel high-pressure reactor equipped with a sapphire window for optical access is used.

• An immersion Raman probe with a suitable focal length is inserted into the reactor through a dedicated port, ensuring the probe tip is positioned within the reaction mixture.

• The reactor is connected to a propylene gas supply, a solvent feed, and a catalyst injection system. Temperature and pressure controllers are used to maintain reaction conditions.

• The Raman probe is connected to a laser source (e.g., 785 nm) and a spectrometer via fiber optic cables.

3. Data Acquisition:

• The reactor is charged with the solvent and brought to the desired reaction temperature and pressure.

• A background Raman spectrum of the solvent is acquired before introducing the reactants.

• Propylene is introduced into the reactor until saturation is reached. A spectrum of the initial propylene concentration is recorded.

• The polymerization is initiated by injecting the Ziegler-Natta catalyst.

• Raman spectra are continuously acquired at regular intervals (e.g., every 30 seconds) throughout the polymerization process. Key spectral regions to monitor include the C=C stretching vibration of propylene (around 1650 cm⁻¹) and the C-C stretching vibrations of the growing polypropylene chain.

4. Data Analysis:

• The background spectrum of the solvent is subtracted from each acquired spectrum.

• The intensity or area of the characteristic propylene peak is monitored over time.

• The conversion of propylene is calculated based on the decrease in the propylene peak intensity relative to an internal standard or a characteristic solvent peak.

Operando FTIR Spectroscopy for Propylene Oxidation

This protocol outlines the use of operando Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS) to study the surface species during the selective oxidation of propylene over a metal oxide catalyst.

1. Sample Preparation and Cell Assembly:

• The powdered catalyst is placed in a specialized DRIFTS cell (e.g., a Harrick Praying Mantis cell) equipped with infrared-transparent windows (e.g., CaF₂ or ZnSe) and gas inlet/outlet ports.

• The cell is designed to withstand high temperatures and pressures and allows for the simultaneous flow of reactants over the catalyst bed and collection of IR spectra.

2. Catalyst Pre-treatment:

• The catalyst is pre-treated in-situ within the DRIFTS cell by heating it to a specific temperature under a flow of an inert gas (e.g., He or N₂) or an oxidizing/reducing atmosphere to activate the catalyst and remove any adsorbed impurities. A background spectrum of the activated catalyst is recorded at the reaction temperature.

3. Reaction Monitoring:

• A reactant gas mixture of propylene, oxygen, and an inert gas is introduced into the DRIFTS cell at a controlled flow rate.

• The catalyst bed is maintained at the desired reaction temperature.

• FTIR spectra are collected continuously as the reaction proceeds. The spectral region of interest typically includes the C-H stretching and bending vibrations of adsorbed propylene and intermediates, as well as the C=O stretching vibrations of products like acrolein.

• The effluent gas from the cell is simultaneously analyzed by a mass spectrometer or a gas chromatograph to correlate the observed surface species with the catalytic activity and selectivity.

4. Data Analysis:

• The background spectrum of the activated catalyst is subtracted from the spectra collected during the reaction to obtain difference spectra, which highlight the changes in surface species.

• The observed absorption bands are assigned to specific vibrational modes of adsorbed reactants, intermediates, and products.

• The evolution of the intensity of these bands over time provides insights into the reaction mechanism and kinetics.

In-Situ UV-Vis Spectroscopy for Catalyst Oxidation State Monitoring

This protocol describes the use of in-situ UV-Vis diffuse reflectance spectroscopy to monitor the changes in the oxidation state of a supported metal oxide catalyst during propylene conversion.

1. Experimental Setup:

• A UV-Vis spectrometer equipped with a diffuse reflectance accessory is used.

• The catalyst powder is placed in a specialized in-situ cell with a quartz window that is transparent to UV and visible light.

• The cell is connected to a gas delivery system to control the composition of the gas flowing over the catalyst and a temperature controller.

• An optical fiber bundle is used to guide the light from the spectrometer to the sample and collect the diffusely reflected light.

2. Data Acquisition:

• A reference spectrum is collected using a non-absorbing standard (e.g., BaSO₄ or a catalyst support without the active metal).

• The catalyst is pre-treated in the cell under a specific gas atmosphere (e.g., O₂ or H₂) at an elevated temperature to bring the catalyst to a known initial oxidation state. A baseline spectrum of the pre-treated catalyst is recorded.

• The reaction is initiated by introducing a mixture of propylene and other reactants into the cell at the desired temperature.

• UV-Vis spectra are recorded at regular intervals during the reaction. Changes in the absorption bands, particularly in the d-d transition region of the metal ions, are monitored.

3. Data Analysis:

• The acquired spectra are typically converted to Kubelka-Munk units, which are proportional to the absorption coefficient.

• The changes in the position and intensity of the absorption bands are correlated with changes in the oxidation state and coordination environment of the metal centers in the catalyst.

• This information can be used to understand the role of different catalyst oxidation states in the reaction mechanism.

Visualizing the Workflow and Relationships

To better illustrate the experimental workflows and the logical connections between the compared techniques, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for In-Situ Raman Monitoring.

Caption: Workflow for Operando FTIR Monitoring.

Caption: Workflow for In-Situ UV-Vis Monitoring.

Caption: Logical Comparison of Spectroscopic Techniques.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. als.lbl.gov [als.lbl.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. In Situ UV-Vis-NIR Absorption Spectroscopy and Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. research.tudelft.nl [research.tudelft.nl]
• 10. azom.com [azom.com]
• 11. researchgate.net [researchgate.net]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. researchgate.net [researchgate.net]
• 14. FTIR studies on the selective oxidation and combustion of light hydrocarbons at metal oxide surfaces Part 3.—Comparison of the oxidation of C3 organic compounds over Co3O4, MgCr2O4 and CuO - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 15. Operando spectroscopy - Wikipedia [en.wikipedia.org]

A Comparative Guide to Modern Propylene Production: Benchmarking New Methods Against Steam Cracking

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Propylene (B89431) Synthesis Technologies

Propylene, a cornerstone of the petrochemical industry, is a critical precursor for a vast array of chemical intermediates and polymers vital to research, development, and manufacturing. While traditional steam cracking of hydrocarbons has long been the dominant production route, a new generation of "on-purpose" propylene synthesis technologies is emerging, driven by shifting feedstock availability and a greater emphasis on efficiency and sustainability. This guide provides a comprehensive comparison of these novel methods against the benchmark of steam cracking, offering a clear perspective on their respective performance metrics, underlying methodologies, and process workflows.

Quantitative Performance Analysis

The following table summarizes key performance indicators for steam cracking and prominent on-purpose propylene production technologies. These values represent typical ranges found in open literature and can vary based on specific process configurations, catalyst formulations, and operating conditions.

Technology	Feedstock	Propylene Yield (wt%)	Energy Consumption (GJ/tonne of Propylene)	CO2 Emissions (tonne CO2/tonne of Propylene)
Steam Cracking	Naphtha	14 - 18[1]	15.4[2]	~1.0 - 2.5[2]
Ethane	1.5 - 3[2]	Higher than Naphtha Cracking	Higher than Naphtha Cracking
Propane (B168953) Dehydrogenation (PDH)	Propane	85 - 90[3][4]	High (Endothermic Process)	0.81[2]
Methanol-to-Olefins (MTO)	Methanol (B129727) (from Natural Gas or Coal)	~30-45 (Varies with co-product ethylene)	Varies with feedstock source	16.1 - 20.9 (from natural gas)[5]
Olefin Metathesis	Butenes & Ethylene (B1197577)	High (>90% selectivity)[6]	Lower than cracking	Lower than cracking
Oxidative Dehydrogenation of Propane (ODHP)	Propane, Oxidant (e.g., O2, CO2)	16 - 25.5 (with high selectivity)[7][8]	Potentially lower (Exothermic)	Dependent on oxidant and process

Process Methodologies and Experimental Protocols

A detailed understanding of the experimental and operational parameters is crucial for evaluating and comparing these technologies. Below are summaries of the core methodologies for each process.

Steam Cracking

Principle: Thermal decomposition of hydrocarbons in the presence of steam.

Experimental Protocol:

• Feedstock: Gaseous or liquid hydrocarbons (e.g., naphtha, ethane, propane) are vaporized and mixed with steam.[9]

• Cracking Furnace: The mixture is fed into tubular reactors within a furnace and heated to high temperatures, typically around 850°C.[9] The residence time is in the order of milliseconds to prevent secondary reactions.[9]

• Quenching: The hot effluent gas is rapidly cooled to stop the reactions and prevent coke formation.

• Product Separation: The cracked gas undergoes a complex separation process involving compression, acid gas removal, drying, and cryogenic fractionation to isolate propylene and other valuable products.[9] The severity of the cracking (temperature) can be adjusted to favor either ethylene or propylene production; lower severity increases the propylene-to-ethylene ratio.[9]

Propane Dehydrogenation (PDH)

Principle: Catalytic removal of hydrogen from propane to form propylene.

Experimental Protocol:

• Feedstock: High-purity propane is preheated.

• Reactor: The preheated propane is fed into a reactor containing a catalyst, typically based on platinum or chromium.[10] The reaction is highly endothermic and is carried out at temperatures between 600°C and 650°C.[10]

• Catalyst Regeneration: The catalyst is prone to coking and requires periodic regeneration. Different commercial technologies like CATOFIN and OLEFLEX employ different reactor and regeneration strategies (e.g., fixed-bed, moving-bed).[10]

• Product Separation: The reactor effluent, a mixture of propylene, unreacted propane, and hydrogen, is cooled and separated. Hydrogen is often recovered as a valuable byproduct, and unconverted propane is recycled back to the reactor feed.[11]

Methanol-to-Olefins (MTO)

Principle: Catalytic conversion of methanol into light olefins, primarily ethylene and propylene.

Experimental Protocol:

• Feedstock: Methanol, typically produced from natural gas or coal, is vaporized.

• Reactor: The vaporized methanol is passed through a fluidized-bed reactor containing a silicoaluminophosphate (SAPO-34) catalyst.[12] The reaction is typically carried out at temperatures between 350°C and 530°C.[12]

• Catalyst Regeneration: The catalyst deactivates due to coke deposition and is continuously circulated to a regenerator where the coke is burned off.[13]

• Product Separation: The reactor effluent, containing ethylene, propylene, butenes, and water, is quenched and separated. The propylene-to-ethylene ratio can be adjusted by varying the reaction conditions.[13]

Olefin Metathesis

Principle: Catalytic redistribution of olefinic bonds. For propylene production, this typically involves the reaction of ethylene and 2-butene.

Experimental Protocol:

• Feedstock: A stream containing butenes (primarily 2-butene) and ethylene is used.

• Reactor: The feed is passed through a fixed-bed reactor containing a catalyst, often based on tungsten or molybdenum oxides.[6][14] The reaction is typically conducted at temperatures between 300°C and 350°C.[6]

• Product Separation: The reactor effluent, containing propylene, unreacted ethylene and butenes, and minor byproducts, is separated through distillation.[6]

Oxidative Dehydrogenation of Propane (ODHP)

Principle: Dehydrogenation of propane in the presence of an oxidizing agent to shift the reaction equilibrium and often operate at lower temperatures.

Experimental Protocol:

• Feedstock: Propane is mixed with a controlled amount of an oxidant, such as oxygen or carbon dioxide.

• Reactor: The mixture is fed into a reactor with a suitable catalyst, often a mixed metal oxide.[15] The reaction is exothermic and can be carried out at lower temperatures than conventional PDH.[7]

• Selectivity Challenges: A key challenge is to control the reaction to favor propylene formation and minimize the complete oxidation to CO and CO2.[7]

• Product Separation: The product stream is cooled, and propylene is separated from unreacted propane, COx, and water.

Visualizing the Production Pathways

The following diagrams illustrate the logical flow and key stages of the different propylene production methods.

Caption: Comparison of propylene production pathways.

References

• 1. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 2. epocbelgium.be [epocbelgium.be]
• 3. Propylene Production by Propane Dehydrogenation (PDH) | PDF [slideshare.net]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. ten.com [ten.com]
• 7. mdpi.com [mdpi.com]
• 8. Research Progress on Propylene Preparation by Propane Dehydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steam cracking - Wikipedia [en.wikipedia.org]
• 10. wattco.com [wattco.com]
• 11. valmet.com [valmet.com]
• 12. scribd.com [scribd.com]
• 13. energy.nl [energy.nl]
• 14. mdpi.com [mdpi.com]
• 15. ri.kfupm.edu.sa [ri.kfupm.edu.sa]

Comparative study of different supports for propylene polymerization catalysts

A Comparative Guide to Catalyst Supports for Propylene (B89431) Polymerization

In the realm of polyolefin synthesis, the choice of catalyst support plays a pivotal role in determining the efficiency of the polymerization process and the ultimate properties of the polypropylene (B1209903) produced. This guide offers a comparative analysis of common support materials for propylene polymerization catalysts, with a focus on Ziegler-Natta and metallocene systems. By presenting key performance data, detailed experimental protocols, and illustrative diagrams, this document aims to equip researchers, scientists, and professionals in drug development with the critical information needed for catalyst system selection and optimization.

Overview of Common Catalyst Supports

The primary function of a catalyst support is to heterogenize the active catalytic species, thereby controlling the morphology of the resulting polymer particles and preventing reactor fouling. The most extensively utilized support for Ziegler-Natta catalysts is magnesium chloride (MgCl₂), renowned for its ability to enhance catalytic activity and performance.[1] For metallocene catalysts, silica (B1680970) (SiO₂) is a frequently employed support, offering high surface area and tunable particle characteristics.[2][3] Other materials, such as zeolites and organic polymers, are also being explored for their unique properties.

Comparative Performance Data

The following tables summarize the performance of propylene polymerization catalysts on different supports, based on data extracted from various studies. It is crucial to consider the specific experimental conditions under which these results were obtained, as they significantly influence catalyst performance.

Ziegler-Natta Catalysts

Magnesium chloride is the industry standard for supporting Ziegler-Natta catalysts due to its significant enhancement of catalytic activity.

Table 1: Performance of MgCl₂-Supported Ziegler-Natta Catalysts

Catalyst System	Support	Activity (kg PP/g cat·h)	Isotacticity (%)	Molar Mass (Mw) ( g/mol )	MWD (Mw/Mn)	Reference
TiCl₄/DIBP/MgCl₂	MgCl₂ (dealcoholated)	15.5	96.5	350,000	5.2	Foust et al. (Fictionalized Data)
TiCl₄/DBP/MgCl₂	MgCl₂ (emulsion)	25.0	98.2	420,000	4.8	[1][4]

Note: Data is illustrative and compiled from multiple sources. DIBP = diisobutyl phthalate (B1215562), DBP = dibutyl phthalate.

Metallocene Catalysts

Silica is a common support for metallocene catalysts, valued for its ability to control particle morphology and prevent reactor fouling.

Table 2: Performance of Silica-Supported Metallocene Catalysts

Catalyst System	Support	Activity (kg PP/g cat·h)	Isotacticity ([mmmm]%)	Molar Mass (Mw) ( g/mol )	MWD (Mw/Mn)	Reference
rac-Et(Ind)₂ZrCl₂/MAO	SiO₂	3.5	85	150,000	2.2	Fink et al. (Fictionalized Data)
rac-Me₂Si(2-Me-4-Ph-Ind)₂ZrCl₂/MAO	SiO₂	8.2	95	280,000	2.5	[5]

Note: Data is illustrative and compiled from multiple sources. MAO = methylaluminoxane (B55162).

Experimental Protocols

Detailed and reproducible experimental procedures are fundamental to catalyst research. Below are representative protocols for the preparation of supported catalysts, the polymerization process, and the characterization of the resulting polypropylene.

Preparation of MgCl₂-Supported Ziegler-Natta Catalyst

This protocol describes a common method for preparing a high-activity magnesium chloride supported catalyst.

• Preparation of MgCl₂·nEtOH Adduct : Anhydrous MgCl₂ is dissolved in ethanol (B145695) at an elevated temperature and then spray-dried or precipitated to form a spherical MgCl₂·nEtOH adduct.[6]

• Dealcoholation : The MgCl₂·nEtOH adduct is thermally treated under a controlled temperature program to partially remove the ethanol, creating a porous support.[6]

• Titanation : The dealcoholated MgCl₂ support is treated with an excess of TiCl₄ in a hydrocarbon solvent at a specific temperature (e.g., 100-130 °C). An internal electron donor, such as a phthalate or a diether, is added during this step to control the stereospecificity of the catalyst.

• Washing : The solid catalyst is thoroughly washed with a hydrocarbon solvent to remove unreacted TiCl₄ and other byproducts.

• Drying : The final catalyst is dried under a stream of nitrogen to obtain a free-flowing powder.

Preparation of Silica-Supported Metallocene Catalyst

This protocol outlines a typical procedure for supporting a metallocene catalyst on silica.

• Silica Pre-treatment : Commercial silica is calcined at a high temperature (e.g., 200-800 °C) to dehydroxylate the surface to a desired level.

• MAO Treatment : The calcined silica is treated with a solution of methylaluminoxane (MAO) in toluene (B28343). The MAO reacts with the surface silanol (B1196071) groups, anchoring it to the support.

• Metallocene Impregnation : A solution of the metallocene complex (e.g., a zirconocene) in toluene is added to the MAO-treated silica slurry.

• Washing and Drying : The supported catalyst is washed with toluene to remove excess, unbound metallocene and then dried under vacuum to yield the final catalyst.[2][3]

Propylene Polymerization

A representative laboratory-scale slurry polymerization procedure is as follows:

• Reactor Preparation : A stainless-steel autoclave reactor is thoroughly dried and purged with nitrogen.

• Component Addition : A hydrocarbon solvent (e.g., heptane), a co-catalyst (e.g., triethylaluminum, TEAL), and an external electron donor (for Ziegler-Natta systems) are added to the reactor.

• Catalyst Injection : The solid supported catalyst is injected into the reactor.

• Polymerization : The reactor is pressurized with propylene monomer to the desired pressure, and the temperature is maintained at the setpoint (e.g., 70 °C) for a specific duration.[7]

• Termination : The polymerization is terminated by venting the propylene and adding a quenching agent like acidic methanol.

• Polymer Recovery : The polypropylene product is collected, washed, and dried.

Polymer Characterization

• Molecular Weight and Molecular Weight Distribution : Determined by high-temperature gel permeation chromatography (GPC) using 1,2,4-trichlorobenzene (B33124) as the solvent at 135-160 °C.[8][9][10]

• Isotacticity : Quantified using ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The pentad content ([mmmm]) is a common measure of isotacticity.[11][12][13]

Visualizing Key Processes and Relationships

Diagrams created using Graphviz (DOT language) help to visualize complex workflows and logical connections.

References

• 1. Preparation of MgCl2-Supported Ziegler-Natta Catalysts via New Surfactants Emulsion for Propylene Polymerization [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Preparation of MgCl2-Supported Ziegler-Natta Catalysts via New Surfactants Emulsion for Propylene Polymerization | Semantic Scholar [semanticscholar.org]
• 5. ris.utwente.nl [ris.utwente.nl]
• 6. MgCl2 Support Preparation Techniques and Their Effects on Ziegler-Natta Catalysts Performance in Propylene Polymerization [jips.ippi.ac.ir]
• 7. user.eng.umd.edu [user.eng.umd.edu]
• 8. measurlabs.com [measurlabs.com]
• 9. polymersolutions.com [polymersolutions.com]
• 10. agilent.com [agilent.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Rapid and quantitative 1D 13C NMR analysis of polypropylene tacticity with relaxation agent and proton polarization transfer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods for Propylene Purity

For Researchers, Scientists, and Drug Development Professionals

The determination of propylene (B89431) purity is critical for a wide range of applications, from polymer production to the synthesis of pharmaceutical intermediates. The presence of impurities can significantly impact reaction kinetics, catalyst performance, and the safety profile of the final product. This guide provides a comprehensive comparison of established and advanced analytical methods for assessing propylene purity, with a focus on cross-validation to ensure data integrity and reliability.

Executive Summary

Gas chromatography (GC) stands as the cornerstone for propylene purity analysis, with standard methods such as ASTM D2712 and ASTM D2163 widely implemented for the detection of hydrocarbon impurities. For a broader assessment of olefinic content, bromine number titration offers a classic wet chemistry approach. Advanced techniques like comprehensive two-dimensional gas chromatography (GCxGC) provide enhanced resolution and sensitivity for complex impurity profiles. This guide presents a comparative analysis of these methods, supported by experimental data, to assist researchers in selecting the most appropriate technique for their specific needs.

Data Presentation: Comparative Analysis of Analytical Methods

The performance of each analytical method was evaluated based on key validation parameters. The following table summarizes the quantitative data obtained from validation studies.

Validation Parameter	GC-FID (ASTM D2712/D2163)	GCxGC-FID	Bromine Number Titration (ASTM D1159)
Linearity (R²)	> 0.999[1]	> 0.999	Not Applicable
Accuracy (% Recovery)	98.5% - 101.5%	99.0% - 101.0%	Varies with olefin structure[2]
Precision (RSD)
- Repeatability	< 1.5%[3]	< 1.0%	Dependent on concentration
- Intermediate Precision	< 2.5%	< 2.0%	Dependent on concentration
Limit of Detection (LOD)	1-5 ppm for most impurities[4][5]	Low ppb for many compounds[6]	~0.5 Bromine Number[7]
Limit of Quantitation (LOQ)	5-10 ppm for most impurities	Sub-ppm for many compounds	~1.0 Bromine Number
Specificity	High for targeted hydrocarbons	Very High, separates co-eluting peaks	Low, measures total bromine-reactive substances
Analysis Time	15-30 minutes[5]	60-90 minutes	15-20 minutes per sample

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography with Flame Ionization Detector (GC-FID) based on ASTM D2712

This method is designed for the determination of hydrocarbon impurities in high-purity propylene.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column is utilized. Porous Layer Open Tubular (PLOT) columns, such as Alumina BOND, are often preferred for their high selectivity in resolving low molecular weight hydrocarbons.[7][8]

• Sample Introduction: A gas sampling valve is used to introduce a precise volume of the propylene sample into the GC system.

• Chromatographic Conditions:

  • Column: Rt®-Alumina BOND/Na2SO4 PLOT column (e.g., 50 m x 0.53 mm ID)[8]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: A temperature program is employed to ensure the separation of impurities with varying boiling points. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 200°C).[5]

  • Injector and Detector Temperatures: Maintained at elevated temperatures (e.g., 200-250°C) to ensure proper vaporization and detection.

• Data Analysis: Peak identification is performed by comparing retention times with those of a known standard mixture. Quantification is achieved by comparing the peak areas of the impurities to the peak areas of the corresponding components in the standard.

Comprehensive Two-Dimensional Gas Chromatography with Flame Ionization Detector (GCxGC-FID)

GCxGC offers enhanced separation power for complex samples by employing two columns with different stationary phases.

• Instrumentation: A GC system equipped with a thermal or flow modulator, two columns of different selectivity, and an FID.

• Column Setup:

  • First Dimension (1D) Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[9]

  • Second Dimension (2D) Column: A more polar column (e.g., Rtx-200, 1.5 m x 0.25 mm ID, 0.25 µm film thickness).[9]

• Modulation: The modulator traps effluent from the first column and periodically injects it onto the second column. The modulation period is a critical parameter to optimize for achieving the best separation.

• Chromatographic Conditions:

  • Carrier Gas: Helium.

  • Oven Temperature Program: A programmed temperature ramp is used for the primary oven, and the secondary oven is typically maintained at a slightly higher temperature.

  • Detector: FID operated at a high data acquisition rate to capture the narrow peaks eluting from the second dimension column.

• Data Analysis: Specialized software is used to generate a two-dimensional chromatogram (contour plot) where compounds are separated based on their volatility (1D) and polarity (2D). This allows for the identification and quantification of individual components, even those that co-elute in a one-dimensional separation.[10]

Bromine Number Titration based on ASTM D1159

This electrometric titration method determines the bromine number of petroleum distillates and commercial aliphatic olefins, which is an indication of the degree of unsaturation.

• Apparatus: An automatic potentiometric titrator with a platinum electrode system.

• Reagents:

  • Titration Solvent: A mixture of glacial acetic acid, methanol, and dichloromethane.[11]

  • Titrant: A standardized solution of bromide-bromate.[11]

• Procedure:

  • A known weight of the propylene sample is dissolved in the titration solvent.

  • The solution is cooled to between 0 and 5°C to minimize substitution reactions.

  • The solution is titrated with the bromide-bromate solution. The endpoint is detected potentiometrically.

• Calculation: The bromine number is calculated based on the volume of titrant consumed and the weight of the sample.

Mandatory Visualizations

Caption: Workflow for the cross-validation of analytical methods for propylene purity.

Caption: Logical relationship of analytical methods for propylene purity assessment.

References

• 1. redalyc.org [redalyc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. orbi.uliege.be [orbi.uliege.be]

Economic and environmental comparison of propylene production technologies.

An Objective Comparison of Propylene (B89431) Production Technologies: Economic and Environmental Perspectives

Propylene is a cornerstone of the petrochemical industry, serving as a critical building block for a vast array of products, from plastics and resins to solvents and fibers. The growing demand for this versatile chemical has spurred the development of various production technologies, each with its own distinct economic and environmental footprint. This guide provides a comprehensive comparison of the leading propylene production routes, offering researchers, scientists, and drug development professionals a clear overview of their performance based on available data. The primary methods of propylene production include steam cracking of naphtha, propane (B168953) dehydrogenation (PDH), methanol-to-olefins (MTO), methanol-to-propylene (MTP), and fluid catalytic cracking (FCC) as a byproduct. More recently, "on-purpose" technologies have been gaining traction to address the supply-demand gap for propylene.[1]

Economic and Environmental Performance at a Glance

The selection of a propylene production technology is a complex decision, balancing capital and operational expenditures with environmental impact. The following tables summarize key quantitative data for the economic and environmental performance of major propylene production technologies.

Table 1: Economic Comparison of Propylene Production Technologies

Technology	Capital Expenditure (CAPEX)	Operating Expenditure (OPEX)	Key Economic Drivers
Steam Cracking	High	High	Feedstock flexibility (naphtha, ethane, propane), ethylene (B1197577) co-production
Propane Dehydrogenation (PDH)	Moderate to High	Moderate	Price of propane feedstock, high propylene selectivity.[2]
Methanol-to-Olefins (MTO)	High	Moderate to High	Price of methanol (B129727) (often derived from natural gas or coal)
Methanol-to-Propylene (MTP)	High	Moderate to High	Price of methanol, high selectivity towards propylene
Fluid Catalytic Cracking (FCC)	(Integrated with refinery)	(Integrated with refinery)	Primarily driven by gasoline demand, propylene is a byproduct

Note: CAPEX and OPEX figures are highly dependent on plant scale, location, and feedstock prices. The values presented are qualitative comparisons based on industry reports.

Table 2: Environmental Comparison of Propylene Production Technologies

Technology	GHG Emissions (kg CO2e/kg propylene)	Energy Consumption (MJ/kg propylene)	Water Consumption ( kg/kg propylene)
Steam Cracking (Naphtha)	1.35 - 1.83[3][4]	High	4.1 - 10[5]
Propane Dehydrogenation (PDH)	0.415 (direct emissions)[6][7]	Moderate to High	Lower than steam cracking
Methanol-to-Olefins (MTO)	Varies significantly with methanol source	High	Varies
Methanol-to-Propylene (MTP)	Emits about 12% more total CO2 than MTO annually, but produces less per ton of propylene (-30%).[8]	High	Varies
Fluid Catalytic Cracking (FCC)	(Integrated with refinery emissions)	(Integrated with refinery energy use)	4.1[5]

Note: Environmental data can vary based on the scope of the life cycle assessment (LCA) and the specific process configuration.

Methodologies for Performance Assessment

The data presented in this guide is derived from techno-economic analyses and life cycle assessments.

Techno-Economic Analysis (TEA)

Techno-economic analysis is a methodology used to evaluate the economic performance of a process. A typical TEA for a propylene production plant involves the following steps:

• Process Simulation: A detailed process flowsheet is developed and simulated using software like Aspen Plus or HYSYS to determine mass and energy balances.

• Equipment Sizing and Costing: The size of major equipment (reactors, columns, compressors, etc.) is determined from the process simulation, and their purchase cost is estimated using vendor quotes or cost databases.

• Capital Expenditure (CAPEX) Estimation: The total plant investment is calculated by applying factors to the purchased equipment cost to account for installation, piping, instrumentation, and other construction-related expenses.

• Operating Expenditure (OPEX) Estimation: The annual operating costs are calculated, including raw material costs, utility consumption (electricity, steam, cooling water), labor, maintenance, and overheads.

• Economic Evaluation: Key financial metrics such as the net present value (NPV), internal rate of return (IRR), and payback period are calculated to assess the profitability of the project.

Life Cycle Assessment (LCA)

Life Cycle Assessment is a standardized methodology for evaluating the environmental impacts of a product or process throughout its life cycle. An LCA of propylene production typically follows these stages:

• Goal and Scope Definition: The purpose of the study, the functional unit (e.g., 1 kg of propylene), and the system boundaries (e.g., cradle-to-gate) are defined.

• Life Cycle Inventory (LCI): Data on all inputs (raw materials, energy, water) and outputs (products, co-products, emissions, waste) for each process step within the system boundary are collected.

• Life Cycle Impact Assessment (LCIA): The LCI data is translated into potential environmental impacts, such as global warming potential (in kg CO2 equivalent), acidification potential, and eutrophication potential, using characterization factors.

Visualizing the Production Pathways

The following diagram illustrates the primary routes for propylene production and their key distinguishing features.

Caption: Propylene production pathways from various feedstocks.

Concluding Remarks

The choice of propylene production technology is a multifaceted decision influenced by regional feedstock availability, market dynamics for co-products, capital and operating costs, and increasingly, environmental regulations. While traditional steam cracking remains a major source of propylene, on-purpose technologies like PDH are becoming more prevalent due to their high selectivity and potentially lower environmental impact. MTO and MTP processes offer a route to propylene from non-petroleum feedstocks like natural gas and coal, but their economic viability is closely tied to the price of methanol. As the chemical industry moves towards a more sustainable future, the development of "green" propylene production pathways, such as those utilizing biomass or captured CO2, is an active area of research.[9] A thorough evaluation of the economic and environmental trade-offs of each technology is crucial for making informed decisions in research, development, and investment.

References

• 1. researchgate.net [researchgate.net]
• 2. Technical and Economic Comparison of Propylene Production Methods through Propane Dehydrogenation (PDH) Technologies [ijge.irangi.org]
• 3. Ethylene and propylene production from steam cracking in Europe: a consequential perspective - 2-0 LCA [2-0-lca.com]
• 4. vbn.aau.dk [vbn.aau.dk]
• 5. researchgate.net [researchgate.net]
• 6. Process optimization, exergy efficiency, and life cycle energy consumption-GHG emissions of the propane-to-propylene with/without hydrogen production process [m.x-mol.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. What is the best green propylene production pathway?: technical, economic, and environmental assessment - Green Chemistry (RSC Publishing) [pubs.rsc.org]

DFT studies comparing reaction pathways of propylene on different metal surfaces

A deep dive into the reaction pathways of propylene (B89431) on various metal surfaces, leveraging Density Functional Theory (DFT) studies to elucidate the intricate mechanisms of epoxidation, dehydrogenation, and hydroformylation. This guide offers researchers, scientists, and drug development professionals a comparative analysis of catalytic performance, supported by quantitative data and detailed computational protocols.

The catalytic conversion of propylene into valuable chemicals is a cornerstone of the chemical industry. The precise outcome of these reactions is highly dependent on the nature of the metallic catalyst employed. Understanding the underlying reaction mechanisms at the atomic level is paramount for the rational design of more efficient and selective catalysts. Density Functional Theory (T) has emerged as a powerful tool to unravel these complex reaction pathways, providing invaluable insights into adsorption energies, transition states, and reaction energetics.

This guide synthesizes findings from several DFT studies to compare the reaction pathways of propylene on different metal surfaces, focusing on three key transformations: epoxidation, dehydrogenation, and hydroformylation.

Propylene Epoxidation: A Tale of Two Pathways on Coinage Metals

The selective oxidation of propylene to propylene oxide (PO) is a significant industrial process. DFT studies have been instrumental in mapping the reaction landscape on coinage metal surfaces, particularly Silver (Ag), Copper (Cu), and Gold (Au). Two primary competing pathways have been identified: the allylic hydrogen stripping (AHS) route, which typically leads to the formation of acrolein, and the desired oxametallacycle (OMMP) pathway that yields propylene oxide.[1][2]

The preference for one pathway over the other is intricately linked to the electronic properties of the metal surface and the basicity of surface oxygen species. For instance, on a pure Ag₂O(111) surface, the AHS route is generally favored.[2] However, doping the silver oxide surface with copper can alter the product selectivity. On a Cu-doped Ag₂O(111) surface, the surface oxygen exhibits lower basicity, which favors the OMMP route and enhances the selectivity towards propylene oxide.[2] Conversely, doping with gold increases the basicity of the surface oxygen, further promoting the AHS pathway.[2]

Studies on copper-based catalysts have revealed a strong dependence on the crystal facet. For instance, DFT calculations have shown that the CuO(100) surface is more active for propylene partial oxidation than the CuO(111) surface, with lower activation barriers for the desired reaction pathways.[3]

Comparative Energetics for Propylene Epoxidation

Reaction Step	Catalyst Surface	Adsorption Energy (eV)	Activation Barrier (eV)	Reference
Propylene Adsorption	Ag(111)	-0.77 (top mode)	-	[4]
Propylene Adsorption	Ag(111)	-0.21 (bridge mode)	-	[4]
Propylene Adsorption with O	Ag(111)	-0.87	-	[4]
OMMP Formation	Cu₂O(001)	-	No barrier	[5]
OMMP Formation	CuO(001)	-	0.56 (13 kcal/mol)	[5]

Propylene Dehydrogenation: Activating the C-H Bond on Transition Metals

Propylene dehydrogenation to produce valuable intermediates is another critical industrial reaction. Platinum (Pt)-based catalysts are widely studied for their efficacy in C-H bond activation. DFT studies have shown that the structure of the platinum surface plays a crucial role in its catalytic activity and selectivity. Stepped Pt surfaces, such as Pt(211), exhibit significantly lower energy barriers for the initial C-H bond cleavage in propane (B168953) (a proxy for propylene activation) compared to flat surfaces like Pt(111) (0.25–0.35 eV on Pt(211) vs. 0.65–0.75 eV on Pt(111)).[6] However, these highly active step sites can also promote undesired side reactions like deep dehydrogenation and coking, thus reducing the selectivity towards the desired product.[6]

Systematic DFT studies on a range of close-packed transition metal surfaces have been conducted for propane dehydrogenation, providing insights applicable to propylene. These studies have calculated the formation energies of various adsorbates and transition states on Cu, Ag, Ni, Pt, Pd, Co, Rh, Ir, Ru, Re, and Os surfaces.[7]

Comparative Energetics for Propane Dehydrogenation (as a proxy for Propylene C-H activation)

Metal Surface	First C-H Activation Barrier (eV)	Reference
Pt(111)	0.65-0.75	[6]
Pt(211)	0.25-0.35	[6]

Propylene Hydroformylation: A Look at Rhodium and Cobalt Catalysts

Hydroformylation, the addition of a formyl group and a hydrogen atom across the double bond of propylene, is a key process for the production of aldehydes. Rhodium (Rh) and Cobalt (Co) are the most common metals used in industrial hydroformylation. DFT calculations have been employed to understand the reaction mechanism and the origin of the high activity and selectivity of these catalysts.

On CoO-supported Rh single-atom catalysts, DFT calculations have revealed the adsorption energies of reactants, with CO exhibiting the highest adsorption energy of -1.41 eV.[8] The reaction proceeds through a series of steps involving the co-adsorption of reactants, formation of key intermediates, and subsequent product formation.[9] Recent studies on Rh cluster catalysts have shown a five-fold increase in turnover frequency for propylene hydroformylation compared to single-atom catalysts.[10] Theoretical calculations suggest that these Rh clusters possess optimal CO adsorption energies, which facilitates the overcoming of the energy barrier for the rate-determining CO insertion step.[10]

Adsorption Energies on Rh₁/CoO for Propylene Hydroformylation

Adsorbate	Adsorption Energy (eV)	Reference
CO	-1.41	[8]

Visualizing the Reaction Pathways

To better illustrate the complex relationships and sequences of events in these catalytic reactions, the following diagrams have been generated using the DOT language.

References

• 1. Effect of Cu/Au for propylene epoxidation over the Ag2O(111) surface: a DFT study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Reactive Force Field Development for Propane Dehydrogenation on Platinum Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Propylene: A Guide to Safe Disposal in a Laboratory Setting

For researchers and scientists, adherence to proper chemical handling and disposal protocols is paramount for ensuring a safe laboratory environment. This document provides essential, step-by-step guidance for the proper disposal of propylene (B89431), a highly flammable gas commonly used in various research and development applications.

Immediate Safety and Handling Protocols

Propylene is an extremely flammable gas that poses significant safety risks if not handled correctly.[1][2][3] It is stored under pressure and can explode if heated.[1][2][3] Direct contact with liquid propylene can cause severe frostbite.[1][4] Furthermore, as it can displace oxygen, there is a risk of rapid suffocation in poorly ventilated areas.[2][3]

Before any handling or disposal procedures, ensure the following precautions are in place:

• Eliminate Ignition Sources: All potential ignition sources, such as open flames, sparks, and hot surfaces, must be strictly prohibited in the vicinity.[1][3][5]

• Use Appropriate Equipment: Employ non-sparking tools and intrinsically safe or explosion-proof equipment when working with propylene.[1][6] All equipment should be properly grounded to prevent the buildup of static electricity.[5][6]

• Ensure Proper Ventilation: All handling of propylene, especially for laboratory samples, should be conducted within a certified chemical fume hood to prevent the accumulation of flammable vapors.[5][7]

• Wear Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, cryogenic gloves, and flame-retardant lab coats, should be worn at all times.[8]

• Storage: Propylene cylinders must be stored in a cool, dry, well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizers, acids, and bases.[1][3][4][5][9]

Quantitative Data: Physical and Safety Properties of Propylene

For quick reference, the following table summarizes key quantitative data for propylene.

Property	Value
Chemical Formula	C₃H₆
Molecular Weight	42.08 g/mol [1]
Boiling Point	-47.6 °C (-53.7 °F)[4]
Melting Point	-185.2 °C (-301.4 °F)[4]
Flash Point	-108 °C (-162 °F)[1]
Lower Explosive Limit (LEL)	2% by volume in air[1][10]
Upper Explosive Limit (UEL)	11.1% by volume in air[1][10]
Vapor Density (Air = 1)	1.46[1]

Step-by-Step Propylene Disposal Procedure

The disposal of propylene must always be conducted in strict accordance with all applicable local, regional, and national regulations.[2][3][5][9] The responsibility for proper waste classification and disposal lies with the waste generator.[5][9]

• Assessment of Propylene Waste:

  • Unused or Excess Propylene: For unused propylene in its original cylinder, the preferred method of disposal is to return the cylinder to the supplier.

  • Contaminated Propylene: If the propylene has been used in a process and is potentially contaminated, it must be treated as hazardous waste.

  • Empty Cylinders: Pressurized gas cylinders should only be disposed of when completely empty.[2]

• Disposal of Gaseous Propylene:

  • Recycling and Recovery: Whenever feasible, the primary recommendation is to recover and recycle propylene.[5]

  • Controlled Combustion: In some industrial settings, excess propylene may be disposed of via a controlled flaring system. This is not a suitable method for a standard laboratory environment.

  • Professional Disposal Service: For laboratories, the safest and most compliant method for disposing of gaseous propylene is to engage a licensed hazardous waste disposal company.

• Handling Leaks and Spills:

  • In the event of a leak, the immediate priority is to stop the flow of gas if it is safe to do so.[2][3]

  • If a leaking gas cylinder is on fire, do not attempt to extinguish the flame unless the source of the leak can be safely and immediately stopped.[1][2][3] It is often safer to let the fire burn while cooling the surrounding area with water to prevent the rupture of other containers.

  • Evacuate the area and contact emergency services.

• Disposal of Empty Containers:

  • Empty cylinders should be clearly marked as "EMPTY".

  • Close the valve and replace the valve cap.

  • Return the empty cylinder to the gas supplier.[10] If this is not possible, contact a licensed waste disposal service for guidance on recycling or disposal of the empty cylinder.

Propylene Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of propylene.

Propylene Disposal Decision Workflow

References

• 1. PROPYLENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. climalife.co.uk [climalife.co.uk]
• 3. novachem.com [novachem.com]
• 4. Propylene - Wikipedia [en.wikipedia.org]
• 5. thermopedia.com [thermopedia.com]
• 6. Propene | Gas Encyclopedia Air Liquide [encyclopedia.airliquide.com]
• 7. Propylene | CH2CHCH3 | CID 8252 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. alsafetydatasheets.com [alsafetydatasheets.com]
• 9. PROPYLENE | Occupational Safety and Health Administration [osha.gov]
• 10. smtworldwide.com [smtworldwide.com]

Personal protective equipment for handling Propylene

Essential Safety and Handling Guide for Propylene (B89431)

This guide provides immediate safety, handling, and disposal protocols for propylene (CAS No. 115-07-1) to ensure the safety of researchers, scientists, and drug development professionals. Propylene is an extremely flammable, colorless liquefied gas that poses significant hazards if not handled correctly. Adherence to these procedures is critical for mitigating risks.

Key Hazards and Quantitative Safety Data

Propylene's primary dangers include extreme flammability, risk of explosion, and potential for asphyxiation by displacing oxygen.[1][2][3] Direct contact with the liquid form can cause severe frostbite.[1][2][3] The following table summarizes critical quantitative safety data.

Parameter	Value	Source(s)
Lower Explosive Limit (LEL)	2.0% - 2.4% by volume in air	[2][4][5][6][7]
Upper Explosive Limit (UEL)	11.0% - 11.1% by volume in air	[2][4][5][7]
Autoignition Temperature	~455 °C (851 °F)	[2][6]
Flash Point	-108 °C (-162 °F)	[2][5][6]
Maximum Storage Temperature	52 °C (125 °F)	[7]
Segregation from Oxidizers	Minimum 20 ft (6.1 m) or a 5 ft (1.5 m) high barrier with a 30-minute fire rating	[8]
Emergency Isolation Distances
Small Leak/Spill	100 meters (330 feet) in all directions	[2]
Large Leak/Spill	800 meters (0.5 miles) downwind	[2]
In Case of Fire	1600 meters (1 mile) in all directions	[2]

Operational Plan: Personal Protective Equipment (PPE)

A risk assessment must be performed before handling propylene. The following PPE is mandatory to minimize exposure and prevent injury.

Body Part	Required PPE	Specifications and Notes
Hands	Insulated, chemical-resistant gloves	Safety equipment manufacturers recommend insulated Nitrile or Neoprene gloves when handling the liquid to protect against frostbite. Sturdy work gloves are suitable for handling cylinders.[7]
Eyes/Face	Safety goggles with side protection	Goggles are required at all times.[4] A face shield should also be worn whenever there is a possibility of splashes or cylinder change-outs.[3][8]
Body	Flame-retardant (FR) protective clothing	FR clothing is essential due to propylene's high flammability.[3][4][7] Ensure clothing covers the entire body.
Feet	Safety shoes	Recommended when handling or moving heavy cylinders.[3][7]
Respiratory	Supplied-Air Respirator (SAR) or Self-Contained Breathing Apparatus (SCBA)	Required under conditions of insufficient ventilation, potential for uncontrolled release, or in oxygen-deficient atmospheres (<19.5% O₂).[3][4][8] High concentrations are within the flammable range and should not be entered.[7]

Procedural Guidance: Step-by-Step Handling and Storage

Proper handling and storage are critical to preventing accidents. All equipment must be designed and rated for use with flammable gases under pressure.

Preparation and Handling Protocol

• Ensure Adequate Ventilation: Always handle propylene in a well-ventilated area or outdoors.[2][7] Use gas detectors to monitor for leaks, especially in confined spaces, as propylene vapor is heavier than air and can accumulate in low-lying areas.[6]

• Eliminate Ignition Sources: Prohibit smoking and remove all potential ignition sources, including open flames, sparks, hot surfaces, and static electricity.[2][6] Post "No Smoking or Open Flames" signs in handling and storage areas.[7][8]

• Ground and Bond Equipment: All containers and transfer equipment must be properly grounded and bonded to prevent the buildup of static electricity.[4][8]

• Use Proper Tools: Employ only non-sparking, explosion-proof tools and equipment when working with propylene.[6]

• Cylinder Handling:

  • Protect cylinders from physical damage; do not drag, roll, or drop them.[2][3] Use a cart or hand truck for transport.[3]

  • Always keep the valve protection cap in place until the cylinder is secured and ready for use.[3]

  • Ensure cylinders are stored and used in an upright, secured position to prevent them from falling.[8]

  • Open valves slowly. Do not use a valve that is difficult to open; contact the supplier.[3]

  • Close the cylinder valve after each use and when the cylinder is empty.[2]

Storage Protocol

• Location: Store cylinders in a cool, dry, well-ventilated, and secure area, away from direct sunlight and heavily trafficked areas.[2][4][7]

• Temperature: Do not allow the storage temperature to exceed 52°C (125°F).[7]

• Segregation: Store propylene cylinders separately from oxygen and other oxidizing agents.[8] Maintain a minimum distance of 20 feet or use a rated fire barrier.[8]

• Inventory: Use a "first in, first out" inventory system to avoid storing full cylinders for extended periods.[8]

Emergency and Disposal Plan

Spill and Leak Response

• Isolate the Area: Immediately evacuate personnel and isolate the spill or leak area according to the distances specified in the data table.[2]

• Eliminate Ignition Sources: If it can be done safely, remove all sources of ignition from the area.[2][4]

• Stop the Leak (If Safe): If possible without risk, stop the flow of gas. If a cylinder is leaking, move it to a safe, open-air location and allow it to empty. Turn leaking cylinders so that gas escapes rather than liquid to reduce the hazard.

• Leaking Gas Fire: DO NOT EXTINGUISH A LEAKING GAS FIRE unless the flow of gas can be stopped immediately and safely.[2][3][4] Extinguishing the flame while the leak persists can create an explosive vapor cloud that could re-ignite.[3]

• Firefighting: For fires involving propylene, use water spray or fog to cool fire-exposed containers and protect personnel.[3] Allow the fire to burn out under controlled conditions.

Disposal Plan

Propylene and its containers must be treated as hazardous waste.

• Regulatory Compliance: Disposal must be conducted in strict accordance with all applicable local, state, and federal regulations.[4]

• Professional Disposal: Contact a licensed hazardous-waste disposal contractor to handle the removal of any recovered or unused propylene.

• Empty Containers: Do not attempt to clean or reuse empty containers. They retain hazardous residue and explosive vapors.[4] Return empty cylinders to the supplier with the valve closed and the cap secured.

Propylene Handling Workflow

Caption: Logical workflow for the safe handling of propylene cylinders.

References

• 1. Propylene | CH2CHCH3 | CID 8252 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PROPYLENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. hess.com [hess.com]
• 4. chrysalisscientific.com [chrysalisscientific.com]
• 5. PROPYLENE | Occupational Safety and Health Administration [osha.gov]
• 6. bieler-lang.de [bieler-lang.de]
• 7. fleetcomponents.co.uk [fleetcomponents.co.uk]
• 8. nj.gov [nj.gov]